N-Hexanoylsphingosylphosphorylcholine

Core Science & Biosynthesis

An In-Depth Technical Guide to N-Hexanoylsphingosylphosphorylcholine: From Synthesis to Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Hexanoylsphingosylphosphorylcholine, also known as C6-Sphingomyelin, is a short-chain sphingolipid that has garnered significant attention in cellular biology and drug development. Its unique physicochemical properties allow for its ready integration into cellular membranes, where it serves as a crucial precursor for the bioactive lipid, ceramide. This technical guide provides a comprehensive overview of N-Hexanoylsphingosylphosphorylcholine, encompassing its synthesis, biochemical properties, and its intricate role in cellular signaling pathways, particularly in the induction of apoptosis. Detailed experimental protocols and quantitative data are presented to facilitate its use as a tool in research and therapeutic development.

Introduction

Sphingolipids are a class of lipids characterized by a sphingoid base backbone. Once considered mere structural components of cellular membranes, they are now recognized as critical players in a multitude of cellular processes, including cell growth, differentiation, senescence, and apoptosis. N-Hexanoylsphingosylphosphorylcholine (C6-SM) is a synthetically tractable and cell-permeable analog of endogenous sphingomyelin (B164518). Its hexanoyl (C6) acyl chain facilitates its delivery to cells and subsequent metabolism by cellular enzymes. This property has made C6-SM an invaluable tool for studying the sphingomyelin-ceramide signaling cascade and its downstream effects. This guide will delve into the technical details of N-Hexanoylsphingosylphosphorylcholine, providing researchers with the necessary information to effectively utilize this compound in their studies.

Physicochemical Properties

N-Hexanoylsphingosylphosphorylcholine is a sphingomyelin derivative where the fatty acid linked to the sphingosine (B13886) base is hexanoic acid. Its structure confers amphipathic properties, allowing it to partition into lipid bilayers.

Property	Value	Reference
Chemical Formula	C29H59N2O6P	[1][2]
Molecular Weight	562.77 g/mol	[2]
Appearance	Powder or solid	[2]
Storage Temperature	-20°C	[2]

Synthesis of N-Hexanoylsphingosylphosphorylcholine

Experimental Protocol: Synthesis of N-Hexanoylsphingosine (C6-Ceramide) (General Approach)

This protocol is adapted from general methods for the acylation of sphingosines.

Materials:

• D-erythro-Sphingosine

• Hexanoyl chloride

• Anhydrous pyridine (B92270)

• Anhydrous dichloromethane (B109758) (DCM)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., chloroform/methanol (B129727) mixtures)

• Thin Layer Chromatography (TLC) plates and developing chamber

• Standard laboratory glassware and equipment

Procedure:

• Dissolution: Dissolve D-erythro-sphingosine in anhydrous pyridine and anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Acylation: Cool the solution in an ice bath. Slowly add a stoichiometric amount of hexanoyl chloride dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by TLC, observing the disappearance of the sphingosine spot and the appearance of a new, less polar spot corresponding to N-Hexanoylsphingosine.

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of water or a dilute aqueous acid solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as DCM or ethyl acetate. Wash the organic layer sequentially with dilute acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude N-Hexanoylsphingosine by silica gel column chromatography using a suitable solvent gradient (e.g., a gradient of methanol in chloroform) to yield the pure product.

• Characterization: Confirm the identity and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Note: The subsequent phosphorylation of N-Hexanoylsphingosine to yield N-Hexanoylsphingosylphosphorylcholine would involve a reaction with a phosphorylcholine (B1220837) donor, a procedure that requires specialized reagents and expertise in lipid chemistry.

Biochemical Metabolism and Signaling Pathways

N-Hexanoylsphingosylphosphorylcholine acts as a substrate for cellular sphingomyelinases, which hydrolyze it to produce N-Hexanoylsphingosine (C6-ceramide) and phosphocholine. C6-ceramide is a key second messenger that can initiate a cascade of downstream signaling events, most notably leading to apoptosis.

Caption: Metabolic conversion of C6-SM to C6-Ceramide.

The Role of Sphingomyelinases

Acid sphingomyelinase (aSMase) and neutral sphingomyelinase (nSMase) are the primary enzymes responsible for the hydrolysis of sphingomyelin. The activity of these enzymes is crucial for initiating the ceramide-mediated signaling cascade.

Experimental Protocol: Acid Sphingomyelinase (aSMase) Activity Assay

This protocol is adapted from methods utilizing C6-sphingomyelin as a substrate for tandem mass spectrometry analysis[3].

Materials:

• Dried blood spots (DBS) or cell lysates

• aSMase assay buffer (e.g., 250 mM sodium acetate, 0.1% NP-40, pH 5.0)

• N-Hexanoyl-D-erythro-sphingosylphosphorylcholine (C6-sphingomyelin) substrate solution

• Internal standard (e.g., N-butyroyl-D-erythro-sphingosine, C4-ceramide)

• Quenching solution (e.g., ethyl acetate:methanol, 1:1 v/v)

• Liquid chromatography-tandem mass spectrometer (LC-MS/MS)

Procedure:

• Sample Preparation: Punch out a 3.2 mm circle from a dried blood spot or prepare a cell lysate in a suitable buffer.

• Reaction Incubation: To each sample, add the aSMase assay buffer containing a known concentration of C6-sphingomyelin substrate and the internal standard. Incubate at 37°C for a defined period (e.g., 22 hours).

• Reaction Quenching: Stop the reaction by adding the quenching solution.

• Lipid Extraction: Perform a liquid-liquid extraction to isolate the lipid products.

• Analysis: Analyze the extracted lipids by LC-MS/MS to quantify the amount of C6-ceramide produced. The activity of aSMase is calculated based on the amount of product formed over time.

Ceramide-Mediated Apoptosis

The generation of ceramide from N-Hexanoylsphingosylphosphorylcholine is a critical step in the induction of apoptosis. Ceramide can activate several downstream effector pathways, including the activation of protein phosphatases, stress-activated protein kinases like c-Jun N-terminal kinase (JNK), and the caspase cascade.

Caption: Ceramide-induced apoptotic signaling pathway.

Experimental Protocol: Caspase-3 Activation Assay

This is a general protocol to measure the activity of caspase-3, a key executioner caspase in apoptosis, following treatment with N-Hexanoylsphingosylphosphorylcholine.

Materials:

• Cell line of interest (e.g., Jurkat cells)

• Cell culture medium and supplements

• N-Hexanoylsphingosylphosphorylcholine

• Lysis buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA or a fluorogenic substrate)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well plate at a desired density. Treat the cells with varying concentrations of N-Hexanoylsphingosylphosphorylcholine for a specified time.

• Cell Lysis: After treatment, lyse the cells using a suitable lysis buffer.

• Enzymatic Reaction: Add the caspase-3 substrate to each well.

• Measurement: Incubate the plate at 37°C and measure the absorbance or fluorescence at appropriate wavelengths using a microplate reader. The increase in signal corresponds to the caspase-3 activity.

• Data Analysis: Normalize the caspase-3 activity to the protein concentration in each well.

Concentration of C6-SM (µM)	Caspase-3 Activity (Fold Change)
0 (Control)	1.0
10	Data not available in reviewed literature
25	Data not available in reviewed literature
50	Data not available in reviewed literature
100	Data not available in reviewed literature

Note: Specific dose-response data for N-Hexanoylsphingosylphosphorylcholine on caspase-3 activation was not found in the reviewed literature. Researchers would need to perform this experiment to generate such a table.

Role in Lipid Rafts

Lipid rafts are specialized membrane microdomains enriched in sphingolipids and cholesterol. These domains serve as platforms for signal transduction by concentrating signaling molecules. N-Hexanoylsphingosylphosphorylcholine can be incorporated into these rafts and its conversion to ceramide can modulate the structure and function of these domains, influencing the activity of raft-associated proteins.

Caption: Modulation of lipid rafts by C6-SM metabolism.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a powerful tool for investigating the complex roles of sphingolipids in cellular signaling. Its ability to be readily metabolized to ceramide within cells provides a direct means to study the induction of apoptosis and the modulation of lipid raft-mediated signaling. The experimental protocols and conceptual frameworks presented in this guide are intended to provide researchers with a solid foundation for utilizing C6-SM in their studies, ultimately contributing to a deeper understanding of sphingolipid biology and its therapeutic potential. Further research is warranted to elucidate the precise quantitative effects of N-Hexanoylsphingosylphosphorylcholine on various cellular processes and to fully map its interactions within the intricate network of cellular signaling.

References

• 1. Unbiased quantitative proteomics of lipid rafts reveals high specificity for signaling factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unbiased quantitative proteomics of lipid rafts reveals high specificity for signaling factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

N-Hexanoylsphingosylphosphorylcholine structure and properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, properties, and biological activities of N-Hexanoylsphingosylphosphorylcholine. The information is curated for researchers, scientists, and professionals in drug development, with a focus on quantitative data, experimental methodologies, and signaling pathway visualization.

Core Structure and Properties

N-Hexanoylsphingosylphosphorylcholine, a member of the sphingomyelin (B164518) family, is a sphingolipid characterized by a sphingosine (B13886) backbone, a phosphocholine (B91661) head group, and a hexanoyl (C6) acyl chain attached to the amino group of the sphingosine. This short-chain acyl group imparts distinct physicochemical properties compared to its long-chain counterparts.

Chemical Structure

The chemical structure of N-Hexanoylsphingosylphosphorylcholine is depicted below:

• Sphingosine base: An 18-carbon amino alcohol with a long hydrocarbon tail.

• Hexanoyl group: A six-carbon acyl chain attached via an amide linkage.

• Phosphocholine head group: A phosphoryl group esterified to choline, linked to the C1 hydroxyl of the sphingosine base.

Physicochemical Properties

Quantitative data on the physicochemical properties of N-Hexanoylsphingosylphosphorylcholine are summarized in the table below. Data for related compounds are included for comparison.

Property	N-Hexanoylsphingosylphosphorylcholine	N-Hexadecanoylsphingosylphosphorylcholine (C16)	Sphingosylphosphorylcholine (B14255) (Lyso-sphingomyelin)
Molecular Formula	C₂₉H₅₉N₂O₆P	C₄₃H₈₇N₂O₆P	C₂₃H₄₉N₂O₅P
Molecular Weight	562.77 g/mol	759.1 g/mol	464.62 g/mol
Melting Point	Data not readily available	~220 °C (decomposes)	90-102 °C
Solubility	Soluble in chloroform (B151607)/methanol mixtures	Soluble in chloroform/methanol mixtures	Soluble in chloroform/methanol (2:1) at 10 mg/mL

Biological Activity and Signaling Pathways

N-Hexanoylsphingosylphosphorylcholine, like other sphingolipids, is a bioactive molecule involved in various cellular processes. A key reported activity is its role in modulating inflammatory responses, particularly through the Transforming Growth Factor-beta (TGF-β) signaling pathway.

Anti-inflammatory Effects in Renal Mesangial Cells

Research has demonstrated that sphingosylphosphorylcholine (SPC) exhibits anti-inflammatory properties in renal mesangial cells. Specifically, it can suppress the interleukin-1β (IL-1β)-induced production of Prostaglandin E2 (PGE2), a key mediator of inflammation. This effect is mediated through the TGF-β signaling pathway.

Signaling Pathway: SPC and TGF-β

Sphingosylphosphorylcholine can activate the TGF-β signaling cascade, leading to the phosphorylation and activation of Smad proteins. These activated Smads then translocate to the nucleus and regulate the transcription of target genes, including those involved in the inflammatory response. The diagram below illustrates this signaling pathway.

SPC-mediated anti-inflammatory signaling via the TGF-β pathway.

Experimental Protocols

This section provides detailed methodologies for the synthesis of N-Hexanoylsphingosylphosphorylcholine and a key biological assay used to determine its anti-inflammatory activity.

Synthesis of N-Hexanoylsphingosylphosphorylcholine

The synthesis of N-Hexanoylsphingosylphosphorylcholine can be achieved through the N-acylation of sphingosylphosphorylcholine. The following protocol is a general method that can be adapted for the specific synthesis of the hexanoyl derivative.

Workflow for the synthesis of N-Hexanoylsphingosylphosphorylcholine.

Materials:

• Sphingosylphosphorylcholine

• Hexanoic anhydride or hexanoyl chloride

• Pyridine (or another suitable solvent)

• Chloroform

• Methanol

• Silica (B1680970) gel for column chromatography

• Thin-layer chromatography (TLC) plates

Procedure:

• Dissolve sphingosylphosphorylcholine in pyridine.

• Add a molar excess of hexanoic anhydride (or hexanoyl chloride) dropwise to the solution while stirring.

• Allow the reaction to proceed at room temperature for several hours, monitoring the progress by TLC.

• Once the reaction is complete, quench it by adding a small amount of water.

• Evaporate the solvent under reduced pressure.

• Partition the residue between chloroform and water.

• Collect the organic phase, dry it over anhydrous sodium sulfate, and evaporate the solvent.

• Purify the crude product by silica gel column chromatography, eluting with a chloroform-methanol gradient.

• Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent.

• Characterize the final product by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure and purity.

Prostaglandin E2 (PGE2) Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol outlines the measurement of PGE2 levels in cell culture supernatants to assess the anti-inflammatory effects of N-Hexanoylsphingosylphosphorylcholine.

Materials:

• Renal mesangial cells

• Cell culture medium and supplements

• N-Hexanoylsphingosylphosphorylcholine

• Interleukin-1β (IL-1β)

• PGE2 ELISA kit

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Plate renal mesangial cells in 24-well plates and grow to confluence.

  • Pre-treat the cells with varying concentrations of N-Hexanoylsphingosylphosphorylcholine for a specified time (e.g., 1 hour).

  • Stimulate the cells with IL-1β (e.g., 1 ng/mL) for a designated period (e.g., 24 hours) to induce PGE2 production.

  • Include appropriate controls: untreated cells, cells treated with N-Hexanoylsphingosylphosphorylcholine alone, and cells treated with IL-1β alone.

• Sample Collection:

  • After the incubation period, collect the cell culture supernatants.

  • Centrifuge the supernatants to remove any cellular debris.

• PGE2 ELISA:

  • Perform the PGE2 ELISA according to the manufacturer's instructions. This typically involves:

    • Adding standards and samples to the wells of a microplate pre-coated with a PGE2 capture antibody.

    • Adding a PGE2-enzyme conjugate.

    • Incubating the plate to allow for competitive binding.

    • Washing the plate to remove unbound reagents.

    • Adding a substrate solution to develop a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Determine the concentration of PGE2 in the experimental samples by interpolating their absorbance values from the standard curve.

  • Analyze the data to assess the effect of N-Hexanoylsphingosylphosphorylcholine on IL-1β-induced PGE2 production.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a valuable tool for research in sphingolipid biology and its potential therapeutic applications. Its distinct properties and bioactivities, particularly its role in modulating inflammatory signaling pathways, make it a molecule of interest for further investigation in the context of inflammatory diseases and drug development. The experimental protocols and pathway diagrams provided in this guide offer a foundational resource for scientists and researchers working with this compound.

An In-depth Technical Guide to the Synthesis of N-Hexanoylsphingosylphosphorylcholine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of N-Hexanoylsphingosylphosphorylcholine, a short-chain sphingomyelin (B164518) analog. This document details the necessary starting materials, step-by-step experimental protocols, and purification methods. Quantitative data is summarized in tables for clarity, and key pathways and workflows are visualized using diagrams to facilitate understanding.

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6-sphingomyelin, is a valuable tool in lipid research. As a short-chain analog of naturally occurring sphingomyelin, its increased water solubility allows for easier handling and delivery to cellular systems in experimental settings. This makes it an ideal probe for studying the metabolism and signaling pathways of sphingolipids, which are implicated in numerous cellular processes, including cell growth, differentiation, and apoptosis. The synthesis of this molecule is a multi-step process that requires careful control of reaction conditions and rigorous purification to yield a high-purity product suitable for research applications.

Synthesis Overview

The synthesis of N-Hexanoylsphingosylphosphorylcholine is typically achieved through a two-step process. The first step involves the N-acylation of D-erythro-sphingosine with a six-carbon acyl chain (hexanoyl group) to form N-hexanoyl-D-erythro-sphingosine (C6-ceramide). The second step is the phosphocholination of the primary hydroxyl group of C6-ceramide to yield the final product.

Experimental Protocols

Part 1: Synthesis of N-hexanoyl-D-erythro-sphingosine (C6-Ceramide)

This protocol is adapted from a standard carbodiimide-mediated N-acylation procedure.

Materials:

• D-erythro-Sphingosine

• Hexanoic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethylformamide (DMF)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., chloroform (B151607), methanol)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve D-erythro-sphingosine (1 equivalent) and hexanoic acid (1.1 equivalents) in a minimal amount of anhydrous DMF. Dilute the mixture with anhydrous DCM.

• Addition of Coupling Agents: To the stirred solution, add DMAP (0.1 equivalents) followed by DCC (1.2 equivalents) at 0°C in an ice bath.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup:

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

  • Wash the precipitate with a small amount of DCM.

  • Combine the filtrate and washings and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude N-hexanoyl-D-erythro-sphingosine is purified by silica gel column chromatography using a gradient of chloroform and methanol.

Table 1: Quantitative Data for N-acylation Reaction

Parameter	Value
Starting Material	D-erythro-Sphingosine
Acylating Agent	Hexanoic Acid
Coupling Agent	DCC
Catalyst	DMAP
Solvent	DCM/DMF
Reaction Time	12-24 hours
Reaction Temperature	0°C to Room Temperature
Typical Yield	60-75%[1]

Part 2: Synthesis of N-Hexanoylsphingosylphosphorylcholine from C6-Ceramide

This step involves the phosphocholination of the purified C6-ceramide.

Materials:

• N-hexanoyl-D-erythro-sphingosine (C6-Ceramide)

• Phosphocholine (B91661) chloride calcium salt tetrahydrate

• Anhydrous pyridine (B92270)

• Trichloroacetonitrile

• Molecular sieves

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol, water)

Procedure:

• Activation of Phosphocholine: In a flask dried under vacuum and filled with argon, a suspension of phosphocholine chloride calcium salt tetrahydrate and molecular sieves in anhydrous pyridine is stirred. Trichloroacetonitrile is added, and the mixture is stirred at room temperature for several hours to form the activated phosphocholine donor.

• Coupling Reaction: A solution of N-hexanoyl-D-erythro-sphingosine in anhydrous pyridine is added to the activated phosphocholine mixture. The reaction is stirred at room temperature for 24-48 hours.

• Workup: The reaction mixture is filtered, and the solvent is removed under reduced pressure. The residue is dissolved in a chloroform/methanol/water mixture and washed to remove water-soluble byproducts.

• Purification: The crude product is purified by silica gel column chromatography using a solvent system such as chloroform/methanol/water to yield pure N-Hexanoylsphingosylphosphorylcholine.

Table 2: Quantitative Data for Phosphocholination Reaction

Parameter	Value
Starting Material	N-hexanoyl-D-erythro-sphingosine
Phosphocholine Source	Phosphocholine chloride calcium salt
Activating Agent	Trichloroacetonitrile
Solvent	Anhydrous Pyridine
Reaction Time	24-48 hours
Reaction Temperature	Room Temperature
Expected Final Product	N-Hexanoylsphingosylphosphorylcholine

Table 3: Characterization Data for N-Hexanoylsphingosylphosphorylcholine

Analysis Method	Expected Result
Mass Spectrometry (ESI-MS)	The expected [M+H]⁺ ion would be at m/z corresponding to the molecular weight of N-Hexanoylsphingosylphosphorylcholine (C29H61N2O6P).
¹H NMR	Characteristic peaks corresponding to the sphingosine (B13886) backbone, the hexanoyl acyl chain, and the phosphocholine headgroup.
¹³C NMR	Resonances consistent with the carbon skeleton of the molecule.
Purity (HPLC)	>98%

Visualization of Workflows and Pathways

Experimental Workflow for the Synthesis

Caption: Synthetic workflow for N-Hexanoylsphingosylphosphorylcholine.

De Novo Sphingolipid Biosynthesis Pathway

Caption: Simplified de novo sphingolipid biosynthesis pathway.

Conclusion

The synthesis of N-Hexanoylsphingosylphosphorylcholine is a well-established process that provides researchers with a critical tool for investigating the complex roles of sphingolipids in cellular biology. The protocols outlined in this guide, when followed with precision, will yield a high-purity product suitable for a wide range of in vitro and in cellulo studies. Careful purification and characterization are paramount to ensure the reliability of experimental results. This guide serves as a foundational resource for laboratories involved in lipid research and drug development.

References

• 1. researchgate.net [researchgate.net]

Introduction to N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide)

An In-Depth Technical Guide to the Biological Functions of N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide)

Executive Summary: N-Hexanoylsphingosylphosphorylcholine, commonly known as C6-ceramide, is a synthetic, cell-permeable analog of endogenous ceramide, a central molecule in sphingolipid metabolism. Due to its short acyl chain, C6-ceramide readily crosses the plasma membrane, making it an invaluable tool for investigating the multifaceted roles of ceramide in cellular signaling. This document provides a comprehensive overview of the core biological functions of C6-ceramide, with a particular focus on its pro-apoptotic, cell cycle-regulating, and autophagy-modulating activities. It details the underlying signaling pathways, summarizes key quantitative data, and provides methodologies for relevant experimental protocols, positioning C6-ceramide as a significant agent in cancer research and a potential component of novel therapeutic strategies.

Ceramides are bioactive lipids that function as critical second messengers, regulating a wide array of cellular processes including proliferation, differentiation, senescence, and cell death.[1][2] Endogenous ceramide levels rise in response to various cellular stresses, such as chemotherapy, radiation, and oxidative stress.[3][4] N-Hexanoylsphingosylphosphorylcholine (C6-ceramide) is a short-chain ceramide analog that effectively mimics the biological activities of its natural long-chain counterparts.[3] Its primary utility in research stems from its ability to be administered exogenously to cells in culture, thereby allowing for the direct study of ceramide-mediated signaling pathways.[3][5] The principal biological outcomes of elevated C6-ceramide levels are the induction of apoptosis, arrest of the cell cycle, and modulation of autophagy, making it a focal point of investigation in cancer therapeutics.[3][6]

Core Biological Functions and Signaling Pathways

C6-ceramide exerts its influence on cell fate through several interconnected signaling cascades.

Induction of Apoptosis

One of the most extensively documented functions of C6-ceramide is its potent ability to induce programmed cell death, or apoptosis, in a wide range of cancer cell lines.[3][7] This process is initiated through the activation of both the extrinsic and intrinsic apoptotic pathways.

• Extrinsic Pathway Activation: C6-ceramide has been shown to induce the cleavage and activation of Caspase-8, a key initiator caspase in the death receptor pathway.[3][8][9] The activation of Caspase-8 is a critical step for apoptosis induction in certain cell types, such as chronic myelogenous leukemia (CML) K562 cells.[8][9]

• Intrinsic (Mitochondrial) Pathway Activation: C6-ceramide triggers mitochondrial dysfunction, characterized by the loss of mitochondrial membrane potential, the release of cytochrome c into the cytosol, and the subsequent activation of Caspase-9.[1][3][10] This release is often mediated by a shift in the ratio of pro-apoptotic to anti-apoptotic Bcl-2 family proteins, favoring an increase in the Bax:Bcl-2 ratio.[11]

• Stress Kinase Activation: The c-Jun N-terminal Kinase (JNK) signaling pathway is a crucial component of C6-ceramide-mediated apoptosis.[8] C6-ceramide potently activates JNK, which in turn can phosphorylate and regulate the activity of other proteins involved in cell death.[8][12] Inhibition of JNK has been shown to protect cells from C6-ceramide-induced apoptosis.[8]

• Execution Phase: Both pathways converge on the activation of effector caspases, such as Caspase-3.[1] Activated Caspase-3 is responsible for cleaving numerous cellular substrates, including Poly(ADP-ribose) polymerase (PARP), leading to the characteristic biochemical and morphological hallmarks of apoptosis.[8][9][11]

C6-Ceramide Induced Apoptotic Signaling Pathways.

Regulation of the Cell Cycle

In addition to inducing cell death, C6-ceramide can halt cellular proliferation by inducing cell cycle arrest. This effect is particularly prominent at the G0/G1 phase, preventing cells from entering the DNA synthesis (S) phase.[13][14] In some cell lines, a block in the G2 phase has also been observed.[1] This anti-proliferative action is a key component of its tumor-suppressive capabilities, effectively stopping the uncontrolled division of cancer cells.[13][14] The ability of C6-ceramide to cause cell cycle arrest appears to be a distinct function from its apoptotic role, as the two effects can be experimentally separated.[13]

Logical workflow of C6-Ceramide induced cell cycle arrest.

Modulation of Autophagy

Autophagy is a catabolic process of cellular self-digestion that can either promote cell survival under stress or contribute to cell death. C6-ceramide is a known inducer of autophagy.[5][15] This role is paradoxical; in some contexts, autophagy may serve as a protective mechanism against C6-ceramide-induced stress, while in others, excessive or dysfunctional autophagy can lead to "autophagic cell death," a form of programmed cell death distinct from apoptosis.[16] For instance, at high concentrations (50 μM), C6-ceramide induced cell death via autophagy in MCF-7 breast cancer cells.[15] Furthermore, combining the autophagy-inducing properties of C6-ceramide with agents that block the final stages of autophagy, such as vinblastine (B1199706), can synergistically enhance cancer cell death.[17]

Metabolism of Exogenous C6-Ceramide

Once inside the cell, C6-ceramide does not remain inert. It is actively metabolized through several pathways, which can influence its biological activity.[10][18]

• Anabolism: C6-ceramide can be converted to C6-sphingomyelin (C6-SM) or C6-glucosylceramide (C6-GC).[18] The conversion to glucosylceramide is often associated with drug resistance, and inhibiting this process can enhance C6-ceramide's cytotoxicity.[18]

• Salvage Pathway: C6-ceramide can be hydrolyzed by ceramidases to release its sphingosine (B13886) backbone. This sphingosine can then be re-acylated by ceramide synthases with long-chain fatty acids to generate endogenous long-chain ceramides.[2][18][19] This process, known as the sphingosine-recycling pathway, can amplify the initial signal from the exogenous short-chain ceramide.[2]

Metabolic fate of exogenous C6-Ceramide within the cell.

Quantitative Data Summary

The biological effects of C6-ceramide are dose- and cell-type-dependent. The following tables summarize key quantitative data from various studies.

Table 1: Effective Concentrations and Cytotoxicity of C6-Ceramide in Various Cancer Cell Lines

Cell Line	Cancer Type	Concentration (µM)	Incubation Time (h)	Observed Effect	Citation
K562	Chronic Myelogenous Leukemia	25	48	~25% of cells in sub-G1 (apoptotic) phase	[8][20]
HCT116	Colon Cancer	Not specified	Not specified	Induces apoptosis	[1]
MDA-MB-231	Breast Cancer	5-10	Not specified	IC₅₀ (as a single agent)	[11]
MCF-7	Breast Cancer	12.5-25	24	Inhibition of cell viability	[15]
HuT78	Cutaneous T Cell Lymphoma	25	24	~64% reduction in cell viability	[7]
MyLa	Cutaneous T Cell Lymphoma	25	24	~47% reduction in cell viability	[7]

Table 2: Quantitative Effects of C6-Ceramide on Apoptotic Markers

Cell Line	Treatment	Parameter	Fold Change / % Increase	Citation
MDA-MB-231	C6-ceramide + DM102¹	Annexin-V Positive Cells	>70% increase	[11]
MDA-MB-231	C6-ceramide + DM102¹	Caspase 3/7 Activation	>3-fold increase	[11]
MDA-MB-231	C6-ceramide + DM102¹	ROS Levels	4-fold increase	[11]
MDA-MB-231	C6-ceramide + DM102¹	Bax:Bcl-2 Ratio	>9-fold increase	[11]
KG-1	C6-ceramide + Tamoxifen (B1202)	Long-chain ³H-Ceramides	9-fold increase	[18]
K562	50 µM C6-ceramide	Annexin-V Positive Cells	Nearly all cells positive after 72h	[8]
¹DM102 is an acid ceramidase inhibitor.

Key Experimental Protocols

The study of C6-ceramide's function relies on a set of established molecular and cell biology techniques.

Protocol: Assessment of Apoptosis by Flow Cytometry (Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells (e.g., K562) in 6-well plates and allow them to adhere or stabilize. Treat with the desired concentration of C6-ceramide (e.g., 25-50 µM) or vehicle control for the specified duration (e.g., 24-72 hours).[8]

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at a low speed (e.g., 300 x g) for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet with cold Phosphate-Buffered Saline (PBS).

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the samples immediately using a flow cytometer. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are positive for both stains.

Protocol: Analysis of C6-Ceramide Metabolism by Thin-Layer Chromatography (TLC)

This protocol allows for the separation and quantification of C6-ceramide metabolites.

• Cell Treatment: Plate cells (e.g., KG-1 leukemia cells) and treat them with radiolabeled [¹⁴C]C6-ceramide (e.g., 12 µM) with or without other agents like tamoxifen for 24 hours.[18]

• Lipid Extraction: After incubation, wash the cells with PBS. Extract total lipids using a solvent system such as chloroform:methanol (2:1, v/v).

• Phase Separation: Add water to the extract to induce phase separation. Collect the lower organic phase containing the lipids.

• Drying and Resuspension: Evaporate the solvent under a stream of nitrogen gas and resuspend the lipid pellet in a small volume of chloroform:methanol.

• TLC: Spot the lipid extract onto a silica (B1680970) TLC plate. Develop the plate using a solvent system capable of separating sphingolipids (e.g., chloroform:methanol:water, 60:35:8, v/v/v).

• Visualization and Quantification: Visualize the separated lipid spots using a phosphorimager or autoradiography. Scrape the spots corresponding to C6-ceramide, C6-GC, and C6-SM and quantify the radioactivity using a liquid scintillation counter.[18]

Protocol: Western Blot Analysis for Caspase Cleavage and JNK Activation

This technique detects changes in the levels and activation state of key signaling proteins.

• Cell Lysis: Treat cells with C6-ceramide (e.g., 25 µM for 24 hours).[8] Harvest and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., anti-cleaved Caspase-8, anti-phospho-JNK, anti-PARP).[8]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Use a loading control like GAPDH or β-actin to ensure equal protein loading.[8][9]

Conclusion

N-Hexanoylsphingosylphosphorylcholine (C6-ceramide) is a powerful pharmacological tool that has been instrumental in delineating the central role of ceramide in orchestrating cell fate. Its ability to potently induce apoptosis, halt cell cycle progression, and modulate autophagy underscores its significance as a tumor-suppressive lipid. The detailed understanding of its mechanisms of action, from the activation of specific caspase cascades and stress kinases to its complex intracellular metabolism, provides a solid foundation for its exploration in therapeutic contexts. For researchers and drug development professionals, C6-ceramide continues to be a key compound for investigating ceramide biology and for designing novel combination strategies to overcome resistance and enhance efficacy in cancer treatment.

References

• 1. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide in the Molecular Mechanisms of Neuronal Cell Death. The Role of Sphingosine-1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Role of Ceramide and Sphingolipid Metabolism in Cancer Therapeutics [gavinpublishers.com]
• 7. mdpi.com [mdpi.com]
• 8. Ceramide Promotes Apoptosis in Chronic Myelogenous Leukemia-Derived K562 Cells by a Mechanism Involving Caspase-8 and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Differential apoptotic effect and metabolism of N-acetylsphingosine and N-hexanoylsphingosine in CHP-100 human neurotumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. C6-ceramide and targeted inhibition of acid ceramidase induce synergistic decreases in breast cancer cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. C6 ceramide dramatically enhances docetaxel-induced growth inhibition and apoptosis in cultured breast cancer cells: a mechanism study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Role for ceramide in cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Coupling in vitro and in vivo paradigm reveals a dose dependent inhibition of angiogenesis followed by initiation of autophagy by C6-ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Synergistic combination therapy with nanoliposomal C6-ceramide and vinblastine is associated with autophagy dysfunction in hepatocarcinoma and colorectal cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Metabolism of short-chain ceramide by human cancer cells-implications for therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Regulation of the sphingosine-recycling pathway for ceramide generation by oxidative stress, and its role in controlling c-Myc/Max function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

An In-Depth Technical Guide on N-Hexanoylsphingosylphosphorylcholine in Cell Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Short-Chain Sphingolipids in Cellular Signaling

Sphingolipids are a class of lipids that serve as both structural components of cell membranes and as critical bioactive molecules in a vast array of cellular processes.[1][2] At the heart of sphingolipid metabolism is ceramide, a potent signaling molecule implicated in regulating cell growth, differentiation, senescence, and programmed cell death (apoptosis).[1][3][4] Due to the hydrophobic nature of long-chain ceramides (B1148491), researchers often utilize water-soluble, short-chain analogs to study ceramide-mediated signaling events.

N-Hexanoylsphingosylphosphorylcholine, also known as C6-sphingomyelin (C6-SM), is a synthetic short-chain analog of sphingomyelin, a major constituent of mammalian cell membranes.[2] C6-SM itself is largely inert but serves as a crucial experimental tool because it can be readily taken up by cells and metabolized into N-hexanoylsphingosine (C6-ceramide). This conversion makes C6-SM a reliable method for generating intracellular C6-ceramide and studying its downstream effects on signaling pathways. This guide provides a technical overview of the metabolic conversion of C6-SM and the subsequent activation of key signaling cascades, particularly apoptosis and autophagy.

Metabolic Conversion: From C6-Sphingomyelin to Bioactive C6-Ceramide

The biological activity of exogenously supplied C6-SM is almost entirely dependent on its hydrolysis into C6-ceramide. This conversion is catalyzed by sphingomyelinases (SMases), a family of enzymes that cleave the phosphocholine (B91661) headgroup from sphingomyelin.[1][5]

• Cellular Uptake and Localization : Short-chain sphingolipids like C6-SM can be introduced to cells in culture, where they incorporate into the plasma membrane.

• Enzymatic Hydrolysis : Once integrated, C6-SM becomes a substrate for plasma membrane-associated neutral sphingomyelinase (N-SMase) or, following endocytosis, acid sphingomyelinase (A-SMase) in the lysosome.[6][7][8] This hydrolysis yields C6-ceramide and phosphocholine.[8][9]

• Signaling Hub : The resulting C6-ceramide is the primary effector molecule that initiates downstream signaling. It can accumulate in membranes, altering their biophysical properties and forming ceramide-enriched platforms that facilitate receptor clustering and signal amplification.[8][10]

The conversion of C6-SM to C6-ceramide is a critical first step for initiating cellular responses. Studies using a fluorescent analog, C6-NBD-SM, have shown that this degradation occurs extensively at the plasma membrane and is dependent on cell type and differentiation state.[6][7]

Figure 1: Metabolic conversion of C6-SM to C6-Ceramide.

Core Signaling Pathways Activated by C6-SM-Derived Ceramide

Apoptosis (Programmed Cell Death)

The induction of apoptosis is one of the most well-documented outcomes of increased intracellular ceramide levels. C6-ceramide, generated from C6-SM, triggers the intrinsic (mitochondrial) pathway of apoptosis.

The sequence of events is as follows:

• Mitochondrial Outer Membrane Permeabilization (MOMP) : C6-ceramide acts on the mitochondria, leading to the release of pro-apoptotic factors like cytochrome c.[11]

• Apoptosome Formation : In the cytosol, cytochrome c binds to Apaf-1, which recruits and activates an initiator caspase, Caspase-9.

• Caspase Cascade Activation : Activated Caspase-9 cleaves and activates executioner caspases, primarily Caspase-3 and Caspase-7.[12]

• Execution Phase : These executioner caspases cleave a multitude of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including DNA fragmentation and membrane blebbing.[13]

Studies have demonstrated that the apoptotic response to short-chain ceramides is often dependent on caspase activation, as pan-caspase inhibitors like z-VAD-fmk can abrogate cell death.[12] Furthermore, the activation of sphingomyelinases and subsequent ceramide production can be biphasic and itself dependent on caspases (e.g., Caspase-8), creating a feed-forward loop that amplifies the apoptotic signal.[13][14]

Figure 2: C6-SM/C6-Ceramide induced apoptotic signaling pathway.

Autophagy

Autophagy is a catabolic "self-eating" process where cells degrade and recycle damaged organelles and long-lived proteins to maintain homeostasis.[15] Ceramide is a known inducer of autophagy. The process involves the formation of a double-membraned vesicle, the autophagosome, which engulfs cytoplasmic cargo and fuses with the lysosome for degradation.

A key biochemical marker of autophagy is the conversion of microtubule-associated protein 1A/1B-light chain 3 (LC3) from its cytosolic form (LC3-I) to its lipidated, autophagosome-associated form (LC3-II).[16][17] C6-ceramide treatment has been shown to increase the levels of LC3-II, indicating the induction of autophagosome formation.[18] This process is often studied in conjunction with apoptosis, as autophagy can sometimes act as a pro-survival mechanism that, when inhibited, potentiates apoptotic cell death.[19]

Figure 3: C6-SM/C6-Ceramide induced autophagy pathway.

Quantitative Data Summary

The biological effects of C6-SM and its metabolite C6-ceramide are dose- and cell-type-dependent. The following tables summarize quantitative data from representative studies.

Table 1: Cytotoxic and Pro-Apoptotic Effects of C6-Ceramide

Cell Line	Compound	Concentration	Effect	Reference
Kupffer Cells	C6-Ceramide	20 µM	~10% decrease in cell viability	[20]
Kupffer Cells	C6-Ceramide	30 µM	~49% decrease in cell viability	[20]
Diaphragm Fibers	C6-Ceramide	Not specified	~55% depression in maximal force	[5]
Diaphragm Fibers	SMase	0.1 U/ml	~18% decrease in maximal force	[5]
Diaphragm Fibers	SMase	0.25 U/ml	~31% decrease in maximal force	[5]

| Diaphragm Fibers | SMase | 0.5 U/ml | ~33% decrease in maximal force |[5] |

Table 2: Effects of C6-Ceramide on Endogenous Lipid Levels

Cell Line	Treatment	Duration	Effect on Endogenous C16-Ceramide	Reference
Kupffer Cells	10 µM C6-Ceramide	2 hours	~3-fold increase	[20]
KG-1 Leukemia	C6-Ceramide	24 hours	2-fold increase in long-chain ceramides	[21]

| KG-1 Leukemia | C6-Ceramide + Tamoxifen | 24 hours | 9-fold increase in long-chain ceramides |[21] |

Key Experimental Protocols

General Cell Culture and Treatment with C6-SM/C6-Ceramide

• Cell Seeding : Plate cells (e.g., HeLa, Jurkat, U2OS) in appropriate culture vessels and medium. Allow cells to adhere and reach 70-80% confluency.

• Reagent Preparation : Prepare a stock solution of C6-SM or C6-ceramide, typically in an organic solvent like DMSO or ethanol. For delivery, it can be complexed with a carrier like bovine serum albumin (BSA) or delivered via liposomes to improve solubility and cellular uptake.[4][22]

• Cell Treatment : Dilute the stock solution to the desired final concentration in serum-free or complete culture medium. Remove the existing medium from the cells and replace it with the treatment medium.

• Incubation : Incubate the cells for the desired time period (e.g., 2, 6, 12, 24 hours) at 37°C in a 5% CO₂ incubator.

• Harvesting : After incubation, harvest cells for downstream analysis (e.g., protein extraction for Western blot, flow cytometry for apoptosis).

Western Blot for LC3-I to LC3-II Conversion (Autophagy Assay)

This protocol is a standard method to assess autophagy by measuring the increase in the autophagosome-associated LC3-II protein.[23][24]

• Cell Lysis : After treatment, wash cells with ice-cold PBS and lyse them directly in 1x RIPA Lysis Buffer or Laemmli sample buffer containing protease inhibitors.[25][26]

• Protein Quantification : Determine the protein concentration of the lysates using a standard method like the BCA assay.

• SDS-PAGE : Load equal amounts of protein (e.g., 20-40 µg) per lane onto a 15% or 4-20% gradient polyacrylamide gel. LC3-I migrates at ~18 kDa, while the lipidated LC3-II form migrates faster, at ~16 kDa.[25]

• Protein Transfer : Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking : Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).

• Primary Antibody Incubation : Incubate the membrane with a primary antibody specific for LC3 (e.g., rabbit anti-LC3) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation : Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) for 1 hour at room temperature.

• Detection : After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film. An increase in the LC3-II band intensity relative to a loading control (e.g., GAPDH) indicates autophagy induction.[16]

Figure 4: Experimental workflow for Western Blot analysis of LC3 conversion.

Conclusion and Future Directions

N-Hexanoylsphingosylphosphorylcholine (C6-SM) is an invaluable tool for cell biologists and drug development professionals. Its efficient intracellular conversion to the bioactive lipid C6-ceramide allows for the targeted investigation of ceramide-mediated signaling pathways. The primary cellular responses triggered, apoptosis and autophagy, are fundamental processes with significant implications in cancer biology, neurodegenerative disorders, and inflammatory diseases.[1][3]

Future research will likely focus on dissecting the complex interplay between ceramide-induced apoptosis and autophagy and exploring the therapeutic potential of modulating these pathways. The development of more sophisticated delivery systems, such as targeted nanoliposomes, may enhance the clinical applicability of short-chain sphingolipids in cancer therapy and other disease contexts.[22] A thorough understanding of the signaling networks governed by C6-SM and its metabolites remains a critical goal for advancing cellular research and therapeutic innovation.

References

• 1. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological functions of sphingomyelins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ceramide signalling and the immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Complexation of C6-Ceramide with Cholesteryl Phosphocholine – A Potent Solvent-Free Ceramide Delivery Formulation for Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sphingomyelinase stimulates oxidant signaling to weaken skeletal muscle and promote fatigue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Keep Your Friends Close, but Your Enemies Closer: Role of Acid Sphingomyelinase During Infection and Host Response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell surface sphingomyelin: key role in cancer initiation, progression, and immune evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide Signaling and p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Long-chain ceramide produced in response to N-hexanoylsphingosine does not induce apoptosis in CHP-100 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mechanism of apoptosis in HL-60 cells induced by n-3 and n-6 polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Apoptosis and Sphingomyelin Hydrolysis: The Flip Side - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Role of caspases in CD95-induced biphasic activation of acid sphingomyelinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 3-Ketosphinganine provokes the accumulation of dihydroshingolipids and induces autophagy in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. How to interpret LC3 immunoblotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Design and Evaluation of Autophagy-Inducing Particles for the Treatment of Abnormal Lipid Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Induction of autophagy contributes to the neuroprotection of nicotinamide phosphoribosyltransferase in cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Metabolism of short-chain ceramide by human cancer cells-implications for therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Autophagic Dysfunction Assay: Qualitative Analysis of MAP LC3-I to LC3-II Conversion by Western Blot - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. resources.novusbio.com [resources.novusbio.com]
• 26. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to N-Hexanoylsphingosylphosphorylcholine: Synthesis, Properties, and Cellular Functions

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Hexanoylsphingosylphosphorylcholine, a short-chain derivative of sphingomyelin (B164518) commonly referred to as C6-ceramide-phosphocholine or SM(d18:1/6:0), has emerged as a valuable tool in cell biology and a potential therapeutic agent. Its enhanced cell permeability compared to its long-chain counterparts allows for the exogenous manipulation of cellular sphingolipid pathways, providing insights into their role in critical cellular processes such as apoptosis, cell signaling, and membrane biophysics. This technical guide provides a comprehensive overview of N-Hexanoylsphingosylphosphorylcholine, detailing its synthesis, physicochemical properties, and its effects on cellular systems. The guide includes structured data on its biological activity, detailed experimental protocols for its use, and visual representations of the key signaling pathways it modulates.

Introduction

Sphingolipids are a class of lipids that play crucial roles in maintaining the structural integrity of cell membranes and participating in a myriad of signaling pathways.[1] Ceramide, the central molecule of sphingolipid metabolism, is a key second messenger involved in regulating cellular processes like proliferation, differentiation, and apoptosis. However, the study of endogenous long-chain ceramides (B1148491) is often hampered by their hydrophobicity and poor cell permeability. To overcome these limitations, synthetic short-chain ceramides, such as N-Hexanoylsphingosylphosphorylcholine (C6-SM), have been developed. This guide focuses on the synthesis, properties, and applications of this important research molecule.

Synthesis of N-Hexanoylsphingosylphosphorylcholine

The synthesis of N-Hexanoylsphingosylphosphorylcholine typically involves the N-acylation of sphingosylphosphorylcholine (B14255). This process allows for the introduction of a short hexanoyl (C6) fatty acid chain, rendering the molecule more water-soluble and cell-permeable than its long-chain natural analogs.

General Synthesis Scheme

The synthesis of N-acyl sphingomyelins can be achieved by the acylation of sphingosylphosphorylcholine (SPC), which can be obtained from the hydrolysis of natural sphingomyelin.[2] The primary amino group of the sphingosine (B13886) backbone is targeted for acylation.

A general protocol involves the following steps:

• Preparation of Sphingosylphosphorylcholine (SPC): SPC is typically prepared by the acidic hydrolysis of a natural source of sphingomyelin, such as bovine brain.[2]

• N-acylation: The free amino group of SPC is then acylated using hexanoic acid. This reaction can be facilitated by a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) to promote the formation of the amide bond.[2]

• Purification: The final product, N-Hexanoylsphingosylphosphorylcholine, is purified using chromatographic techniques, such as thin-layer chromatography (TLC) or column chromatography, to remove any unreacted starting materials and byproducts.[2][3]

Physicochemical Properties

The introduction of the short C6 acyl chain significantly alters the physicochemical properties of sphingomyelin, leading to increased water solubility and a lower phase transition temperature compared to its long-chain counterparts.[4] These properties are crucial for its utility in cellular studies.

Property	Description	Reference
Molecular Formula	C29H59N2O6P	[5]
Molecular Weight	562.77 g/mol	[5]
Solubility	Soluble in chloroform (B151607) and DMSO. Forms micelles or vesicles in aqueous solutions.	[6]
Phase Transition Temperature (Tm)	The Tm of short-chain sphingomyelins is lower than physiological temperature, allowing them to exist in a more fluid state within cell membranes.[4] This property is dependent on the acyl chain length.[2]	[2][4]
Membrane Effects	C6-ceramide can destabilize ordered lipid domains (lipid rafts) in model membranes, an effect that is more pronounced than that of longer-chain ceramides.[7][8] It can also increase membrane permeability.[8]	[7][8]

Biological Activity and Cellular Effects

N-Hexanoylsphingosylphosphorylcholine is widely used to mimic the effects of endogenous ceramide in cellular systems. Its primary and most studied biological effect is the induction of apoptosis.

Induction of Apoptosis

C6-ceramide is a potent inducer of apoptosis in a variety of cell types, particularly cancer cells.[9][10] This pro-apoptotic activity is mediated through multiple signaling pathways.

Cell Line	IC50 Value (µM)	Reference
MDA-MB-231 (Breast Cancer)	5-10	[7]
MCF-7 (Breast Cancer)	5-10	[7]
SK-BR-3 (Breast Cancer)	~10	[7]
C6 (Glioma)	4.33 ± 1.04	[1]
K562 (Chronic Myelogenous Leukemia)	27.90	[11]
Kupffer Cells	>10 (No effect on viability up to 10 µM)	[12]

Signaling Pathways

C6-ceramide has been shown to modulate several key signaling pathways involved in cell fate decisions.

A hallmark of C6-ceramide-induced apoptosis is the activation of the caspase cascade.[11] Studies have shown that it can activate both initiator caspases (caspase-8 and caspase-9) and executioner caspases (caspase-3).[9][11]

The c-Jun N-terminal kinase (JNK) pathway, a critical component of the stress-activated protein kinase (SAPK) signaling cascade, is another key mediator of C6-ceramide-induced apoptosis.[11]

Experimental Protocols

This section provides detailed protocols for the use of N-Hexanoylsphingosylphosphorylcholine in common cell-based assays.

Preparation of C6-Ceramide Stock Solution

• Weigh the desired amount of N-Hexanoylsphingosylphosphorylcholine powder.

• Dissolve the powder in an appropriate organic solvent, such as ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10-20 mM).

• Vortex thoroughly to ensure complete dissolution. A brief sonication may be used to aid dissolution.

• Store the stock solution at -20°C.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures.[13][14][15][16][17]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the C6-ceramide stock solution in complete cell culture medium. Replace the existing medium with the C6-ceramide-containing medium. Include a vehicle control (medium with the same final concentration of the solvent).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This protocol is based on standard Annexin V staining procedures.[6][9][18][19][20]

• Cell Treatment: Treat cells with C6-ceramide as described for the MTT assay.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use a gentle cell dissociation solution.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add fluorescently-labeled Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry.

Western Blot Analysis of JNK Activation

This protocol provides a general workflow for detecting the phosphorylation of JNK.[21][22]

• Cell Treatment and Lysis: Treat cells with C6-ceramide. After treatment, lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20).

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated JNK (p-JNK) and total JNK.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Lipid Extraction and Analysis

This protocol is a general guide for the extraction of lipids for subsequent analysis.[14][16][17][18][23]

• Cell Harvesting: Harvest cells after treatment with C6-ceramide.

• Lipid Extraction: Extract lipids using a solvent system such as chloroform:methanol (2:1, v/v).

• Phase Separation: Induce phase separation by adding water or a saline solution. The lipids will be in the lower organic phase.

• Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for analysis.

• Analysis: Analyze the lipid extract by techniques such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to identify and quantify C6-ceramide and its metabolites.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is an indispensable tool for researchers investigating the complex roles of sphingolipids in cellular physiology and pathology. Its ability to readily enter cells and modulate key signaling pathways provides a powerful means to dissect the molecular mechanisms underlying processes such as apoptosis. The detailed protocols and data presented in this guide are intended to facilitate the effective use of this compound in research and to support its exploration as a potential therapeutic agent in diseases characterized by dysregulated sphingolipid metabolism, such as cancer. As our understanding of the intricate network of sphingolipid signaling continues to grow, the applications of N-Hexanoylsphingosylphosphorylcholine are likely to expand, further solidifying its importance in the fields of cell biology and drug discovery.

References

• 1. Sphingomyelin - Wikipedia [en.wikipedia.org]
• 2. Influence of Chain Length and Unsaturation on Sphingomyelin Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of natural and synthetic sphingomyelins using high-performance thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The many faces (and phases) of ceramide and sphingomyelin I – single lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. thomassci.com [thomassci.com]
• 7. Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ordering of ceramide formation, caspase activation, and Bax/Bcl-2 expression during etoposide-induced apoptosis in C6 glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ceramide induces apoptosis via caspase-dependent and caspase-independent pathways in mesenchymal stem cells derived from human adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. addi.ehu.es [addi.ehu.es]
• 16. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. lib3.dss.go.th [lib3.dss.go.th]
• 19. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cellular and enzymic synthesis of sphingomyelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. De novo synthesis of phospholipids and sphingomyelin in multipotent stromal cells - Monitoring studies by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Use of N-([1-14C]hexanoyl)-D-erythro-sphingolipids to assay sphingolipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

N-Hexanoylsphingosylphosphorylcholine: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of N-Hexanoylsphingosylphosphorylcholine, including its chemical properties, metabolic context, and potential experimental applications.

Core Data Summary

Property	Value	Source
CAS Number	182493-45-4
Molecular Weight	562.8 g/mol
Molecular Formula	C29H59N2O6P
Synonyms	N-hexanoyl-D-erythro-sphingosylphosphorylcholine, C6-sphingomyelin

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6-sphingomyelin, is a short-chain sphingolipid. Sphingolipids are a class of lipids containing a backbone of sphingoid bases, a set of aliphatic amino alcohols that includes sphingosine. As a precursor in the synthesis of various sphingolipids, ceramide plays a crucial role in cellular processes. N-Hexanoylsphingosylphosphorylcholine is structurally analogous to endogenous sphingomyelin (B164518) but possesses a shorter N-acyl chain (hexanoyl group), which confers distinct physical and metabolic properties. These short-chain sphingolipids are valuable tools in research as they can more readily penetrate cell membranes.

Biochemical Context and Signaling

N-Hexanoylsphingosylphosphorylcholine is a synthetic sphingomyelin and is expected to be metabolized and integrated into cellular signaling pathways that involve natural sphingomyelins. The central hub of these pathways is the conversion of sphingomyelin to ceramide, a key second messenger.

Sphingomyelin-Ceramide Signaling Pathway

The enzymatic hydrolysis of sphingomyelin by sphingomyelinases yields ceramide and phosphocholine. Ceramide can then act as a signaling molecule, influencing a multitude of cellular processes including cell cycle arrest, differentiation, and apoptosis. Conversely, ceramide can be metabolized back to sphingomyelin or other sphingolipids. The introduction of N-Hexanoylsphingosylphosphorylcholine to a cellular system can serve as a substrate for sphingomyelinases, leading to the generation of N-hexanoyl-D-erythro-sphingosine (C6-ceramide).

Caption: The Sphingomyelin-Ceramide Signaling Pathway.

Potential Experimental Protocols

Given the limited direct literature on N-Hexanoylsphingosylphosphorylcholine, experimental protocols can be adapted from methodologies developed for other short-chain sphingolipids, such as N-([1-14C]hexanoyl)-D-erythro-sphingolipids.[1]

General Workflow for Studying Cellular Metabolism

This workflow outlines the steps to investigate the uptake and metabolism of N-Hexanoylsphingosylphosphorylcholine in a cell culture model.

Caption: General experimental workflow for lipid metabolism studies.

Methodological Considerations

• Lipid Delivery: Due to their amphipathic nature, short-chain sphingolipids can be introduced to cell culture media with a carrier molecule like bovine serum albumin (BSA) to enhance solubility and delivery.

• Detection and Analysis: The metabolism of N-Hexanoylsphingosylphosphorylcholine can be traced using radiolabeled or fluorescently tagged analogs. For unlabeled compound, lipid extracts can be analyzed by thin-layer chromatography (TLC) or more definitively by liquid chromatography-mass spectrometry (LC-MS/MS) to identify and quantify the parent compound and its metabolites.

Role in Drug Development

The study of N-Hexanoylsphingosylphosphorylcholine and its metabolites is relevant to drug development for several reasons:

• Cancer Therapy: Ceramide and its analogs are known to induce apoptosis and inhibit cell proliferation, making them potential targets for cancer therapeutics. Understanding the metabolism of exogenous short-chain sphingomyelins can inform the design of pro-apoptotic drugs.

• Modulation of Signaling Pathways: As precursors to bioactive lipids, short-chain sphingolipids can be used to manipulate cellular signaling pathways to study disease mechanisms and identify new drug targets.

• Drug Delivery: The unique properties of sphingolipids are being explored for the development of lipid-based drug delivery systems, such as liposomes.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a valuable research tool for investigating the complex roles of sphingolipids in cellular signaling and metabolism. While direct research on this specific molecule is not extensive, its relationship to the well-studied C6-ceramide and the broader class of sphingomyelins provides a strong foundation for its use in exploring fundamental cellular processes and for applications in drug discovery and development.

References

• 1. Use of N-([1-14C]hexanoyl)-D-erythro-sphingolipids to assay sphingolipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Crossroads of N-Hexanoylsphingosylphosphorylcholine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, a short-chain derivative of sphingomyelin (B164518), serves as a valuable tool in lipid research, offering insights into the complex metabolic and signaling pathways of sphingolipids. Its unique physical properties, particularly its increased water solubility compared to its long-chain counterparts, facilitate its use in cellular and enzymatic assays. This technical guide provides a comprehensive overview of the metabolic fate of N-Hexanoylsphingosylphosphorylcholine, detailing the enzymatic processes, presenting quantitative data, outlining experimental protocols, and visualizing the intricate pathways involved.

Metabolic Pathway of N-Hexanoylsphingosylphosphorylcholine

The metabolism of N-Hexanoylsphingosylphosphorylcholine is intricately linked to the central pathways of sphingolipid metabolism. It can be synthesized from its precursor, N-hexanoyl-sphingosine (C6-ceramide), and is subject to degradation by sphingomyelinases. Furthermore, the core components of the molecule, sphingosylphosphorylcholine (B14255) and hexanoic acid, can be recycled and re-utilized within the cell.

Anabolic Pathway: Synthesis of N-Hexanoylsphingosylphosphorylcholine

The primary route for the synthesis of N-Hexanoylsphingosylphosphorylcholine in a cellular context involves the conversion of C6-ceramide.

• Formation of C6-Ceramide: The synthesis of C6-ceramide can occur via the de novo pathway or the salvage pathway. In the salvage pathway, sphingosine (B13886) is acylated with hexanoyl-CoA. This reaction is catalyzed by ceramide synthases (CerS). While most ceramide synthases exhibit a preference for long-chain fatty acyl-CoAs, some isoforms may accommodate shorter chains[1].

• Addition of the Phosphocholine (B91661) Headgroup: C6-ceramide is then converted to N-Hexanoylsphingosylphosphorylcholine by the enzyme sphingomyelin synthase (SMS) . This enzyme transfers a phosphocholine headgroup from phosphatidylcholine to C6-ceramide, yielding diacylglycerol (DAG) as a byproduct.

Catabolic Pathway: Degradation of N-Hexanoylsphingosylphosphorylcholine

N-Hexanoylsphingosylphosphorylcholine is a substrate for various sphingomyelin-degrading enzymes.

• Hydrolysis by Sphingomyelinases: Both acid sphingomyelinase (ASM) and neutral sphingomyelinase (N-SMase) can hydrolyze N-Hexanoylsphingosylphosphorylcholine[2][3]. This reaction cleaves the phosphocholine headgroup, releasing it and generating C6-ceramide. This degradation is a critical step in initiating ceramide-mediated signaling cascades.

• Deacylation: The N-hexanoyl chain can be removed from the sphingosine backbone by the enzyme sphingomyelin deacylase . This enzyme, which has been identified as the β-subunit of acid ceramidase, cleaves the N-acyl linkage of sphingomyelin to produce sphingosylphosphorylcholine and a fatty acid (in this case, hexanoic acid)[4][5][6][7][8].

Quantitative Data

The following table summarizes available quantitative data for enzymes involved in the metabolism of short-chain sphingolipids. It is important to note that specific kinetic parameters for N-Hexanoylsphingosylphosphorylcholine are not always available, and data from similar short-chain or fluorescently labeled substrates are included as a reference.

Enzyme	Substrate	Apparent Km (µM)	Vmax	Cell/Tissue Source	Reference
Neutral Sphingomyelinase	[N-methyl-14C]sphingomyelin	14 - 19	Not reported	B. cereus	[3]
Neutral Sphingomyelinase	[N-methyl-14C]sphingomyelin	83	Not reported	Rat brain	[3]
Neutral Sphingomyelinase	Fluorescently labeled sphingomyelin	60	Not reported	Human serum	[3]
Ceramide Synthase	NBD-sphinganine (with C24:1 CoA)	3.61 ± 1.86	Not reported	HEK293 cells	[9]
Ceramide Synthase	Sphinganine (with C24:1 CoA)	3.05 ± 0.81	Not reported	HEK293 cells	[9]

Experimental Protocols

Assay for Sphingomyelinase Activity using a Fluorescent Short-Chain Substrate

This protocol is adapted from methods using fluorescently labeled short-chain sphingomyelin, which is analogous to N-Hexanoylsphingosylphosphorylcholine.

a. Materials:

• Fluorescently labeled sphingomyelin substrate (e.g., BODIPY-FL-C12-SM)

• Cell or tissue homogenates

• Sucrose (B13894) lysis buffer (250 mM sucrose, 1 mM EDTA, protease inhibitors)

• Reaction buffer (e.g., for ASM: 200 mM sodium acetate (B1210297) pH 5.0, 500 mM NaCl, 0.2% Nonidet P-40, 500 µM ZnCl2; for NSM: appropriate neutral pH buffer with required cofactors)

• 96-well microplate

• Fluorescence microplate reader

b. Protocol:

• Prepare cell or tissue homogenates in sucrose lysis buffer on ice.

• Determine the protein concentration of the homogenates using a standard method (e.g., BCA assay).

• In a 96-well plate, add a defined amount of cell homogenate (e.g., 20-50 µg of protein).

• Prepare the reaction mixture by diluting the fluorescent sphingomyelin substrate in the appropriate reaction buffer to the desired final concentration.

• Initiate the reaction by adding the reaction mixture to the wells containing the cell homogenate.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), protected from light.

• Stop the reaction (e.g., by adding a solvent like chloroform/methanol).

• Separate the product (fluorescent ceramide) from the substrate (fluorescent sphingomyelin) using thin-layer chromatography (TLC).

• Visualize and quantify the fluorescent spots using an appropriate imaging system.

Assay for Ceramide Synthase Activity using a Fluorescent Substrate and HPLC

This protocol allows for the sensitive measurement of ceramide synthase activity using a fluorescent sphingoid base and a short-chain acyl-CoA.

a. Materials:

• NBD-sphinganine

• Hexanoyl-CoA

• Cell or tissue homogenates

• Reaction buffer (20 mM HEPES, pH 7.4, 25 mM KCl, 2 mM MgCl2, 0.5 mM DTT, 0.1% (w/v) fatty acid-free BSA)

• Methanol (B129727)

• HPLC system with a fluorescence detector

b. Protocol:

• Prepare cell or tissue homogenates in a suitable buffer.

• Determine the protein concentration of the homogenates.

• Set up the reaction in a microcentrifuge tube containing the reaction buffer, a specific amount of cell homogenate (e.g., 25 µg), NBD-sphinganine (e.g., 10 µM), and hexanoyl-CoA (e.g., 50 µM).

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Terminate the reaction by adding methanol and centrifuge to pellet the protein.

• Transfer the supernatant to an HPLC vial.

• Analyze the sample by HPLC to separate and quantify the fluorescent product (NBD-C6-dihydroceramide) from the substrate (NBD-sphinganine).

Visualization of Pathways

Metabolic Pathway of N-Hexanoylsphingosylphosphorylcholine

Caption: Metabolic pathways of N-Hexanoylsphingosylphosphorylcholine synthesis and degradation.

Experimental Workflow for Sphingomyelinase Assay

Caption: Workflow for a fluorescent sphingomyelinase assay.

Signaling Implications

The degradation of N-Hexanoylsphingosylphosphorylcholine to C6-ceramide is a key event in initiating cellular signaling. Ceramide acts as a second messenger, influencing a multitude of cellular processes including apoptosis, cell cycle arrest, and inflammation. The use of exogenous C6-ceramide in research has demonstrated its ability to mimic the effects of endogenous, long-chain ceramides, albeit with different kinetics and membrane partitioning properties. The metabolic pathways described herein are therefore central to the regulation of these critical signaling events.

Ceramide-Mediated Signaling Pathway

Caption: Ceramide-mediated signaling initiated by sphingomyelinase activity.

Conclusion

This technical guide has provided a detailed overview of the metabolic pathway of N-Hexanoylsphingosylphosphorylcholine, a key tool in sphingolipid research. By understanding its synthesis, degradation, and the enzymes involved, researchers can better design and interpret experiments aimed at elucidating the complex roles of sphingolipids in health and disease. The provided experimental protocols and pathway visualizations serve as a practical resource for professionals in the field of lipid biology and drug development. Further research into the specific kinetics and regulation of the enzymes that metabolize short-chain sphingolipids will continue to enhance our understanding of these multifaceted molecules.

References

• 1. Selective knockdown of ceramide synthases reveals complex interregulation of sphingolipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved sensitivity of an acid sphingomyelinase activity assay using a C6:0 sphingomyelin substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of a Neutral Sphingomyelinase Activity in Human Serum and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Sphingomyelin Deacylase, the Enzyme Involved in the Pathogenesis of Atopic Dermatitis, Is Identical to the β-Subunit of Acid Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sphingomyelin Deacylase, the Enzyme Involved in the Pathogenesis of Atopic Dermatitis, Is Identical to the β-Subunit of Acid Ceramidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sphingomyelin deacylase - Wikipedia [en.wikipedia.org]
• 9. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]

N-Hexanoylsphingosylphosphorylcholine: A Technical Guide to its Role as a Sphingolipid Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, commonly referred to as C6-ceramide, is a synthetic, short-chain ceramide analog that has become an invaluable tool in the study of sphingolipid metabolism and signaling. Its cell-permeable nature allows researchers to bypass the complexities of endogenous ceramide generation and directly investigate its downstream effects. This technical guide provides an in-depth overview of N-Hexanoylsphingosylphosphorylcholine as a sphingolipid precursor, detailing its metabolic fate, its influence on cellular signaling pathways, and the experimental protocols for its use.

Biochemical Properties and Metabolism

N-Hexanoylsphingosylphosphorylcholine consists of a D-erythro-sphingosine backbone N-acylated with a six-carbon fatty acid (hexanoic acid). This short acyl chain increases its water solubility compared to endogenous long-chain ceramides (B1148491), facilitating its delivery to cells in culture. Once inside the cell, C6-ceramide serves as a substrate for enzymes involved in sphingolipid metabolism, primarily sphingomyelin (B164518) synthase and glucosylceramide synthase.

The metabolism of exogenously supplied C6-ceramide can be broadly categorized into two main pathways:

• Conversion to C6-Sphingomyelin (C6-SM): Sphingomyelin synthase (SMS) transfers a phosphocholine (B91661) headgroup from phosphatidylcholine to C6-ceramide, forming C6-sphingomyelin. This conversion is a key area of investigation, as it alters the pool of both short-chain ceramides and sphingomyelins, which have distinct signaling properties.

• Conversion to C6-Glucosylceramide (C6-GlcCer): Glucosylceramide synthase (GCS) transfers a glucose moiety from UDP-glucose to C6-ceramide, producing C6-glucosylceramide. This pathway is particularly relevant in the context of multidrug resistance in cancer, where GCS is often overexpressed.[1]

The balance between these two pathways can vary depending on the cell type and its metabolic state.[1]

Data Presentation: Quantitative Insights into C6-Ceramide's Effects

The utility of N-Hexanoylsphingosylphosphorylcholine as a research tool is underscored by the quantitative data generated from numerous studies. The following tables summarize key quantitative parameters related to its use in various cell lines.

Table 1: Cytotoxicity of N-Hexanoylsphingosylphosphorylcholine (C6-ceramide) in Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Incubation Time (h)	Assay Method
MDA-MB-231	Breast Cancer	5-10	Not Specified	Not Specified
MCF-7	Breast Cancer	5-10	Not Specified	Not Specified
SK-BR-3	Breast Cancer	Moderately cytotoxic at 20 µM	Not Specified	Not Specified
CaOV3	Ovarian Cancer	15 µg/mL (~37.7 µM)	Not Specified	Not Specified
A549	Lung Adenocarcinoma	~20-50	24	MTT Assay
C6	Glioma	4.33 ± 1.04	24	Not Specified

Note: IC50 values can vary depending on the specific experimental conditions, including cell density, serum concentration, and the assay used.

Table 2: Typical Experimental Concentrations of C6-Ceramide in Cell Culture

Cell Line	Concentration (µM)	Duration of Treatment	Observed Effect
Kupffer Cells	1-10	2 hours	No effect on cell viability
Kupffer Cells	20-30	2 hours	Decreased cell viability
HN9.10e	0.1 and 13	24 and 48 hours	Dose-dependent effects on viability and differentiation
HCT116	>3	72 hours	High toxicity
HeLa	>3	24-72 hours	High toxicity
A549	20 and 50	24 hours	Induction of apoptosis
K562	25	24, 48, 72 hours	Induction of apoptosis
MyLa, HuT78	25 and 100	24 hours	Decreased cell viability

Experimental Protocols

Detailed methodologies are crucial for the reproducible application of N-Hexanoylsphingosylphosphorylcholine in research. The following are representative protocols for key experiments.

Preparation of C6-Ceramide Stock Solution

• Objective: To prepare a concentrated stock solution of C6-ceramide for use in cell culture experiments.

• Materials:

  • N-Hexanoylsphingosylphosphorylcholine (C6-ceramide) powder

  • Dimethyl sulfoxide (B87167) (DMSO), sterile

• Procedure:

  • Dissolve the C6-ceramide powder in DMSO to create a stock solution, typically at a concentration of 10-20 mM.

  • To aid dissolution, the solution can be gently warmed or vortexed.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Cell Viability Assay (MTT Assay)

• Objective: To determine the effect of C6-ceramide on cell proliferation and viability.

• Materials:

  • Cells of interest

  • 96-well cell culture plates

  • Complete cell culture medium

  • C6-ceramide stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of C6-ceramide in complete culture medium from the stock solution.

  • Remove the old medium from the wells and add the medium containing different concentrations of C6-ceramide. Include a vehicle control (medium with the same concentration of DMSO as the highest C6-ceramide concentration).

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

  • Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

  • Remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Analysis of C6-Ceramide Metabolism by Thin-Layer Chromatography (TLC)

• Objective: To separate and visualize the metabolic products of fluorescently labeled C6-ceramide.

• Materials:

  • Cells treated with NBD-C6-ceramide

  • Chloroform

  • Methanol

  • Silica (B1680970) gel TLC plates

  • Developing solvent (e.g., chloroform:methanol:water, 90:15:1 v/v/v)

  • Fluorescence imaging system

• Procedure:

  • After treating cells with NBD-C6-ceramide for the desired time, wash the cells with ice-cold PBS.

  • Extract the lipids from the cells using a chloroform:methanol mixture (e.g., 2:1 v/v).

  • Vortex the mixture vigorously and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a small volume of chloroform:methanol.

  • Spot the lipid extract onto a silica gel TLC plate.

  • Develop the TLC plate in a chamber containing the appropriate developing solvent.

  • After the solvent front has reached the desired height, remove the plate and allow it to air dry.

  • Visualize the fluorescent spots corresponding to NBD-C6-ceramide and its metabolites (NBD-C6-sphingomyelin, NBD-C6-glucosylceramide) using a fluorescence imaging system.[2][3][4]

Analysis of C6-Ceramide Metabolism by High-Performance Liquid Chromatography (HPLC)

• Objective: To quantify the conversion of fluorescently labeled C6-ceramide to its metabolites.[5][6]

• Materials:

  • Lipid extracts from cells treated with NBD-C6-ceramide

  • HPLC system with a fluorescence detector

  • Normal-phase silica column

  • Mobile phase (e.g., isopropanol/n-hexane/H₂O)

  • Fluorescent lipid standards (NBD-C6-ceramide, NBD-C6-sphingomyelin, NBD-C6-glucosylceramide)

• Procedure:

  • Prepare lipid extracts from NBD-C6-ceramide-treated cells as described for the TLC protocol.

  • Reconstitute the dried lipids in the HPLC mobile phase.

  • Inject the sample into the HPLC system.

  • Separate the fluorescent lipids using an isocratic or gradient elution with the appropriate mobile phase.

  • Detect the fluorescent lipids using a fluorescence detector with excitation and emission wavelengths suitable for NBD (e.g., ~470 nm and ~530 nm).

  • Identify and quantify the peaks corresponding to NBD-C6-ceramide and its metabolites by comparing their retention times and peak areas to those of the known standards.[7]

Signaling Pathways and Logical Relationships

N-Hexanoylsphingosylphosphorylcholine, by acting as a ceramide surrogate, influences a multitude of intracellular signaling pathways, many of which are central to cell fate decisions.

Metabolic Fate of Exogenous C6-Ceramide

The initial metabolic conversion of C6-ceramide is a critical branch point that determines its subsequent biological effects.

Caption: Metabolic conversion of C6-ceramide.

C6-Ceramide Induced Pro-Apoptotic Signaling

A primary area of research involving C6-ceramide is its ability to induce apoptosis in cancer cells. This process often involves the activation of stress-related kinases and the mitochondrial apoptotic pathway.

Caption: C6-ceramide-induced apoptotic signaling.

Experimental Workflow for Studying C6-Ceramide Effects

A typical experimental workflow to investigate the biological effects of C6-ceramide involves a series of cell-based assays.

Caption: Experimental workflow for C6-ceramide studies.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is a powerful and versatile tool for dissecting the complex roles of ceramides in cellular physiology and pathology. Its utility as a precursor for short-chain sphingolipids, combined with a growing body of quantitative data and established experimental protocols, makes it an essential reagent for researchers in sphingolipid biology, cancer research, and drug development. This guide provides a foundational understanding of its properties and applications, enabling scientists to effectively incorporate this valuable molecule into their research endeavors.

References

• 1. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct quantitative determination of ceramide glycosylation in vivo: a new approach to evaluate cellular enzyme activity of glucosylceramide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. uaf.edu [uaf.edu]
• 5. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Mass Spectrometry Analysis of N-Hexanoylsphingosylphosphorylcholine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6-sphingomyelin, is a short-chain sphingolipid that plays a crucial role in various cellular processes. As a key component of cell membranes, its metabolism is intricately linked to signaling pathways that govern apoptosis, inflammation, and cellular stress responses. Accurate and sensitive quantification of N-Hexanoylsphingosylphosphorylcholine is therefore essential for understanding its physiological and pathological roles, making it a significant focus in lipidomics and drug development.

These application notes provide a comprehensive guide to the analysis of N-Hexanoylsphingosylphosphorylcholine using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocols detailed below cover sample preparation, chromatographic separation, and mass spectrometric detection, offering a robust framework for researchers.

Quantitative Data Summary

The following table summarizes the key mass spectrometry parameters for the quantitative analysis of N-Hexanoylsphingosylphosphorylcholine. These values are essential for setting up a multiple reaction monitoring (MRM) experiment on a triple quadrupole mass spectrometer.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Polarity
N-Hexanoylsphingosylphosphorylcholine	521.4	184.1	35-45	Positive
(Internal Standard) D3-N-Hexanoylsphingosylphosphorylcholine	524.4	184.1	35-45	Positive

Note: The exact collision energy should be optimized for the specific instrument being used.

Signaling Pathway

N-Hexanoylsphingosylphosphorylcholine is a precursor to ceramide, a central signaling molecule. The enzyme acid sphingomyelinase (aSMase) hydrolyzes N-Hexanoylsphingosylphosphorylcholine to produce N-hexanoylsphingosine (C6-ceramide) and phosphocholine. C6-ceramide can then activate downstream signaling cascades involved in cellular processes such as apoptosis.

N-Hexanoylsphingosylphosphorylcholine metabolism and its role in apoptosis signaling.

Experimental Protocols

Sample Preparation: Lipid Extraction from Cells

This protocol outlines a standard method for extracting lipids from cultured cells.

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727), ice-cold

• Chloroform (B151607)

• Water, LC-MS grade

• Internal standard solution (e.g., D3-N-Hexanoylsphingosylphosphorylcholine in methanol)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Wash cultured cells (approximately 1 million) twice with ice-cold PBS.

• Aspirate the final PBS wash completely.

• Add 1 mL of ice-cold methanol to the cell pellet.

• Add the internal standard solution to the methanol.

• Vortex the mixture vigorously for 1 minute.

• Add 2 mL of chloroform and vortex for another minute.

• Add 1 mL of LC-MS grade water and vortex for 30 seconds to induce phase separation.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase, which contains the lipids.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a known volume of the initial mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This protocol provides a general method for the chromatographic separation and mass spectrometric detection of N-Hexanoylsphingosylphosphorylcholine.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Parameters:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid

• Gradient:

  • 0-1 min: 30% B

  • 1-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: Optimize for the specific instrument

• Acquisition Mode: Multiple Reaction Monitoring (MRM) using the transitions from the table above.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the analysis of N-Hexanoylsphingosylphosphorylcholine.

Workflow for LC-MS/MS analysis of N-Hexanoylsphingosylphosphorylcholine.

Conclusion

The provided application notes and protocols offer a detailed and robust methodology for the quantitative analysis of N-Hexanoylsphingosylphosphorylcholine by LC-MS/MS. By following these guidelines, researchers can achieve sensitive and specific measurements of this important bioactive lipid, facilitating a deeper understanding of its role in health and disease. The included diagrams for the signaling pathway and experimental workflow provide clear visual aids to complement the written procedures.

Application Note: A Robust LC-MS/MS Method for the Quantification of N-Hexanoylsphingosylphosphorylcholine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive and highly sensitive method for the quantification of N-Hexanoylsphingosylphosphorylcholine (C6-SM or SM(d18:1/6:0)) in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol provides a step-by-step guide for sample preparation, chromatographic separation, and mass spectrometric detection. This method is designed to offer high specificity and reproducibility, which is crucial for research and drug development applications where accurate measurement of this short-chain sphingomyelin (B164518) is required.

Introduction

N-Hexanoylsphingosylphosphorylcholine is a member of the sphingomyelin family of lipids, which are essential structural components of cell membranes and key players in cellular signaling. Sphingomyelins are involved in a variety of cellular processes, including signal transduction, cell proliferation, and apoptosis.[1][2] The accurate quantification of specific sphingomyelin species, such as C6-SM, is vital for understanding their roles in health and disease. LC-MS/MS has become the gold standard for lipid analysis due to its high sensitivity, specificity, and ability to quantify multiple analytes in a single run.[3]

The Sphingomyelin Signaling Pathway

The hydrolysis of sphingomyelin by sphingomyelinase initiates a signaling cascade, producing ceramide, a potent second messenger.[4] Ceramide can be further metabolized to sphingosine, which is then phosphorylated to form sphingosine-1-phosphate (S1P).[1] These metabolites are critical in regulating the balance between cell survival and apoptosis.[2]

Caption: Key steps in the sphingomyelin signaling pathway.

Experimental Protocol

Experimental Workflow

The analytical workflow consists of three main stages: lipid extraction from the biological matrix, separation using liquid chromatography, and detection by tandem mass spectrometry.

Caption: Overview of the experimental workflow.

Materials and Reagents

• N-Hexanoylsphingosylphosphorylcholine (C6-SM) standard

• Internal Standard (IS), e.g., N-Dodecanoylsphingosylphosphorylcholine (C12-SM)

• HPLC-grade Methanol (B129727), Chloroform, Isopropanol, Acetonitrile, and Water

• Formic Acid and Ammonium Formate

• Borosilicate glass tubes with Teflon-lined caps

Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of sphingolipids from plasma or cell culture media.

• Pipette 50 µL of the sample into a borosilicate glass tube.

• Add 20 µL of the internal standard solution.

• Add 750 µL of methanol and 2.5 mL of methyl-tert-butyl ether (MTBE). Vortex vigorously for 10 minutes.

• Add 625 µL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes.

• Carefully transfer the upper organic phase to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase.

Liquid Chromatography Conditions

Parameter	Setting
LC System	UHPLC System
Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (50:50, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	50°C
Injection Vol.	5 µL
Gradient	30% B to 100% B in 8 min, hold for 2 min, re-equilibrate for 2 min

Mass Spectrometry Conditions

Parameter	Setting
MS System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization, Positive Mode (ESI+)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	350°C
Scan Mode	Multiple Reaction Monitoring (MRM)

Quantitative Data

MRM Transitions

The MRM transitions are based on the characteristic fragmentation of sphingomyelins, which involves the loss of the phosphocholine (B91661) headgroup (m/z 184.1) in positive ion mode.

Analyte	Precursor Ion ([M+H]⁺, m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
C6-SM	521.4	184.1	50	25-35
C12-SM (IS)	605.5	184.1	50	30-40

Note: Collision energy should be optimized for the specific instrument used.

Method Performance

The following table summarizes representative quantitative performance data for the analysis of short-chain sphingomyelins.

Parameter	Typical Performance
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 - 2.0 ng/mL
Limit of Quantification (LOQ)	2.0 - 10.0 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Extraction Recovery (%)	85 - 115%

Conclusion

The LC-MS/MS method presented here provides a reliable and robust tool for the quantification of N-Hexanoylsphingosylphosphorylcholine in biological samples. The detailed protocols for sample preparation and instrument parameters, combined with the specificity of MRM, ensure high-quality data for advancing research in the field of sphingolipid biology and its therapeutic implications.

References

• 1. Mass Spectrometry Detects Sphingolipid Metabolites for Discovery of New Strategy for Cancer Therapy from the Aspect of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitation of Multiple Sphingolipid Classes Using Normal and Reversed-Phase LC–ESI–MS/MS: Comparative Profiling of Two Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Hexanoylsphingosylphosphorylcholine in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6-Ceramide-1-Phosphate (C6-S1P), is a synthetic, short-chain, and cell-permeable analog of the endogenous bioactive lipid, sphingosine-1-phosphate (S1P). In the complex field of lipidomics, C6-S1P serves as a critical tool to investigate the multifaceted roles of the S1P signaling pathway in a multitude of cellular processes. This pathway is a key regulator of cell fate, influencing apoptosis, proliferation, migration, and inflammation. Dysregulation of the S1P pathway has been implicated in various pathologies, including cancer, neurodegenerative diseases, and inflammatory disorders, making it a prime target for therapeutic intervention.

These application notes provide detailed protocols for utilizing C6-S1P in cell-based assays, methods for its quantification using mass spectrometry, and an overview of its role in cellular signaling.

Physicochemical Properties and Commercial Availability

N-Hexanoylsphingosylphosphorylcholine is commercially available from various suppliers as an analytical standard. It is typically supplied as a lyophilized powder and should be stored at -20°C. For cell culture experiments, it is often dissolved in a suitable solvent like ethanol (B145695) or DMSO.

Table 1: Physicochemical Properties of N-Hexanoylsphingosylphosphorylcholine

Property	Value
Molecular Formula	C₂₄H₅₁N₂O₅P
Molecular Weight	494.65 g/mol
Appearance	White to off-white powder
Solubility	Soluble in ethanol, methanol (B129727), and DMSO
Storage	-20°C

Applications in Lipidomics Research

C6-S1P is instrumental in elucidating the downstream effects of S1P receptor activation. Its cell-permeable nature allows researchers to bypass the complexities of transmembrane transport and directly probe the intracellular signaling cascades. Key applications include:

• Induction of Apoptosis: Investigating the role of the S1P pathway in programmed cell death.

• Modulation of Cell Proliferation and Migration: Studying the influence of S1P on cancer cell growth and metastasis.

• Inflammatory Response Studies: Examining the contribution of S1P signaling to inflammatory processes.

• Drug Discovery: Screening for novel therapeutic agents that target the S1P pathway.

Experimental Protocols

Protocol 1: Assessment of Cell Viability and Apoptosis Induction

This protocol details the treatment of a cancer cell line (e.g., A549 human lung adenocarcinoma) with a related short-chain ceramide to induce apoptosis, which can be adapted for C6-S1P, and subsequent analysis using an MTT assay for cell viability and Annexin V/Propidium Iodide (PI) staining for apoptosis detection by flow cytometry.

Materials:

• N-Hexanoylsphingosylphosphorylcholine (C6-S1P)

• Cancer cell line (e.g., A549)

• Complete culture medium (e.g., RPMI 1640 with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• 96-well and 6-well plates

• Flow cytometer

Procedure:

• Cell Seeding: Seed A549 cells in 96-well plates for the MTT assay and 6-well plates for the apoptosis assay at an appropriate density and allow them to adhere overnight.

• C6-S1P Treatment: Prepare a stock solution of C6-S1P in DMSO. Dilute the stock solution to desired final concentrations (e.g., 10, 20, 50 µM) in complete culture medium. Replace the medium in the wells with the C6-S1P-containing medium and incubate for 24-48 hours. Include a vehicle control (DMSO) group.

• MTT Assay for Cell Viability:

  • Add MTT solution to each well of the 96-well plate and incubate for 4 hours.

  • Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

• Annexin V/PI Staining for Apoptosis: [1][2]

  • Harvest the cells from the 6-well plates, including any floating cells.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the apoptosis detection kit.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within one hour. Live cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic or necrotic cells will be both Annexin V and PI positive.

Table 2: Example Quantitative Data for C6-Ceramide Induced Effects in A549 Cells (24h Treatment)

Concentration of C6-Ceramide (µM)	Cell Viability (% of Control)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
0 (Control)	100 ± 5.2	3.1 ± 0.8	1.5 ± 0.4
20	65.3 ± 4.1	15.7 ± 2.3	5.2 ± 1.1
50	48.2 ± 3.7	28.9 ± 3.5	12.8 ± 1.9

Data is representative and adapted from studies on C6-ceramide.[3] Similar dose-dependent effects are expected for C6-S1P, though the specific concentrations and magnitudes may vary.

Protocol 2: Western Blot Analysis of Signaling Pathway Activation

This protocol describes the analysis of key signaling proteins, such as Akt and ERK, which are downstream of S1P receptor activation.

Materials:

• C6-S1P treated cell lysates

• Protein lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt, anti-phospho-ERK1/2, anti-total-ERK1/2, anti-cleaved-PARP)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After treatment with C6-S1P for various time points (e.g., 0, 15, 30, 60 minutes), wash cells with cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify band intensities and normalize phosphorylated protein levels to total protein levels.

Protocol 3: LC-MS/MS Quantification of Intracellular N-Hexanoylsphingosylphosphorylcholine

This protocol outlines a method for the extraction and quantification of C6-S1P from cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• C6-S1P treated cells

• Internal standard (e.g., C17-S1P)

• Methanol, Chloroform, Formic Acid (LC-MS grade)

• LC-MS/MS system with ESI source

• Reversed-phase C18 column

Procedure:

• Cell Harvesting and Lysis: Harvest a known number of cells and wash with cold PBS. Lyse the cells in a small volume of methanol.

• Lipid Extraction:

  • Add the internal standard to the cell lysate.

  • Perform a liquid-liquid extraction using a chloroform/methanol/water mixture.

  • Collect the organic phase containing the lipids.

  • Dry the organic phase under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in the mobile phase.

  • Inject the sample onto a C18 column.

  • Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).[4]

  • Perform mass spectrometric analysis in positive ion mode using Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for C6-S1P and the internal standard.

• Quantification: Generate a standard curve using known concentrations of C6-S1P and the internal standard to quantify the amount of C6-S1P in the cell samples.

Table 3: Example LC-MS/MS Parameters for Sphingolipid Analysis

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (S1P)	m/z 380.4 → 264.4
MRM Transition (C17-S1P)	m/z 366.4 → 250.4
Collision Energy (S1P)	22 V[4]
Collision Energy (C17-S1P)	23 V[4]
Dwell Time	100 ms[4]

Note: The MRM transitions for C6-S1P will need to be determined empirically but will be based on its specific molecular weight.

Signaling Pathways and Experimental Workflows

C6-S1P Signaling and Apoptosis Induction

N-Hexanoylsphingosylphosphorylcholine (C6-S1P) acts as an agonist for the S1P receptors (S1PR1-5), which are G-protein coupled receptors. The activation of these receptors can trigger divergent downstream signaling pathways. For instance, coupling to Gαi can lead to the activation of the PI3K/Akt and MAPK/ERK pathways, which are typically associated with cell survival and proliferation. Conversely, coupling to other G-proteins can lead to the activation of pro-apoptotic pathways. The ultimate cellular response often depends on the specific S1P receptor subtype expressed, the cellular context, and the concentration of the agonist. In some cancer cells, high concentrations of ceramide analogs can lead to the activation of caspases and the induction of apoptosis.

Caption: C6-S1P signaling pathways leading to cell survival or apoptosis.

Experimental Workflow for Apoptosis Analysis

The following diagram illustrates the key steps in an experiment designed to assess the pro-apoptotic effects of C6-S1P on a cancer cell line.

Caption: Workflow for analyzing C6-S1P-induced apoptosis.

Cellular Uptake and Metabolism of Short-Chain Sphingolipids

Short-chain, cell-permeable sphingolipid analogs like C6-S1P can be taken up by cells and enter the sphingolipid metabolic pathway. They can be metabolized by cellular enzymes, potentially being dephosphorylated to C6-ceramide or further modified. Understanding the metabolic fate of these analogs is crucial for interpreting experimental results.

Caption: Cellular uptake and metabolism of C6-S1P.

Conclusion

N-Hexanoylsphingosylphosphorylcholine is an invaluable tool in lipidomics research, enabling the precise investigation of S1P signaling. The protocols and information provided herein offer a framework for researchers to explore the therapeutic potential of targeting this critical pathway in various diseases. Careful consideration of treatment conditions, appropriate controls, and detailed analytical methods are paramount for obtaining robust and reproducible data.

References

• 1. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 2. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Validated LC‐MS/MS method of Sphingosine 1‐phosphate quantification in human serum for evaluation of response to radiotherapy in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide) Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of N-Hexanoylsphingosylphosphorylcholine, commonly known as C6-ceramide, in cell culture experiments. This short-chain, cell-permeable ceramide analog is a valuable tool for investigating the role of ceramides (B1148491) in various cellular processes, including apoptosis, cell cycle arrest, and signal transduction.

Biological Activity

N-Hexanoylsphingosylphosphorylcholine (C6-ceramide) is a bioactive sphingolipid that readily crosses the plasma membrane and mimics the effects of endogenous ceramides. It is known to induce apoptosis, inhibit cell proliferation, and cause cell cycle arrest in a variety of cell lines.[1][2][3][4] Mechanistically, C6-ceramide has been shown to modulate several key signaling pathways. It can lead to the activation of AMP-activated protein kinase (AMPK), which in turn inhibits the mTORC1 pathway, a central regulator of cell growth and proliferation.[5][6][7] Additionally, C6-ceramide can inhibit the pro-survival PI3K/Akt signaling pathway.[8][9][10]

Quantitative Data Summary

The cytotoxic and anti-proliferative effects of C6-ceramide vary depending on the cell line and experimental conditions. The following table summarizes the half-maximal inhibitory concentrations (IC50) of C6-ceramide in several cancer cell lines.

Cell Line	Cancer Type	IC50 Value	Reference
MDA-MB-231	Breast Cancer	5-10 µM	[3]
MCF-7	Breast Cancer	5-10 µM	[3]
SK-BR-3	Breast Cancer	>20 µM (moderately cytotoxic)	[3]
A549	Lung Cancer	~20-50 µM (for apoptosis)	[4]
C6	Glioma	4.33 ± 1.04 μM (as part of a compound series)	[1]
CaOV3	Ovarian Cancer	15 µg/mL	[2]

Experimental Protocols

Preparation of C6-Ceramide Stock Solution

Materials:

• N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide) powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Prepare a 10 mM stock solution of C6-ceramide by dissolving the appropriate amount of powder in DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.99 mg of C6-ceramide (MW: 399.5 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to 6 months.

Note: When diluting the stock solution in cell culture medium, ensure the final concentration of DMSO is less than 0.5% to avoid solvent-induced cytotoxicity.[11]

General Cell Treatment Protocol

• Plate cells at the desired density in appropriate cell culture vessels and allow them to adhere overnight.

• The following day, dilute the C6-ceramide stock solution to the desired final concentration in pre-warmed complete cell culture medium.

• Remove the existing medium from the cells and replace it with the medium containing C6-ceramide.

• Include a vehicle control by treating cells with the same final concentration of DMSO used in the C6-ceramide-treated samples.

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) before proceeding with downstream assays.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the detection of apoptosis through flow cytometry by identifying the externalization of phosphatidylserine (B164497) (Annexin V) and loss of membrane integrity (PI).

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Binding Buffer (provided with the kit)

• Flow cytometer

Protocol:

• Treat cells with C6-ceramide as described in the general protocol.

• Harvest both adherent and floating cells. For adherent cells, use trypsinization.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[12][13]

Materials:

• Cold 70% ethanol (B145695)

• Phosphate-buffered saline (PBS)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Treat cells with C6-ceramide as described in the general protocol.

• Harvest the cells and centrifuge at 300 x g for 5 minutes.

• Wash the cell pellet with cold PBS.

• Fix the cells by resuspending the pellet in cold 70% ethanol while gently vortexing.

• Incubate the cells on ice or at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer.

Western Blot Analysis of Signaling Pathways

This protocol is for detecting changes in the phosphorylation status of key proteins in the AMPK and Akt signaling pathways.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-AMPKα (Thr172), anti-AMPKα, anti-phospho-Akt (Ser473), anti-Akt)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• After treatment with C6-ceramide, wash the cells with cold PBS and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates.

• Denature the protein samples by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.[14]

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Detect the protein bands using an ECL substrate and an imaging system.[14]

Visualizations

Caption: A flowchart of the experimental workflow for cell treatment with C6-ceramide.

Caption: C6-ceramide signaling pathways leading to decreased cell survival and proliferation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. C6-ceramide and targeted inhibition of acid ceramidase induce synergistic decreases in breast cancer cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Exogenous cell-permeable C6 ceramide sensitizes multiple cancer cell lines to Doxorubicin-induced apoptosis by promoting AMPK activation and mTORC1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. AMP-activated protein kinase (AMPK)/Ulk1-dependent autophagic pathway contributes to C6 ceramide-induced cytotoxic effects in cultured colorectal cancer HT-29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of Phosphatidylinositol 3-Kinase/Akt Signaling Suppresses Tumor Cell Proliferation and Neuroendocrine Marker Expression in GI Carcinoid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. medchemexpress.cn [medchemexpress.cn]
• 12. cancer.wisc.edu [cancer.wisc.edu]
• 13. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]

In Vitro Applications of N-Hexanoylsphingosylphosphorylcholine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine (C6-SPC) is a synthetic, short-chain analog of the naturally occurring lysosphingolipid, sphingosylphosphorylcholine (B14255) (SPC). As a bioactive lipid mediator, SPC is involved in a diverse range of cellular processes, and its elevated levels have been associated with various pathological conditions. C6-SPC, being a more soluble and cell-permeable derivative, serves as a valuable tool for investigating the in vitro effects of SPC. These application notes provide a comprehensive overview of the in vitro applications of C6-SPC, complete with detailed experimental protocols, quantitative data, and visual representations of the key signaling pathways involved.

I. Anti-Cancer Effects: Inhibition of Pancreatic Cancer Cell Growth

N-Hexanoylsphingosylphosphorylcholine has been shown to inhibit the growth of human pancreatic cancer cells in a concentration-dependent manner. This effect is attributed to the arrest of the cell cycle at the G1 phase.

Quantitative Data: Inhibition of Pancreatic Cancer Cell Growth

Cell Line	N-Hexanoylsphingosylphosphorylcholine Concentration	Observed Effect	Reference
MIA PaCa-2	3 µM	Inhibition of cell growth	[1]
PANC-1	3 µM, 10 µM	Inhibition of cell growth; Cell cycle arrest at G1 phase	[1]
PK-1	3 µM	Inhibition of cell growth	[1]
PK-9	3 µM	Inhibition of cell growth	[1]

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol describes how to assess the effect of N-Hexanoylsphingosylphosphorylcholine on the cell cycle distribution of pancreatic cancer cells.

Materials:

• Pancreatic cancer cell lines (e.g., PANC-1)

• Complete culture medium (e.g., DMEM with 10% FBS)

• N-Hexanoylsphingosylphosphorylcholine (C6-SPC)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding: Seed pancreatic cancer cells in 6-well plates at a density that will allow them to reach 60-70% confluency within 24 hours.

• Treatment: Treat the cells with varying concentrations of N-Hexanoylsphingosylphosphorylcholine (e.g., 0 µM, 3 µM, 10 µM) for 24-48 hours.

• Cell Harvest:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add 500 µL of Trypsin-EDTA to each well and incubate at 37°C until cells detach.

  • Neutralize the trypsin with 1 mL of complete culture medium and transfer the cell suspension to a 15 mL conical tube.

  • Centrifuge the cells at 300 x g for 5 minutes.

• Fixation:

  • Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

  • Use appropriate software to analyze the cell cycle distribution (G1, S, and G2/M phases) based on the DNA content (PI fluorescence).

References

• 1. Growth inhibition of human pancreatic cancer cells by sphingosylphosphorylcholine and influence of culture conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of N-Hexanoylsphingosylphosphorylcholine (C6-SM) in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine (C6-SM) is a synthetic, short-chain analog of sphingomyelin (B164518), a crucial sphingolipid in the central nervous system (CNS).[1] Sphingolipids are not only structural components of cell membranes but also key signaling molecules involved in a myriad of cellular processes, including proliferation, apoptosis, and inflammation.[2][3] In the brain, sphingolipid metabolism is intricately linked to neuronal health and disease, with dysregulation implicated in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.[4][5]

C6-SM serves as a valuable tool in neuroscience research due to its cell-permeable nature, allowing for the manipulation of intracellular sphingolipid pathways. It is metabolized into other bioactive sphingolipids, primarily C6-ceramide and subsequently sphingosine-1-phosphate (S1P). The balance between ceramide (pro-apoptotic) and S1P (pro-survival) is often referred to as the "sphingolipid rheostat" and is a critical determinant of cell fate.[1] These application notes provide an overview of the utility of C6-SM in neuroscience research and detailed protocols for its use in in vitro models.

Key Applications in Neuroscience Research

• Investigation of Neuroinflammation: Short-chain ceramides (B1148491) derived from C6-SM have been shown to exert anti-inflammatory effects on microglia, the resident immune cells of the brain.[2][3] This makes C6-SM a useful tool to study the role of sphingolipid metabolism in modulating neuroinflammatory responses.[2]

• Induction of Pro-inflammatory Cytokine Expression: In contrast to its anti-inflammatory effects on microglia, C6-ceramide can induce the expression of pro-inflammatory cytokines like Interleukin-6 (IL-6) in astrocytes, suggesting a complex, cell-type-specific role in neuroinflammation.[6]

• Modeling Neurodegenerative Diseases: Given the established link between altered sphingomyelin and ceramide metabolism in Alzheimer's and Parkinson's disease, C6-SM can be used in in vitro models to mimic these pathological alterations and to screen for potential therapeutic agents.[4][5][7]

• Studying Neuronal Apoptosis and Survival: By manipulating the intracellular levels of C6-ceramide and S1P, researchers can investigate the signaling pathways that govern neuronal cell death and survival.[1]

• Analysis of Neurite Outgrowth: As a component of the cellular membrane, sphingomyelin and its metabolites can influence the dynamics of neurite formation and retraction. C6-SM can be used to probe the role of sphingolipid signaling in neuronal development and regeneration.[8][9]

Quantitative Data Summary

The following table summarizes typical concentration ranges and observed effects of short-chain sphingolipids (including C6-ceramide derived from C6-SM) in neuronal and glial cell cultures. It is important to note that optimal concentrations should be determined empirically for each cell type and experimental condition.

Application	Cell Type	Compound	Concentration Range	Incubation Time	Observed Effect
Neuroinflammation	Microglia	C6-ceramide	1-10 µM	12-24 hours	Inhibition of LPS-induced pro-inflammatory cytokine release.[2]
Astrocytes	C6-ceramide	10-50 µM	4-24 hours	Induction of IL-6 gene expression and protein synthesis.[6]
Neuronal Viability	Primary Neurons	C6-ceramide	5-25 µM	24-48 hours	Concentration-dependent decrease in neuronal viability.[10][11][12]
Neurite Outgrowth	Differentiated SH-SY5Y	C6-ceramide	1-10 µM	24-72 hours	Potential modulation of neurite length and branching.[13]

Experimental Protocols

Protocol 1: Investigation of C6-SM on Neuroinflammation in Microglial Cells

Objective: To determine the effect of C6-SM on the inflammatory response of microglial cells.

Materials:

• Primary microglial cells or a microglial cell line (e.g., BV-2)

• C6-SM (N-Hexanoylsphingosylphosphorylcholine)

• Lipopolysaccharide (LPS)

• Cell culture medium and supplements

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-1β)

• Reagents for cell viability assay (e.g., MTT, PrestoBlue)

Procedure:

• Cell Culture: Plate microglial cells at a suitable density in a 24-well plate and allow them to adhere overnight.

• C6-SM Preparation: Prepare a stock solution of C6-SM in an appropriate solvent (e.g., ethanol (B145695) or DMSO). Further dilute the stock solution in a serum-free medium to the desired working concentrations.

• Treatment:

  • Pre-treat the cells with various concentrations of C6-SM (e.g., 1, 5, 10 µM) for 1-2 hours.

  • Subsequently, stimulate the cells with LPS (e.g., 100 ng/mL) for 12-24 hours to induce an inflammatory response. Include appropriate vehicle and untreated controls.

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentration of pro-inflammatory cytokines using ELISA kits according to the manufacturer's instructions.

• Viability Assay: Assess cell viability using a standard assay to ensure that the observed effects are not due to cytotoxicity.

Protocol 2: Assessment of C6-SM-Induced Neuronal Apoptosis

Objective: To evaluate the pro-apoptotic effect of C6-SM on cultured neurons.

Materials:

• Primary cortical or hippocampal neurons

• C6-SM

• Apoptosis detection kit (e.g., Annexin V/Propidium Iodide staining)

• Caspase-3 activity assay kit

• Fluorescence microscope or flow cytometer

Procedure:

• Neuronal Culture: Culture primary neurons on poly-D-lysine coated plates or coverslips.

• Treatment: Treat the neurons with a range of C6-SM concentrations (e.g., 5, 10, 25 µM) for 24-48 hours.

• Apoptosis Staining: Stain the cells with Annexin V and Propidium Iodide according to the manufacturer's protocol.

• Imaging/Flow Cytometry: Analyze the stained cells using a fluorescence microscope to visualize apoptotic cells or a flow cytometer for quantitative analysis of apoptosis rates.

• Caspase-3 Activity: Measure the activity of caspase-3 in cell lysates using a fluorometric or colorimetric assay kit as an indicator of apoptosis execution.

Protocol 3: Neurite Outgrowth Assay

Objective: To investigate the influence of C6-SM on neurite extension and branching.

Materials:

• Differentiable neuronal cell line (e.g., SH-SY5Y, PC12) or primary neurons

• C6-SM

• Differentiation-inducing agents (e.g., retinoic acid for SH-SY5Y)

• Immunostaining reagents (e.g., anti-β-III tubulin antibody)

• High-content imaging system or fluorescence microscope with image analysis software

Procedure:

• Cell Plating and Differentiation: Plate neuronal cells and, if necessary, induce differentiation according to established protocols.

• Treatment: After differentiation begins, treat the cells with non-toxic concentrations of C6-SM (e.g., 1-10 µM).

• Immunostaining: After 24-72 hours of treatment, fix the cells and perform immunocytochemistry for a neuronal marker like β-III tubulin to visualize neurites.

• Image Acquisition and Analysis: Capture images using a high-content imaging system or a fluorescence microscope. Use image analysis software to quantify neurite length, number of neurites per cell, and branching complexity.

Signaling Pathways and Visualizations

The primary mechanism of action of C6-SM in neuroscience research is through its metabolic conversion to C6-ceramide and subsequently to other bioactive sphingolipids.

Caption: Metabolic conversion of C6-SM to bioactive sphingolipids.

The balance between ceramide and S1P signaling dictates cellular outcomes, a concept known as the sphingolipid rheostat.

Caption: The sphingolipid rheostat: balancing cell fate.

An experimental workflow for investigating the neuroprotective effects of a compound against C6-SM-induced toxicity.

Caption: Workflow for assessing neuroprotection against C6-SM toxicity.

References

• 1. mdpi.com [mdpi.com]
• 2. Sphingolipids in neuroinflammation: a potential target for diagnosis and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sphingolipids in neuroinflammation: a potential target for diagnosis and therapy [bmbreports.org]
• 4. The Multiple Roles of Sphingomyelin in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Alzheimer’s disease manifests abnormal sphingolipid metabolism [frontiersin.org]
• 6. Stimulation of the sphingomyelin pathway induces interleukin-6 gene expression in human astrocytoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdbneuro.com [mdbneuro.com]
• 9. Neurite Outgrowth Assays | Life Science Research | Merck [merckmillipore.com]
• 10. Concentration-dependent effects of fullerenol on cultured hippocampal neuron viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: N-Hexanoylsphingosylphosphorylcholine as a Potential Cancer Biomarker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingolipids are a class of bioactive lipids that play a pivotal role in the structural integrity of cell membranes and are central to cellular signaling pathways regulating cell growth, differentiation, apoptosis, and metastasis. In oncology, the metabolic pathways of sphingolipids are frequently dysregulated. A key concept in this field is the "sphingolipid rheostat," which posits that the cellular balance between pro-apoptotic ceramides (B1148491) and pro-survival sphingosine-1-phosphate (S1P) dictates cell fate. N-Hexanoylsphingosylphosphorylcholine, a short-chain sphingomyelin (B164518) also known as C6-sphingomyelin, is a metabolite within this critical pathway. While its precursor, C6-ceramide, is recognized for its therapeutic potential in inducing cancer cell death, the role of endogenous N-Hexanoylsphingosylphosphorylcholine as a cancer biomarker is an emerging area of investigation. These application notes provide an overview of its potential, supported by detailed protocols for its detection and analysis.

Recent lipidomic profiling studies have revealed that alterations in sphingolipid metabolism are a hallmark of various cancers. While much of the focus has been on long-chain ceramides and sphingomyelins, the significance of short-chain species is increasingly being recognized. Elevated levels of sphingomyelin have been reported in several cancer types, and the enzymes controlling its metabolism, such as sphingomyelin synthase (SMS) and sphingomyelinase (SMase), are considered therapeutic targets.[1] The specific quantification of N-Hexanoylsphingosylphosphorylcholine in clinical samples could offer a more nuanced understanding of the sphingolipid alterations in cancer, potentially serving as a diagnostic or prognostic biomarker.

Signaling Pathways and Rationale for Biomarker Potential

The rationale for investigating N-Hexanoylsphingosylphosphorylcholine as a cancer biomarker is rooted in the broader understanding of sphingomyelin metabolism's role in cancer biology. Sphingomyelin itself is a key component of the cell membrane and is involved in the formation of lipid rafts, which are platforms for signal transduction.[1]

The central hypothesis is that the levels of N-Hexanoylsphingosylphosphorylcholine in cancer cells and tissues are altered due to dysregulated enzymatic activity. An increase in Sphingomyelin Synthase (SMS) activity, which synthesizes sphingomyelin from ceramide, or a decrease in Sphingomyelinase (SMase) activity, which hydrolyzes sphingomyelin to ceramide, could lead to an accumulation of N-Hexanoylsphingosylphosphorylcholine. Such an accumulation would shift the sphingolipid rheostat towards cell survival and proliferation.

Sphingolipid metabolism and its role in cancer cell fate.

Quantitative Data Summary

While direct quantitative data for endogenous N-Hexanoylsphingosylphosphorylcholine as a cancer biomarker is still emerging, the following table summarizes the known alterations of related sphingolipid enzymes and broader sphingolipid classes in various cancers, providing a basis for its investigation.

Cancer Type	Enzyme Alteration	Observed Sphingolipid Change	Potential Implication for N-Hexanoylsphingosylphosphorylcholine	Reference
Breast Cancer	Increased SMS expression	Disruption of ceramide and sphingomyelin homeostasis	Potential for accumulation	[2]
Ovarian Cancer	Increased SMS expression	Depletion of SMS2 suppressed survival and growth	Potential for accumulation	[1]
Colorectal Cancer	Altered ceramide synthase expression	Changes in various ceramide and sphingomyelin levels	Altered levels, warranting specific measurement	[3]
Hepatocellular Carcinoma	Reduced nSMase activity	High sphingomyelin content in tumor cells	Potential for accumulation	[3]
Leukemia	Increased SMS2 activity in resistant cells	Reduced intracellular ceramide levels	Potential for accumulation in chemoresistant cells	[4]

Experimental Protocols

Protocol 1: Extraction of Short-Chain Sphingolipids from Biological Samples

This protocol is designed for the extraction of N-Hexanoylsphingosylphosphorylcholine from cell culture, plasma, or tissue samples for subsequent analysis by mass spectrometry.

Materials:

• Biological sample (e.g., 1x10^6 cells, 100 µL plasma, or 10 mg tissue)

• Internal Standard (e.g., SM(d18:1/17:0))

• Methanol (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Deionized water

• Phosphate-buffered saline (PBS)

• Homogenizer (for tissue samples)

• Centrifuge

Procedure:

• Sample Preparation:

  • Cells: Wash 1x10^6 cells with ice-cold PBS and centrifuge. Discard the supernatant.

  • Plasma: Use 100 µL of plasma directly.

  • Tissue: Homogenize 10 mg of tissue in 1 mL of ice-cold PBS.

• Internal Standard Spiking: Add an appropriate amount of internal standard (e.g., SM(d18:1/17:0)) to the prepared sample.

• Lipid Extraction (Bligh-Dyer Method):

  • To the sample, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 1 minute.

  • Add 1.25 mL of chloroform and vortex for 1 minute.

  • Add 1.25 mL of deionized water and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Phase Separation and Collection:

  • Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new tube.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., methanol).

References

• 1. metabolon.com [metabolon.com]
• 2. dama.umh.es [dama.umh.es]
• 3. Cell surface sphingomyelin: key role in cancer initiation, progression, and immune evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Metabolism Regulated by Sphingomyelin Synthase 2 Is Associated with Acquisition of Chemoresistance via Exosomes in Human Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Hexanoylsphingosylphosphorylcholine in Niemann-Pick Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niemann-Pick disease (NPD) is a group of rare, inherited lysosomal storage disorders characterized by the accumulation of lipids in various tissues.[1][2] Specifically, types A and B are caused by a deficiency in the enzyme acid sphingomyelinase (ASM), leading to the buildup of sphingomyelin.[3] Niemann-Pick type C (NPC) results from defects in cholesterol trafficking.[4] The study of these diseases heavily relies on accurate methods to measure ASM activity and to understand the underlying cellular pathology. N-Hexanoylsphingosylphosphorylcholine, a short-chain analog of sphingomyelin, serves as a crucial tool in this research, particularly as a substrate in ASM activity assays. Its use allows for sensitive and specific quantification of enzyme activity, aiding in diagnosis, disease modeling, and the evaluation of potential therapeutic agents.

Application Notes

Use of N-Hexanoylsphingosylphosphorylcholine in ASM Activity Assays

N-Hexanoylsphingosylphosphorylcholine (C6-sphingomyelin) is a synthetic substrate widely used for the in vitro determination of acid sphingomyelinase (ASM) activity.[5] Its short acyl chain facilitates solubility and accessibility for the enzyme in an assay environment, making it a practical alternative to radiolabeled natural sphingomyelin.

Advantages:

• Sensitivity and Specificity: Assays employing C6-sphingomyelin demonstrate high sensitivity, allowing for the detection of residual ASM activity, which is crucial for distinguishing between the different types of Niemann-Pick disease.[6]

• High-Throughput Screening: The fluorometric and colorimetric assays using this substrate are adaptable for high-throughput screening (HTS), making them suitable for screening large compound libraries for potential ASM inhibitors or activators.[7]

• Diagnostic Applications: Measurement of ASM activity using C6-sphingomyelin in dried blood spots (DBS) has proven to be a robust and reliable method for the diagnosis of Niemann-Pick disease types A and B, and is also being explored for newborn screening.[5]

Role in Drug Development

In the context of drug development for Niemann-Pick disease, particularly enzyme replacement therapies (ERT) and substrate reduction therapies (SRT), assays utilizing N-Hexanoylsphingosylphosphorylcholine are indispensable. They provide a standardized method to:

• Evaluate the efficacy of ERT: By measuring the restoration of ASM activity in patient-derived cells or animal models treated with a recombinant enzyme.

• Screen for SRT compounds: By identifying molecules that can inhibit the synthesis of sphingomyelin, thereby reducing the substrate load in affected cells.

• Monitor therapeutic response: By assessing changes in ASM activity or sphingolipid levels in patients undergoing treatment.

Quantitative Data Summary

The following tables summarize key quantitative data from research on Niemann-Pick disease, highlighting the utility of ASM activity assays and the biochemical consequences of the disease.

Table 1: Acid Sphingomyelinase (ASM) Activity in Niemann-Pick Disease Patients vs. Healthy Controls

Sample Type	Patient Group	Mean ASM Activity (µmol/h/L)	Standard Deviation (µmol/h/L)	Reference
Dried Blood Spots (DBS)	Newborn Infants (n=2,085)	10.6	5.06	[5]
Dried Blood Spots (DBS)	Niemann-Pick Patients (n=10)	0.16 - 2.08 (range)	N/A	[5]

Table 2: Sphingolipid Accumulation in Niemann-Pick Type C1 Mouse Model (Liver Tissue)

Sphingolipid Class	Fold Increase (P63 mice vs. control)	p-value	Reference
Lactosylceramide (16:0)	177-fold	< 0.05	[8]
Sphingosine (SPH)	22.3-fold	< 0.001	[8]
Sphinganine (S'PH)	126-fold	< 0.01	[8]
Monohexosylceramide (16:0)	20.1-fold	< 0.005	[8]
GM2 Ganglioside (18:0)	484-fold	< 0.001	[8]
GM3 Ganglioside (16:0)	9.6-fold	< 0.001	[8]

Table 3: Plasma Sphingolipid Alterations in Human Niemann-Pick Type C1 Patients

Sphingolipid Species	Fold Change (NPC1 vs. Control)	p-value	Reference
Monohexosylceramides (MCs)	2.1 to 2.5-fold elevation	< 0.005	[8]
Ceramide (CER 16:0)	1.7-fold elevation	< 0.005	[8]
Sphingosine (SPH)	48% reduction	< 0.01	[8]
Sphingosine-1-phosphate (S1P)	34% reduction	< 0.001	[8]

Experimental Protocols

Protocol 1: Fluorometric Assay for Acid Sphingomyelinase (ASM) Activity in Cell Lysates

This protocol is adapted from commercially available kits and provides a sensitive method for measuring ASM activity.

Materials:

• N-Hexanoylsphingosylphosphorylcholine (C6-sphingomyelin) substrate

• ASMase Reaction Buffer (e.g., 20 mM sodium acetate, pH 5.0)

• Enzyme Mix (containing alkaline phosphatase, horseradish peroxidase)

• Fluorogenic Probe (e.g., AbRed Indicator)

• Cell Lysis Buffer (e.g., Mammalian Cell Lysis Buffer)

• 96-well black microplate

• Fluorescence microplate reader (Ex/Em = 540/590 nm)

Procedure:

• Sample Preparation (Cell Lysate): a. Culture cells to the desired confluency. b. Wash cells with PBS to remove residual media. c. Lyse cells with an appropriate volume of 1X Mammalian Lysis Buffer (e.g., 100 µL for 1-5 x 10^6 cells).[9] d. Incubate at room temperature for 10-20 minutes.[9] e. Centrifuge the lysate at 1500 rpm for 5 minutes to pellet cell debris.[9] f. Collect the supernatant and keep it on ice.

• Assay Reaction: a. Prepare the Sphingomyelin working solution by diluting the C6-sphingomyelin substrate in SMase Reaction Buffer. b. Add 50 µL of the sample (cell lysate) to a well of the 96-well plate. c. Add 50 µL of the Sphingomyelin working solution to initiate the reaction. d. Incubate the plate at 37°C for 2-3 hours.[10]

• Detection: a. Prepare the sphingomyelinase assay mixture by combining the Enzyme Mix and the fluorogenic probe. b. Add 50 µL of the assay mixture to each well. c. Incubate at room temperature for 1-2 hours, protected from light.[10] d. Measure the fluorescence intensity using a microplate reader at Ex/Em = 540/590 nm.

Protocol 2: Colorimetric Assay for ASM Activity in Tissue Homogenates

This protocol provides a colorimetric method for determining ASM activity in tissue samples.

Materials:

• N-Hexanoylsphingosylphosphorylcholine (C6-sphingomyelin) substrate

• ASMase Assay Buffer I (pH 5.0)

• ASMase Assay Buffer II

• ASMase Enzyme Mix I and II

• ASMase Probe (for colorimetric detection)

• Tissue Homogenizer (e.g., Dounce homogenizer)

• 96-well clear microplate

• Microplate spectrophotometer (OD 570 nm)

Procedure:

• Sample Preparation (Tissue Homogenate): a. Weigh approximately 10 mg of tissue. b. Add 100 µL of ASMase Assay Buffer I.[11] c. Homogenize the tissue on ice using a Dounce homogenizer.[11] d. Centrifuge at 10,000 x g for 5 minutes.[11] e. Collect the supernatant.

• ASMase Reaction: a. Add 5-10 µL of the sample supernatant to a well of the 96-well plate. b. Add 4 µL of the ASMase substrate and adjust the volume to 25 µL with ASMase Assay Buffer I.[11] c. Incubate at 37°C for 1 hour to allow the reaction to proceed at pH 5.0. d. Add 25 µL of ASMase Buffer II to each well. e. Incubate the plate at 100°C for 10 minutes to stop the reaction and denature interfering enzymes. f. Briefly spin the plate. If a precipitate forms, transfer the supernatant to a new well.

• Detection: a. Prepare a Reaction Mix containing ASMase Assay Buffer I and II, ASMase Enzyme Mix I and II, and the ASMase Probe. b. Add 50 µL of the Reaction Mix to each well. c. Incubate for 30 minutes at 37°C.[11] d. Measure the absorbance at 570 nm using a microplate spectrophotometer.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams were created using Graphviz (DOT language) to illustrate key pathways and workflows in Niemann-Pick disease research.

Caption: Sphingomyelin metabolism and its disruption in Niemann-Pick disease types A and B.

Caption: Diagnostic workflow for Niemann-Pick disease.

Caption: High-throughput screening workflow for identifying acid sphingomyelinase inhibitors.

References

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 2. Niemann-Pick Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. nnpdf.org [nnpdf.org]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of acid sphingomyelinase activity in dried blood spots using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reliable Assay of Acid Sphingomyelinase Deficiency with the Mutation Q292K by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A high-throughput sphingomyelinase assay using natural substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Niemann-Pick C1 disease biomarkers through sphingolipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abcam.cn [abcam.cn]
• 10. abcam.com [abcam.com]
• 11. assaygenie.com [assaygenie.com]

Application Notes and Protocols for the Quantification of N-Hexanoylsphingosylphosphorylcholine in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoylsphingosylphosphorylcholine, also known as C6 Ceramide-1-Phosphate (C6-C1P), is a short-chain, cell-permeable analog of the endogenous bioactive lipid, ceramide-1-phosphate (C1P). C1P is a critical signaling molecule involved in a myriad of cellular processes, including proliferation, migration, inflammation, and apoptosis.[1][2] It often exhibits effects that are antagonistic to those of ceramide, a pro-apoptotic lipid. The balance between ceramide and C1P is considered a crucial factor in determining cell fate.[3] Short-chain C1P analogs, such as C6-C1P, are valuable research tools for elucidating the specific roles of C1P in these pathways due to their ability to readily cross cell membranes.

These application notes provide detailed protocols for the sensitive and specific quantification of N-Hexanoylsphingosylphosphorylcholine in biological samples, such as plasma and cultured cells, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathways Involving Ceramide-1-Phosphate

Ceramide-1-Phosphate is synthesized from ceramide through the action of Ceramide Kinase (CERK).[1][2] C1P exerts its biological effects through various mechanisms, including the activation of cytosolic phospholipase A2 (cPLA2), which leads to the production of pro-inflammatory eicosanoids.[4] It also plays a role in pro-survival pathways by activating PI3-K/Akt signaling and the transcription factor NF-κB.[1][5]

Figure 1: Simplified signaling pathway of C1P.

Experimental Protocols

Quantification of N-Hexanoylsphingosylphosphorylcholine in Plasma

This protocol outlines the extraction and LC-MS/MS analysis of C6-C1P from plasma samples.

a. Materials and Reagents:

• N-Hexanoylsphingosylphosphorylcholine (C6-C1P) standard

• Internal Standard (IS): C17-Ceramide-1-Phosphate or other suitable odd-chain C1P

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (HPLC grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium (B1175870) formate

• Human plasma (or other biological matrix)

b. Sample Preparation: Protein Precipitation & Lipid Extraction

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 300 µL of ice-cold methanol containing the internal standard.

• Vortex vigorously for 1 minute to precipitate proteins.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Dry the supernatant under a gentle stream of nitrogen.

• Reconstitute the lipid extract in 100 µL of the initial mobile phase.

Figure 2: Workflow for plasma C6-C1P extraction.

c. LC-MS/MS Conditions:

• LC System: High-performance liquid chromatography system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 2 mM ammonium formate

• Mobile Phase B: Methanol with 0.1% formic acid and 2 mM ammonium formate

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-100% B

  • 8-10 min: 100% B

  • 10.1-12 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transition:

  • N-Hexanoylsphingosylphosphorylcholine (C6-C1P): Precursor ion (m/z) 480.3 → Product ion (m/z) 264.4

  • Internal Standard (C17-C1P): Precursor ion (m/z) 662.5 → Product ion (m/z) 264.4

Quantification of N-Hexanoylsphingosylphosphorylcholine in Cultured Cells

This protocol describes the methodology for extracting and quantifying C6-C1P from cell lysates.

a. Materials and Reagents:

• Same as for plasma analysis

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer)

• BCA Protein Assay Kit

b. Sample Preparation: Cell Lysis and Lipid Extraction

• Culture cells to the desired confluency and apply experimental treatments.

• Wash cells twice with ice-cold PBS.

• Lyse the cells using a suitable lysis buffer.

• Scrape the cells and collect the lysate.

• Determine the protein concentration of the lysate using a BCA assay for normalization.

• To a volume of lysate equivalent to a known amount of protein (e.g., 100 µg), add 3 volumes of a 1:2 (v/v) chloroform:methanol mixture containing the internal standard.

• Vortex thoroughly for 2 minutes.

• Add 1 volume of chloroform and 1 volume of water to induce phase separation.

• Vortex and centrifuge at 2,000 x g for 5 minutes.

• Collect the lower organic phase.

• Dry the organic phase under nitrogen.

• Reconstitute in the initial mobile phase for LC-MS/MS analysis.

Figure 3: Workflow for C6-C1P extraction from cells.

c. LC-MS/MS Conditions:

The LC-MS/MS conditions are the same as described for the plasma analysis.

Data Presentation and Quantitative Summary

The quantification of N-Hexanoylsphingosylphosphorylcholine is achieved by creating a calibration curve using a known concentration range of the C6-C1P standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration. The concentration of C6-C1P in the biological samples is then determined from this curve.

While endogenous levels of C6-C1P are generally not reported, as it is an exogenous analog, the following table provides a template for presenting quantitative data from experiments where cells or animals are treated with C6-ceramide or C6-C1P. For comparison, typical reported concentrations of related endogenous long-chain C1P and ceramides (B1148491) are included.

Analyte	Biological Matrix	Typical Concentration Range (Endogenous)	Experimental Concentration (Example)	Citation(s)
N-Hexanoylsphingosylphosphorylcholine (C6-C1P)	Cultured Cells	Not Applicable (Exogenous)	[Insert Experimental Data] pmol/mg protein
N-Hexanoylsphingosylphosphorylcholine (C6-C1P)	Plasma	Not Applicable (Exogenous)	[Insert Experimental Data] ng/mL
Total Ceramide-1-Phosphate (Long-chain)	Cultured Cells	6 pmol/10^6 cells	-	[6]
Total Ceramide (Long-chain)	Plasma	5 - 20 µM	-

Note: The provided MRM transition for C6-C1P is based on the characteristic fragmentation of sphingolipids, where the product ion m/z 264.4 corresponds to the sphingosine (B13886) backbone. This should be confirmed by direct infusion of a C6-C1P standard. The experimental concentrations will vary depending on the specific experimental conditions, such as dosage and time course.

References

• 1. The Role of Ceramide-1-Phosphate in Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cell death/survival signal by ceramide and sphingosine-1-phosphate - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ceramide 1-Phosphate in Cell Survival and Inflammatory Signaling - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Use of high performance liquid chromatography-electrospray ionization-tandem mass spectrometry for the analysis of ceramide-1-phosphate levels - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming solubility issues with N-Hexanoylsphingosylphosphorylcholine

Welcome to the technical support center for N-Hexanoylsphingosylphosphorylcholine (C6-Sphingomyelin). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experiments with this synthetic sphingolipid.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine?

N-Hexanoylsphingosylphosphorylcholine, also known as C6-Sphingomyelin, is a synthetic, short-chain sphingomyelin (B164518). It is a useful tool in studying the metabolism and signaling pathways of sphingolipids due to its cell permeability and closer mimicry of natural sphingomyelins compared to very short-chain analogs.

Q2: What are the primary solubility challenges with N-Hexanoylsphingosylphosphorylcholine?

Like many lipids, N-Hexanoylsphingosylphosphorylcholine has limited solubility in aqueous solutions, which are often required for cell culture experiments. It is more readily soluble in organic solvents, but these can be toxic to cells. The primary challenge is to prepare a stable, biologically active formulation for aqueous experimental systems.

Q3: In which organic solvents can I dissolve N-Hexanoylsphingosylphosphorylcholine?

N-Hexanoylsphingosylphosphorylcholine is soluble in several organic solvents. For detailed solubility data, please refer to the table below.

Q4: How can I prepare an aqueous solution of N-Hexanoylsphingosylphosphorylcholine for cell culture experiments?

Directly dissolving N-Hexanoylsphingosylphosphorylcholine in aqueous buffers is often unsuccessful. The recommended method is to first dissolve the lipid in a water-miscible organic solvent, such as ethanol (B145695) or DMSO, to create a concentrated stock solution. This stock solution can then be diluted into the aqueous experimental medium. It is crucial to ensure the final concentration of the organic solvent is not toxic to the cells (typically <0.5%).

Q5: My N-Hexanoylsphingosylphosphorylcholine precipitated when I added it to my cell culture medium. What should I do?

Precipitation upon dilution into aqueous media is a common issue. Please refer to the Troubleshooting Guide below for detailed steps to address this problem.

Solubility Data

The following table summarizes the solubility of N-Hexanoylsphingosylphosphorylcholine and related compounds in various solvents.

Compound	Solvent	Solubility	Reference
N-Hexanoylsphingosylphosphorylcholine (C6-Sphingomyelin)	Ethanol	~25 mg/mL (requires sonication)	[1]
Chloroform/Methanol (1:1 v/v)	~50 mg/mL
Ethanol	~1 mg/mL
Acetic Acid	~5 mg/mL
Chloroform	~5 mg/mL
C16 Sphingomyelin	Ethanol	~10 mg/mL	[2]
C6 Ceramide	Ethanol, DMSO, Dimethyl formamide	~20 mg/mL	[3]
Ethanol:PBS (1:1 v/v)	~0.5 mg/mL	[3]
NBD C6 dihydro Ceramide	Ethanol	~0.5 mg/mL
DMSO, Dimethyl formamide	~20 mg/mL

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Issue 1: Precipitate Formation in Aqueous Solution

• Question: I dissolved my N-Hexanoylsphingosylphosphorylcholine in ethanol and then diluted it into my cell culture medium, but a precipitate formed immediately. How can I fix this?

• Answer:

  • Reduce Concentration: The final concentration of the sphingolipid in your aqueous medium may be too high. Try preparing a more dilute final solution.

  • Use a Carrier Protein: Complexing the lipid with a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) can significantly improve its stability in aqueous solutions. Refer to the experimental protocol below for a detailed method.

  • Optimize Dilution Technique: When diluting the organic stock solution, add it dropwise to the vigorously vortexing or stirring aqueous medium. This rapid mixing can help prevent localized high concentrations that lead to precipitation.

  • Sonication: After dilution, briefly sonicating the solution can help to disperse any small aggregates that may have formed. Use a bath sonicator to avoid heating the sample.

Issue 2: Inconsistent Experimental Results

• Question: I am seeing high variability between my experimental replicates when treating cells with N-Hexanoylsphingosylphosphorylcholine. What could be the cause?

• Answer:

  • Incomplete Solubilization: Ensure your stock solution is completely dissolved before each use. Vortex or sonicate briefly if necessary.

  • Stock Solution Stability: Aqueous preparations of N-Hexanoylsphingosylphosphorylcholine are not recommended for long-term storage. Prepare fresh dilutions for each experiment. Organic stock solutions are more stable when stored properly at -20°C.

  • Cell Health: Ensure your cells are healthy and in the logarithmic growth phase before treatment. Stressed or unhealthy cells may respond differently to treatment.

  • Uniform Treatment: Ensure that the diluted N-Hexanoylsphingosylphosphorylcholine solution is thoroughly mixed with the cell culture medium before being added to the cells to ensure uniform exposure.

Experimental Protocols

Protocol 1: Preparation of a N-Hexanoylsphingosylphosphorylcholine Stock Solution

• Weighing: Accurately weigh the desired amount of N-Hexanoylsphingosylphosphorylcholine powder in a sterile microcentrifuge tube.

• Dissolving: Add the appropriate volume of ethanol or DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Solubilization: Vortex the tube vigorously. If necessary, sonicate in a water bath for 5-10 minutes until the solution is clear.

• Storage: Store the stock solution at -20°C in a tightly sealed container. It is advisable to purge the vial with an inert gas like argon or nitrogen before sealing to prevent oxidation.

Protocol 2: Preparation of a N-Hexanoylsphingosylphosphorylcholine-BSA Complex for Cell Culture

This protocol is adapted from methods used for other sphingolipids and can improve solubility and delivery to cells.

• Prepare a Lipid Film: In a glass tube, add the desired amount of N-Hexanoylsphingosylphosphorylcholine from your organic stock solution. Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the tube.

• Prepare BSA Solution: Prepare a solution of fatty acid-free BSA in your desired cell culture medium or buffer (e.g., 1% w/v).

• Complexation: Add the BSA solution to the glass tube containing the lipid film. Vortex or sonicate the tube until the lipid film is completely resuspended, forming the lipid-BSA complex.

• Sterilization: Sterilize the lipid-BSA complex solution by passing it through a 0.22 µm syringe filter.

• Application: The complex is now ready to be added to your cell culture.

Visualizations

Sphingomyelin Signaling Pathway

Caption: The sphingomyelin signaling pathway.

Experimental Workflow for Cell Treatment

Caption: Workflow for cell treatment.

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References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing N-Hexanoylsphingosylphosphorylcholine Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of N-Hexanoylsphingosylphosphorylcholine (C6-Ceramide-1-Phosphate) from tissues.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of N-Hexanoylsphingosylphosphorylcholine, offering potential causes and solutions in a structured question-and-answer format.

Problem/Question	Potential Cause(s)	Recommended Solution(s)
Low Recovery of N-Hexanoylsphingosylphosphorylcholine	1. Inappropriate Solvent System: The polarity of the extraction solvent may not be optimal for this specific phosphorylated sphingolipid. Highly polar or nonpolar solvents alone can be inefficient. 2. Incomplete Tissue Homogenization: Inadequate disruption of the tissue matrix can prevent the solvent from accessing the target analyte. 3. Analyte Loss During Phase Separation: N-Hexanoylsphingosylphosphorylcholine may partition into the aqueous phase, especially if the pH is not controlled. 4. Degradation of the Analyte: The molecule may be susceptible to degradation due to inappropriate temperature or pH during extraction.	1. Optimize Solvent Mixture: Employ a biphasic solvent system such as the Folch or Bligh & Dyer methods, which use a mixture of chloroform (B151607) and methanol (B129727). A modified Folch method is often suitable for a broad range of lipids, including sphingolipids[1]. For phosphorylated lipids, acidification of the solvent system can improve recovery[2]. 2. Ensure Thorough Homogenization: Use a bead beater or sonicator to ensure complete tissue disruption. Repeat homogenization if tissue aggregates are visible[3]. 3. Control pH and Consider Back-Extraction: Adjust the pH of the aqueous phase to be acidic (e.g., two pH units below the pKa of the phosphate (B84403) group) to keep the analyte in its neutral form, favoring partitioning into the organic phase[4]. If analyte loss to the aqueous phase is suspected, a back-extraction of the aqueous phase with fresh organic solvent can be performed. 4. Maintain Low Temperatures and Neutral pH: Perform all extraction steps on ice or at 4°C to minimize enzymatic degradation[1][3]. Use cooled centrifuges and shakers[1]. Ensure the pH of buffers is near neutral unless acidification is part of the optimization strategy.
High Variability Between Replicates	1. Inconsistent Homogenization: Variable tissue disruption leads to inconsistent extraction efficiency. 2. Inaccurate Pipetting of Solvents: Small errors in solvent ratios can significantly alter the extraction efficiency. 3. Phase Separation Issues: Incomplete separation of the aqueous and organic phases can lead to cross-contamination. 4. Evaporation of Volatile Solvents: Inconsistent evaporation of solvents during the drying-down step can affect final concentrations.	1. Standardize Homogenization Protocol: Use a consistent method, duration, and intensity for tissue homogenization for all samples. 2. Use Calibrated Pipettes: Ensure all pipettes are properly calibrated, especially for the organic solvents. 3. Centrifuge Adequately: Ensure complete phase separation by centrifuging at a sufficient speed and for an adequate duration. A clear interface should be visible between the layers. 4. Controlled Drying: Dry the organic extracts under a gentle stream of nitrogen gas at a consistent and mild temperature. Avoid overheating, which can cause degradation.
Presence of Interfering Substances in the Final Extract	1. Contamination from Non-lipid Components: Proteins and other cellular components may precipitate at the interface or remain in the organic phase. 2. Carryover from Plasticware: Lipids and plasticizers can leach from plastic tubes and tips. 3. Contamination from OCT Compound: For tissues embedded in Optimal Cutting Temperature (OCT) compound, components of the OCT can interfere with mass spectrometry analysis[3].	1. Careful Collection of the Organic Phase: When collecting the lower organic phase (in the Folch or Bligh & Dyer methods), carefully avoid aspirating the protein disk at the interface. 2. Use High-Quality Glassware: Whenever possible, use glass tubes and vials to minimize the risk of contamination from plasticizers. If plastic must be used, ensure it is solvent-resistant. 3. Wash OCT-embedded Tissues: Before extraction, wash the tissues with ice-cold water or PBS to remove the OCT compound. This has been shown not to significantly affect sphingolipid quantification[3].
Poor Signal or Peak Shape in LC-MS/MS Analysis	1. Ion Suppression: Co-eluting compounds from the tissue matrix can suppress the ionization of N-Hexanoylsphingosylphosphorylcholine. 2. Inappropriate LC Conditions: The chromatographic conditions may not be optimal for retaining and separating the analyte. 3. Analyte Degradation in the Ion Source: The molecule may be unstable under the mass spectrometer's ion source conditions.	1. Improve Sample Cleanup: Consider a solid-phase extraction (SPE) cleanup step after the initial liquid-liquid extraction to remove interfering substances. For phosphorylated lipids, specific capture molecules can be used for cleanup[5]. 2. Optimize Chromatography: Use a suitable column, such as a C18 or a HILIC column, and optimize the mobile phase composition and gradient to achieve good peak shape and separation from interfering compounds. Heating the column to around 60°C can sometimes improve signal strength and reduce carryover[4]. 3. Optimize MS Parameters: Adjust ion source parameters such as temperature and voltages to minimize in-source fragmentation and degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting method for extracting N-Hexanoylsphingosylphosphorylcholine from tissues?

A1: A modified Bligh and Dyer or Folch method is a robust starting point for the extraction of a wide range of lipids, including sphingolipids[1][6]. These methods utilize a chloroform/methanol/water solvent system to partition lipids into an organic phase, separating them from polar molecules. For phosphorylated lipids like N-Hexanoylsphingosylphosphorylcholine, acidification of the extraction mixture can improve recovery by neutralizing the phosphate group and increasing its solubility in the organic phase[2].

Q2: How can I improve the recovery of N-Hexanoylsphingosylphosphorylcholine, which is a phosphorylated lipid?

A2: To enhance the recovery of phosphorylated sphingolipids, consider the following:

• Acidification: Adding a small amount of acid (e.g., HCl) to the extraction solvent can neutralize the negative charge of the phosphate group, making the molecule less polar and more soluble in the organic phase[2].

• Choice of Salt Solution: Using a salt solution (e.g., 0.9% NaCl or KCl) during phase separation can help to minimize the formation of emulsions and improve the partitioning of lipids into the organic layer[6].

• Specialized Cleanup: For complex samples, using a phosphate capture molecule or specific solid-phase extraction (SPE) cartridges can help to isolate and enrich phosphorylated lipids from the extract[5].

Q3: What are the best practices for storing tissue samples before extraction?

A3: To prevent the degradation of N-Hexanoylsphingosylphosphorylcholine and other lipids, tissue samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C until extraction. Avoid repeated freeze-thaw cycles, as this can lead to lipid degradation.

Q4: Can I use plastic tubes for the extraction process?

A4: It is highly recommended to use glass tubes and vials for all steps of the extraction process, as plasticizers and other contaminants can leach from plastic tubes when exposed to organic solvents, interfering with subsequent analysis, particularly by mass spectrometry. If plasticware is unavoidable, ensure it is made of a material resistant to the solvents being used (e.g., polypropylene).

Q5: How critical is the solvent-to-tissue ratio?

A5: The solvent-to-tissue ratio is crucial for achieving efficient extraction. A common starting point is a 20:1 (v/w) ratio of solvent to tissue (e.g., 20 mL of solvent per 1 gram of tissue)[6]. Insufficient solvent volume can lead to incomplete extraction and lower yields.

Q6: What is the role of an internal standard in the quantification of N-Hexanoylsphingosylphosphorylcholine?

A6: An internal standard is essential for accurate quantification. It is a molecule that is chemically similar to the analyte but isotopically labeled (e.g., containing ¹³C or ²H atoms), making it distinguishable by mass spectrometry. The internal standard is added to the sample at the beginning of the extraction process and is used to correct for any loss of the analyte during sample preparation and for variations in instrument response.

Experimental Protocols

Protocol 1: Modified Bligh and Dyer Extraction for N-Hexanoylsphingosylphosphorylcholine

This protocol is a widely used method for the extraction of lipids from tissues.

Materials:

• Tissue sample (flash-frozen)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• 0.9% NaCl or KCl solution

• Glass homogenizer or bead beater with appropriate beads

• Glass centrifuge tubes

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Weigh approximately 50-100 mg of frozen tissue.

• Place the tissue in a glass homogenizer or a tube with beads.

• Add 1 mL of cold deionized water and homogenize thoroughly on ice.

• Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture to the homogenate. Vortex vigorously for 1 minute.

• Add 1.25 mL of chloroform and vortex for 30 seconds.

• Add 1.25 mL of 0.9% NaCl or KCl solution and vortex for 30 seconds.

• Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean glass tube. Avoid disturbing the protein interface.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol or mobile phase) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of N-Hexanoylsphingosylphosphorylcholine

This is a general protocol for the quantification of N-Hexanoylsphingosylphosphorylcholine. Specific parameters will need to be optimized for your instrument.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol/Acetonitrile (1:1, v/v) with 0.1% formic acid and 1 mM ammonium formate.

• Gradient: A suitable gradient from a low to high percentage of Mobile Phase B will be required to elute the analyte.

• Flow Rate: Typically 0.2-0.4 mL/min.

• Column Temperature: 40-60°C.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (optimization required).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The specific precursor-to-product ion transitions for N-Hexanoylsphingosylphosphorylcholine and its internal standard need to be determined by direct infusion of standards.

• Ion Source Parameters: Optimize gas temperatures, gas flows, and voltages to achieve the best signal for the analyte.

Visualizations

Caption: Workflow for N-Hexanoylsphingosylphosphorylcholine Extraction.

Caption: Troubleshooting Flowchart for Low Recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. journals.biologists.com [journals.biologists.com]
• 4. Use of high performance liquid chromatography-electrospray ionization-tandem mass spectrometry for the analysis of ceramide-1-phosphate levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Refining N-Hexanoylsphingosylphosphorylcholine Dose-Response Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining N-Hexanoylsphingosylphosphorylcholine (N-HS-PC) dose-response assays.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine and what is its primary mechanism of action?

A1: N-Hexanoylsphingosylphosphorylcholine is a synthetic, short-chain sphingolipid. It is a cell-permeable analog of naturally occurring sphingolipids, which are critical components of cell membranes and play key roles as signaling molecules in a variety of cellular processes.[1] The primary mechanism of action for many short-chain ceramide analogs involves the induction of apoptosis (programmed cell death), modulation of cell cycle progression, and influence on autophagy.[2]

Q2: How should I prepare a stock solution of N-Hexanoylsphingosylphosphorylcholine?

A2: N-Hexanoylsphingosylphosphorylcholine, like many lipids, has poor aqueous solubility. It is recommended to prepare a high-concentration stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.[2] It is crucial to ensure the final solvent concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (media with the same final concentration of solvent) in your experiments.[2]

Q3: What is a typical starting concentration range for a dose-response assay with N-Hexanoylsphingosylphosphorylcholine?

A3: The optimal concentration of N-Hexanoylsphingosylphosphorylcholine is highly dependent on the cell type and the specific assay being performed. A good starting point for a dose-response study is a wide range of concentrations, typically in the low micromolar (µM) range. Based on studies with similar short-chain ceramides, a range of 1 µM to 100 µM is often a reasonable starting point.[2]

Q4: How long should I incubate the cells with N-Hexanoylsphingosylphosphorylcholine?

A4: The ideal incubation time will vary depending on the cell line and the endpoint being measured. For cell viability or apoptosis assays, typical incubation times range from 24 to 72 hours. It is highly recommended to perform a time-course experiment to determine the optimal incubation period for your specific experimental conditions.

Q5: I am observing a biphasic dose-response curve. What does this mean?

A5: A biphasic, or non-monotonic, dose-response curve is one where the response to the compound changes direction with increasing concentration. For example, you might observe a stimulatory effect at low doses and an inhibitory effect at high doses. This phenomenon, sometimes called hormesis, is not uncommon with bioactive lipids. It is important to use a non-linear regression model that can accommodate a biphasic response for accurate data analysis.

Troubleshooting Guides

This section addresses common issues encountered during N-Hexanoylsphingosylphosphorylcholine dose-response assays.

Problem 1: Low or No Observable Effect

Potential Cause	Recommended Solution
Concentration Too Low: The concentrations tested may be below the effective range for your specific cell line.	Perform a broader dose-response experiment with concentrations spanning several orders of magnitude (e.g., 0.1 µM to 200 µM).
Insufficient Incubation Time: The cellular response may require a longer duration to become apparent.	Conduct a time-course experiment, measuring the response at multiple time points (e.g., 24, 48, and 72 hours).
Improper Compound Dissolution: N-HS-PC may not be fully solubilized, leading to a lower effective concentration.	Ensure the stock solution is fully dissolved before diluting into the culture medium. Vortex the stock solution and the final dilutions thoroughly. Visually inspect for any precipitate.
Cell Line Insensitivity: The chosen cell line may be resistant to the effects of N-HS-PC.	If possible, test a different cell line that is known to be sensitive to ceramide-induced apoptosis.
Compound Degradation: Improper storage or handling may lead to the degradation of N-HS-PC.	Store the compound as recommended by the manufacturer, typically at -20°C, and avoid repeated freeze-thaw cycles of the stock solution. Prepare fresh dilutions for each experiment.[2]

Problem 2: Inconsistent Results and High Variability

Potential Cause	Recommended Solution
Inconsistent Cell Seeding: Uneven cell distribution in multi-well plates is a common source of variability.[3]	Ensure a homogenous single-cell suspension before and during plating. Gently swirl the cell suspension frequently. Consider not using the outer wells of the plate, as they are more prone to evaporation ("edge effect").[3]
Pipetting Inaccuracies: Small errors in pipetting can lead to significant variations in the final concentrations.[3]	Use calibrated pipettes and proper pipetting techniques. For serial dilutions, ensure thorough mixing at each step.
Solvent Effects: The solvent (e.g., DMSO) can have cytotoxic effects at higher concentrations.	Maintain a consistent and low final solvent concentration across all wells, including controls (typically ≤ 0.1%).
Cell Passage Number and Health: The responsiveness of cells can change with increasing passage number or if the cells are not healthy.[4]	Use cells within a consistent and low passage number range. Regularly check cell morphology and viability.
Lot-to-Lot Variability of Reagents: Different lots of media, serum, or the compound itself can introduce variability.	If possible, purchase larger batches of critical reagents to maintain consistency over a series of experiments.

Problem 3: Unexpectedly High Cell Death (Even at Low Concentrations)

Potential Cause	Recommended Solution
Solvent Toxicity: The concentration of the organic solvent may be too high.	Perform a solvent toxicity control to determine the maximum tolerated concentration for your cell line. Ensure the final solvent concentration is below this level.
Contamination: Mycoplasma or bacterial contamination can affect cell health and sensitivity to treatment.	Regularly test your cell cultures for contamination.
Incorrect Stock Concentration: An error in the calculation or preparation of the stock solution may result in higher than intended final concentrations.	Double-check all calculations and ensure accurate weighing and dilution of the compound.
Synergistic Effects with Media Components: Components in the cell culture media could potentially interact with the compound.	This is less common but can be investigated by testing the compound in different media formulations.

Experimental Protocols

Detailed Methodology: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.[5]

Materials:

• N-Hexanoylsphingosylphosphorylcholine (N-HS-PC)

• Dimethyl sulfoxide (DMSO) or Ethanol

• 96-well cell culture plates

• Cell culture medium appropriate for your cell line

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density to ensure they are in the exponential growth phase at the time of treatment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a high-concentration stock solution of N-HS-PC in DMSO. Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. Prepare a vehicle control for each concentration containing the same amount of DMSO.

• Cell Treatment: Remove the existing medium from the wells and replace it with the medium containing the various concentrations of N-HS-PC or the vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) in a cell culture incubator (37°C, 5% CO₂).

• MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. For adherent cells, be cautious not to disturb the formazan crystals. Add 100-150 µL of the solubilization solution to each well to dissolve the crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[6]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the cell viability against the N-HS-PC concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Visualizations

Caption: Workflow for a typical N-Hexanoylsphingosylphosphorylcholine dose-response assay.

Caption: Simplified intrinsic apoptosis signaling pathway induced by ceramide analogs.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchhub.com [researchhub.com]
• 6. MTT assay protocol | Abcam [abcam.com]

improving signal-to-noise ratio for N-Hexanoylsphingosylphosphorylcholine detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the signal-to-noise ratio for the detection of N-Hexanoylsphingosylphosphorylcholine (C6-SM).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for detecting N-Hexanoylsphingosylphosphorylcholine (C6-SM)?

A1: The most common and sensitive method for detecting C6-SM is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high selectivity and specificity, allowing for accurate quantification in complex biological matrices.

Q2: What is the characteristic fragment ion for C6-SM in MS/MS analysis?

A2: In positive ion mode, sphingomyelins, including C6-SM, typically produce a characteristic fragment ion of the phosphocholine (B91661) headgroup at m/z 184.2.[1] This fragment is often used for precursor ion scanning or as a transition in Multiple Reaction Monitoring (MRM) for quantification.

Q3: Why is a stable isotope-labeled internal standard recommended for C6-SM quantification?

A3: Stable isotope-labeled internal standards (e.g., C6-SM-d3) are the gold standard for quantitative mass spectrometry. They have nearly identical chemical and physical properties to the analyte, meaning they co-elute and experience similar matrix effects and ionization suppression. This allows for accurate correction of variations during sample preparation and analysis, leading to more precise and reliable quantification.

Q4: What type of liquid chromatography column is suitable for C6-SM analysis?

A4: A C18 reversed-phase column is commonly used for the analysis of sphingolipids, including C6-SM. However, due to its short acyl chain, C6-SM can have poor retention on standard C18 columns. Using a column with a higher carbon load, a longer column, or a shallower gradient can help improve retention. Alternatively, Hydrophilic Interaction Liquid Chromatography (HILIC) can be employed, which separates compounds based on polarity and can provide good retention for polar lipids like sphingomyelins.[1]

Q5: How can I improve the signal intensity of my C6-SM peak?

A5: To improve signal intensity, you can:

• Optimize the ionization source parameters of the mass spectrometer (e.g., capillary voltage, gas flow, temperature).

• Ensure efficient extraction and minimize sample loss during preparation.

• Concentrate the sample before injection.

• Use a nano-flow LC system, which can significantly enhance sensitivity.

• Optimize the mobile phase composition to improve ionization efficiency.

Troubleshooting Guides

Issue 1: Low or No Signal for C6-SM

Question: I am not seeing a peak for N-Hexanoylsphingosylphosphorylcholine (C6-SM) or the signal-to-noise ratio is very low. What are the possible causes and solutions?

Answer: A low or absent signal for C6-SM can be attributed to several factors, from sample preparation to instrument settings. Below is a systematic guide to troubleshoot this issue.

Potential Cause	Recommended Solution
Inefficient Extraction	The chosen extraction method may not be optimal for short-chain sphingolipids. Try a different extraction protocol, such as a modified Bligh-Dyer or a single-phase extraction with methanol (B129727)/chloroform (B151607). Ensure the pH of the extraction solvent is appropriate.
Sample Degradation	Sphingolipids can be degraded by enzymes in the sample. Keep samples on ice during processing and store extracts at -80°C to minimize enzymatic activity. Avoid repeated freeze-thaw cycles.
Poor Retention on LC Column	C6-SM, being a short-chain lipid, may elute in the void volume of a standard C18 column. Use a shallower gradient, a lower initial percentage of organic solvent, or a column with a higher surface area or different chemistry (e.g., C30). HILIC chromatography is also a viable alternative.
Suboptimal MS Parameters	The mass spectrometer settings may not be optimized for C6-SM. Infuse a C6-SM standard to optimize source parameters (e.g., spray voltage, gas flows, temperature) and collision energy for the m/z 184.2 fragment.
Ion Suppression	Co-eluting compounds from the sample matrix can suppress the ionization of C6-SM. Improve chromatographic separation to resolve C6-SM from interfering species. Employ more rigorous sample cleanup steps like Solid Phase Extraction (SPE).
Low Analyte Concentration	The concentration of C6-SM in your sample might be below the instrument's limit of detection (LOD). Consider concentrating your sample extract or increasing the injection volume.

Issue 2: Poor Reproducibility and High Variability

Question: My quantitative results for C6-SM are highly variable between replicates. How can I improve the reproducibility of my assay?

Answer: High variability in quantitative results often points to inconsistencies in the analytical workflow. The following steps can help improve reproducibility.

Potential Cause	Recommended Solution
Inconsistent Sample Preparation	Ensure precise and consistent execution of the lipid extraction protocol for all samples. Use an automated liquid handler if available. Add an internal standard at the very beginning of the sample preparation process to account for variability in extraction efficiency.
Lack of a Suitable Internal Standard	If you are not using a stable isotope-labeled internal standard for C6-SM, your results will be more susceptible to variations. Whenever possible, use an internal standard that is structurally very similar to C6-SM, or ideally, a stable isotope-labeled version.
Instrument Instability	Perform system suitability tests by injecting a standard mixture at the beginning and end of each batch to ensure consistent retention times, peak shapes, and signal intensities. A dirty ion source can also lead to instability; clean the source regularly.
Carryover from Previous Injections	Ghost peaks from previous, more concentrated samples can interfere with subsequent analyses.[2] Implement a thorough needle and column wash step between injections. Injecting a blank sample after a high-concentration sample can confirm if carryover is an issue.[2]

Experimental Protocols

Protocol 1: Lipid Extraction from Cultured Cells for C6-SM Analysis

This protocol is adapted for the extraction of sphingolipids from adherent cultured cells.

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Deionized water

• Stable isotope-labeled C6-SM internal standard

• Cell scraper

• Microcentrifuge tubes

Procedure:

• Place the cell culture plate on ice and aspirate the culture medium.

• Wash the cells twice with 1 mL of ice-cold PBS per well.

• Add 500 µL of ice-cold methanol containing the internal standard to each well.

• Scrape the cells from the well surface and transfer the cell suspension to a microcentrifuge tube.

• Add 250 µL of chloroform and vortex vigorously for 1 minute.

• Add 200 µL of deionized water and vortex for 1 minute.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (which contains the lipids) and transfer it to a new tube.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of C6-SM

This is a general starting point for developing an LC-MS/MS method for C6-SM.

Instrumentation:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Heated Electrospray Ionization (HESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 30%) and gradually increase to elute C6-SM. A shallow gradient is recommended to improve retention and separation.

• Injection Volume: 5-10 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): The [M+H]⁺ of C6-SM.

• Product Ion (Q3): m/z 184.2 (phosphocholine headgroup).

• Collision Energy: Optimize by infusing a C6-SM standard.

• Source Parameters: Optimize spray voltage, sheath gas, aux gas, and capillary temperature for maximum signal intensity.

Data Presentation

Table 1: Representative LC-MS/MS Method Validation Parameters for Sphingolipid Quantification

The following table summarizes typical validation parameters for LC-MS/MS methods for quantifying sphingolipids. These values can serve as a benchmark when developing a method for C6-SM.

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[3]
Lower Limit of Quantification (LLOQ)	1-20 pmol	[3][4]
Intra-day Precision (%RSD)	< 15%	[5]
Inter-day Precision (%RSD)	< 15%	[6]
Accuracy	85-115%	[5]
Extraction Recovery	85-110%	[5][6]

Mandatory Visualization

Diagrams of Signaling Pathways and Workflows

Caption: Overview of the sphingolipid metabolic pathway, highlighting the central roles of ceramide and S1P in regulating apoptosis and cell survival.

Caption: A logical workflow for troubleshooting low signal intensity in C6-SM detection.

References

• 1. cusabio.com [cusabio.com]
• 2. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Validation of an LC–MS/MS Method for AC1LPSZG and Pharmacokinetics Application in Rats - PMC [pmc.ncbi.nlm.nih.gov]

identifying and minimizing experimental artifacts with N-Hexanoylsphingosylphosphorylcholine

Welcome to the technical support center for N-Hexanoylsphingosylphosphorylcholine. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and minimizing experimental artifacts when working with this and related short-chain sphingolipids. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine and why is it used in experiments?

N-Hexanoylsphingosylphosphorylcholine is a synthetic, short-chain sphingolipid. Its shorter acyl chain (C6) makes it more water-soluble and cell-permeable compared to its long-chain counterparts. This property allows for its use in cell-based assays to study the effects of sphingolipids on cellular processes. It is often used as a precursor to generate intracellular C6-ceramide, a bioactive lipid involved in various signaling pathways that regulate cell growth, differentiation, apoptosis (programmed cell death), and other cellular responses.[1]

Q2: What are the most common experimental artifacts to be aware of when using N-Hexanoylsphingosylphosphorylcholine or C6-ceramide?

The most significant artifact is the metabolic conversion of the exogenous short-chain ceramide (C6-ceramide) into endogenous long-chain ceramides (B1148491) (e.g., C16, C18).[2][3] This can lead to biological effects that are not directly caused by the C6-ceramide itself, complicating data interpretation.[2] Additionally, at high concentrations, short-chain ceramides can be toxic to cells, leading to non-specific effects unrelated to the signaling pathway under investigation.[3]

Q3: How can I control for the metabolic conversion of C6-ceramide?

To control for this, researchers can use inhibitors of ceramide synthase, such as Fumonisin B1, which blocks the conversion of the sphingosine (B13886) backbone (derived from the breakdown of C6-ceramide) into long-chain ceramides.[3] It is also recommended to perform lipidomic analysis to identify and quantify the different ceramide species present in the cells after treatment.

Q4: What is a suitable vehicle control for N-Hexanoylsphingosylphosphorylcholine or C6-ceramide?

Since these lipids are often dissolved in organic solvents like ethanol (B145695) or DMSO before being added to cell culture media, the vehicle control should be the same concentration of the solvent used to dissolve the lipid.[4] It is crucial to ensure that the final solvent concentration in the culture medium is low and not toxic to the cells.

Troubleshooting Guides

Problem 1: Inconsistent or No Cellular Response to Treatment

Possible Cause	Troubleshooting Step
Degradation of the compound	Ensure proper storage of N-Hexanoylsphingosylphosphorylcholine at -20°C. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.
Low cell permeability	While designed to be cell-permeable, efficiency can vary between cell lines. Consider optimizing the concentration and incubation time.
Incorrect vehicle or solvent issues	Ensure the compound is fully dissolved in the vehicle before adding to the media. Precipitates can form, reducing the effective concentration.
Cell line resistance	Some cancer cell lines can be resistant to ceramide-induced apoptosis.[4] This may be due to high expression of enzymes that metabolize ceramides.[5]
Metabolic inactivation	Cells may rapidly metabolize the compound into inactive forms. Analyze the metabolic fate of the compound in your specific cell line.

Problem 2: High Cell Death or Off-Target Effects

Possible Cause	Troubleshooting Step
Solvent toxicity	Ensure the final concentration of the vehicle (e.g., ethanol, DMSO) in the cell culture medium is below the toxic threshold for your cell line. Run a vehicle-only control to assess toxicity.
High concentration of the compound	High concentrations of C6-ceramide can induce non-specific cytotoxicity.[3] Perform a dose-response experiment to determine the optimal concentration that induces the desired biological effect without causing excessive cell death.[3]
Metabolic conversion to other bioactive lipids	As mentioned, C6-ceramide can be converted to long-chain ceramides or other sphingolipids with different biological activities.[3] Use metabolic inhibitors or perform lipidomic analysis to understand the metabolic profile.
Induction of unintended signaling pathways	C6-ceramide can influence multiple signaling pathways.[1][6] Use specific inhibitors for suspected off-target pathways to dissect the mechanism of action.

Experimental Protocols

General Protocol for Cell Treatment with N-Hexanoyl-D-erythro-sphingosine (C6-ceramide)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Preparation of Stock Solution:

  • Dissolve N-Hexanoyl-D-erythro-sphingosine (C6-ceramide) in 100% ethanol or DMSO to make a stock solution (e.g., 20 mM).[7]

  • Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[7]

• Cell Seeding:

  • Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency (typically 60-80%).

• Treatment:

  • Thaw the C6-ceramide stock solution.

  • Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration. It is important to vortex the diluted solution well to ensure homogeneity.

  • Remove the old medium from the cells and replace it with the medium containing C6-ceramide or the vehicle control.

  • Incubate the cells for the desired period (e.g., 24 hours).[7]

• Analysis:

  • After incubation, cells can be harvested for various downstream analyses, such as apoptosis assays (e.g., Annexin V/PI staining, caspase activity assays), cell cycle analysis, or lipid extraction for mass spectrometry.[4][7][8]

Protocol for Sphingolipid Extraction from Cultured Cells

This protocol is adapted for the analysis of sphingolipids by LC-MS/MS.[9]

• Cell Harvesting:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add 500 µL of ice-cold methanol (B129727) containing an appropriate internal standard to each well.

  • Scrape the cells and transfer the suspension to a microcentrifuge tube.

• Lipid Extraction:

  • Add 250 µL of chloroform (B151607) and vortex vigorously for 1 minute.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant (containing the lipids) to a new tube.

• Sample Preparation for LC-MS/MS:

  • Dry the supernatant under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

Quantitative Data Summary

Table 1: Effect of C6-Ceramide on Cell Viability

Cell Line	C6-Ceramide Concentration (µM)	Incubation Time (h)	% Cell Viability Reduction	Reference
HuT78 (CTCL)	25	24	63.9%	[5]
HuT78 (CTCL)	100	24	87.0%	[5]
MyLa (CTCL)	25	24	46.7%	[5]
MyLa (CTCL)	100	24	79.8%	[5]
Kupffer Cells	20	2	10%	[3]
Kupffer Cells	30	2	49%	[3]

Table 2: Effect of C6-Ceramide on Endogenous Ceramide Levels in Kupffer Cells

Treatment	Fold Increase in C16-Ceramide	Fold Increase in C24:0-Ceramide	Fold Increase in C24:1-Ceramide	Reference
C6-Ceramide	~3-fold	~1.1-fold	~1.3-fold	[3]

Visualizations

Caption: General experimental workflow for cell-based assays using C6-ceramide.

Caption: Simplified signaling pathway of exogenous C6-ceramide and its metabolism.

References

• 1. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of the sphingosine-recycling pathway for ceramide generation by oxidative stress, and its role in controlling c-Myc/Max function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Exogenous cell-permeable C6 ceramide sensitizes multiple cancer cell lines to Doxorubicin-induced apoptosis by promoting AMPK activation and mTORC1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell death/survival signal by ceramide and sphingosine-1-phosphate - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Exogenous Ceramide Treatment Induce Death and Cytotoxicity in Glioma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: N-Hexanoylsphingosylphosphorylcholine in Cell Viability Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for cell viability assays involving N-Hexanoylsphingosylphosphorylcholine.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine and how does it affect cell viability?

N-Hexanoylsphingosylphosphorylcholine is a synthetic, cell-permeable short-chain sphingolipid. It is structurally composed of a C6 ceramide (N-hexanoylsphingosine) backbone and a phosphorylcholine (B1220837) headgroup. The C6 ceramide component is known to be a bioactive lipid that can induce apoptosis (programmed cell death) in various cell lines. Ceramides are key second messengers in cellular signaling pathways that regulate cell growth, differentiation, and death. The addition of exogenous N-Hexanoylsphingosylphosphorylcholine can increase intracellular ceramide levels, triggering apoptotic cascades.

Q2: I am observing high variability between my replicate wells. What are the common causes?

High variability in replicate wells is a frequent issue in 96-well plate-based assays. Several factors can contribute to this:

• Inconsistent Cell Seeding: A non-homogenous cell suspension during plating is a primary cause of variability. Ensure you thoroughly mix your cell suspension before and during the plating process.

• Pipetting Errors: Small inaccuracies in pipetting reagents or compounds can lead to significant differences in results. Ensure your pipettes are calibrated and use consistent technique.

• Edge Effects: Wells on the outer edges of a 96-well plate are more susceptible to evaporation and temperature fluctuations, which can affect cell growth and viability. To mitigate this, consider filling the outer wells with sterile PBS or media without cells and using only the inner 60 wells for your experiment.

• Incomplete Solubilization of Formazan (B1609692) (MTT Assay): If using an MTT assay, ensure the formazan crystals are completely dissolved before reading the absorbance. Incomplete solubilization will lead to artificially low readings.

Q3: My untreated control cells show low viability or do not grow as expected. What should I check?

• Cell Health: Ensure the cells used for the assay are healthy, in the logarithmic growth phase, and have a low passage number.

• Seeding Density: The optimal cell seeding density varies between cell lines. Too few cells may result in a weak signal, while too many can lead to overgrowth and nutrient depletion, affecting viability.

• Contamination: Check for microbial contamination (e.g., mycoplasma, bacteria, yeast) in your cell culture, as this can significantly impact cell health and assay results.

• Media and Serum Quality: Ensure you are using the appropriate culture medium and that the serum is of high quality and has been properly stored.

Q4: I am having issues with the solubility of N-Hexanoylsphingosylphosphorylcholine in my culture medium. What can I do?

Short-chain sphingolipids can have limited solubility in aqueous solutions.

• Proper Solvent: Prepare a concentrated stock solution in an appropriate organic solvent such as DMSO or ethanol.

• Working Dilution: When preparing your working concentrations, dilute the stock solution in serum-free media and mix thoroughly. It is important to ensure the final concentration of the organic solvent in the cell culture wells is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Sonication: Briefly sonicating the stock solution can aid in dissolving the compound.

• Visual Inspection: After adding the compound to the wells, visually inspect for any precipitation.

Q5: The results from my MTT assay are not consistent with other viability assays (e.g., XTT, CellTiter-Glo). Why might this be?

Different viability assays measure different cellular parameters. MTT, MTS, and XTT assays measure metabolic activity through the reduction of tetrazolium salts by mitochondrial dehydrogenases. In contrast, CellTiter-Glo measures ATP levels, which is also an indicator of metabolic activity. It is possible for a compound to affect mitochondrial function without immediately impacting ATP levels, or vice versa. N-Hexanoylsphingosylphosphorylcholine, through its ceramide component, is known to affect mitochondrial function, which could lead to discrepancies between different metabolic assays. It is recommended to use more than one type of cell viability assay to obtain reliable results.

Troubleshooting Guide

This guide addresses common problems encountered when using N-Hexanoylsphingosylphosphorylcholine in cell viability assays.

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Absorbance/Fluorescence	- Contamination of reagents or media.- Phenol (B47542) red in media (for some colorimetric assays).- Compound interference with assay reagents.	- Use fresh, sterile reagents and media.- Use phenol red-free media for the assay.- Run a "compound only" control (no cells) to check for direct interaction with the assay substrate.
Low Signal or No Dose-Response	- Cell seeding density is too low.- Compound is inactive or degraded.- Incubation time is too short.- Incorrect wavelength/filter settings.	- Optimize cell seeding density for your specific cell line.- Verify the purity and stability of your compound stock.- Perform a time-course experiment to determine the optimal incubation time.- Double-check the plate reader settings against the assay protocol.
Inconsistent IC50 Values	- Variation in cell passage number.- Differences in incubation times or cell densities between experiments.- Inconsistent compound dilutions.	- Use cells within a consistent, low passage number range.- Standardize all assay parameters (cell density, incubation times, etc.).- Prepare fresh serial dilutions of the compound for each experiment.
Unexpected Increase in Viability at High Concentrations	- Compound precipitation at high concentrations, reducing the effective dose.- Off-target effects of the compound.	- Visually inspect wells for precipitation.- Test a wider range of concentrations, including lower doses.- Consider alternative assays to confirm the observed effect.

Quantitative Data Summary

The half-maximal inhibitory concentration (IC50) for N-Hexanoylsphingosylphosphorylcholine can vary significantly depending on the cell line, assay type, and incubation time. As direct IC50 values for N-Hexanoylsphingosylphosphorylcholine are not widely published, the following table provides representative IC50 values for the closely related compound, C6-ceramide , to serve as a guideline. Researchers should determine the IC50 for their specific experimental conditions.

Cell Line	Assay Type	Incubation Time (hours)	Reported IC50 (µM)
Human Leukemia (HL-60)	WST-1	24	~15-25
Human Glioblastoma (U87)	MTT	48	~20-30
Human Breast Cancer (MCF-7)	MTS	72	~25-50
Human Colon Cancer (HCT-116)	Apoptosis Assay	24	~10-20

Note: These values are illustrative. It is crucial to perform a dose-response experiment to determine the IC50 for your specific cell line and conditions.

Experimental Protocols

Detailed Protocol: MTT Assay for Cell Viability

This protocol is adapted for determining the cytotoxic effects of N-Hexanoylsphingosylphosphorylcholine.

Materials:

• N-Hexanoylsphingosylphosphorylcholine

• DMSO (sterile)

• Cells of interest

• Complete cell culture medium

• 96-well tissue culture plates (clear)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic phase of growth.

  • Dilute the cells to the desired concentration in complete culture medium. This concentration should be optimized for your cell line to ensure they are still proliferating at the end of the incubation period.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of N-Hexanoylsphingosylphosphorylcholine in sterile DMSO.

  • Perform serial dilutions of the stock solution in serum-free medium to achieve the desired final concentrations. Remember to include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound (and vehicle control).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[1]

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.[1]

  • After this incubation, carefully remove the medium containing MTT.

  • Add 100 µL of MTT Solubilization Solution to each well to dissolve the formazan crystals.[1]

  • Mix thoroughly by gentle shaking or pipetting up and down to ensure complete solubilization.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can also be used.[1]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Visualizations

Signaling Pathway

Caption: Ceramide-induced apoptosis pathway.

Experimental Workflow

Caption: General workflow for a cell viability assay.

Troubleshooting Logic

Caption: Troubleshooting decision tree for viability assays.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

N-Hexanoylsphingosylphosphorylcholine (C6-SM) Experimental Technical Support Center

Welcome to the technical support center for N-Hexanoylsphingosylphosphorylcholine (C6-SM) experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on protocol optimization and to address common challenges encountered when working with this short-chain sphingomyelin (B164518) analog.

Frequently Asked Questions (FAQs)

Q1: What is N-Hexanoylsphingosylphosphorylcholine (C6-SM) and what are its primary applications?

A1: N-Hexanoylsphingosylphosphorylcholine (C6-SM) is a synthetic, short-chain analog of sphingomyelin. Its shorter acyl chain allows for easier delivery to cells and serves as a substrate for sphingomyelinases (SMases). Its primary applications include:

• Enzyme Activity Assays: It is widely used as a substrate to measure the activity of acid sphingomyelinase (ASM) and neutral sphingomyelinase (NSM), often for diagnostic purposes such as for Niemann-Pick disease.[1][2]

• Signal Transduction Research: As a precursor to C6-ceramide, it is used to study the sphingomyelin-ceramide signaling pathway, which is involved in apoptosis, cell stress responses, proliferation, and differentiation.[3][4][5]

• Metabolic Tracing: Fluorescently labeled versions, like NBD-C6-SM, are used to visualize and track sphingolipid metabolism and trafficking within live cells.[6][7]

Q2: How does C6-SM exert its biological effects?

A2: C6-SM is primarily a substrate and does not typically have strong biological effects on its own. Its effects are mediated through its enzymatic conversion to C6-ceramide by sphingomyelinases (SMases).[3][8] Ceramide acts as a potent second messenger that can initiate signaling cascades leading to outcomes like apoptosis.[9][10] The specific cellular response depends on the type of SMase activated (acid vs. neutral) and its location within the cell.[11][12]

Q3: What is the difference between acid sphingomyelinase (ASM) and neutral sphingomyelinase (NSM)?

A3: Both enzymes hydrolyze sphingomyelin to ceramide, but they differ in their optimal pH and cellular location, which dictates their biological roles.[8][13]

• Acid Sphingomyelinase (ASM): Has an acidic pH optimum and is primarily located in lysosomes.[11][13] It is often associated with stress-induced apoptosis.

• Neutral Sphingomyelinase (NSM): Has a neutral pH optimum and is typically found associated with the plasma membrane or Golgi apparatus.[7][11] It is involved in signaling pathways related to inflammation, cell differentiation, and membrane turnover.[7]

Q4: How should I prepare and store C6-SM stock solutions?

A4: C6-SM and its fluorescent analogs are lipids and require careful handling.

• Solvents: They are typically soluble in organic solvents like chloroform, methanol, DMSO, or ethanol.

• Storage: Stock solutions should be stored at -20°C and protected from light, especially fluorescently labeled versions. It is recommended to aliquot stocks to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem 1: Low or no signal in my sphingomyelinase (SMase) activity assay.

Possible Cause	Troubleshooting Step
Incorrect Detergent Concentration	The activity of SMases, particularly ASM, is highly dependent on the type and concentration of detergent (e.g., sodium taurocholate) in the assay buffer. This is critical for proper substrate presentation.[1][2] Optimize the detergent concentration; increasing it may enhance sensitivity.[2]
Degraded Enzyme or Substrate	Ensure the enzyme source (cell lysate, purified protein) has been stored correctly and has not undergone multiple freeze-thaw cycles. Prepare fresh C6-SM substrate solution for each experiment.
Suboptimal Assay Conditions	Verify the pH of your assay buffer is optimal for the specific SMase you are measuring (e.g., pH 4.5-5.0 for ASM, pH 7.4 for NSM).[13] Ensure the incubation temperature (typically 37°C) and time are adequate.
Insufficient Enzyme Concentration	The amount of enzyme in your sample may be below the detection limit of the assay. Increase the amount of cell lysate or protein used in the reaction.
Detection Method Sensitivity	For low-level enzyme activity, fluorometric assays may not be sensitive enough.[14] Tandem mass spectrometry (MS/MS) offers significantly higher sensitivity and specificity for detecting the ceramide product.[1][15]

Problem 2: My C6-SM solution is precipitating in the cell culture medium.

Possible Cause	Troubleshooting Step
Poor Solubility in Aqueous Media	C6-SM is a lipid and has low solubility in aqueous solutions. Abrupt dilution from a high-concentration organic stock into media can cause precipitation.[16]
Solution Preparation	To improve solubility, try adding the cell culture medium drop-wise to your C6-SM stock solution while vortexing, rather than adding the small stock volume directly to the large media volume.[17] Warming the medium slightly may also help.[17]
Use of a Carrier	For cell-based experiments, complexing the lipid with fatty-acid-free bovine serum albumin (BSA) can significantly improve its delivery and prevent precipitation.
Solvent Concentration	Ensure the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium is low (typically <0.5%) to avoid both precipitation and cytotoxicity.[16]

Problem 3: I'm observing high background fluorescence when using NBD-C6-SM.

Possible Cause	Troubleshooting Step
Excess Unbound Probe	Insufficient washing after labeling will leave unbound NBD-C6-SM in the well, contributing to high background.[18] Increase the number and duration of wash steps with a suitable buffer (e.g., PBS or HBSS).[18]
Nonspecific Binding	The probe may be binding nonspecifically to plastics or cellular components. Using glass-bottom dishes can reduce background from plasticware.[18] Include a blocking step with BSA in your protocol.
Autofluorescence	Cells and some culture media components (e.g., phenol (B47542) red, riboflavin) can be inherently fluorescent. Use phenol red-free medium for imaging experiments and consider imaging at a wavelength that minimizes cellular autofluorescence.[18]
Probe Concentration Too High	Using an excessively high concentration of NBD-C6-SM can lead to high background and potential cell toxicity.[19] Perform a concentration titration to find the lowest effective concentration that still provides a clear signal.

Quantitative Data Summary

Table 1: Recommended Starting Concentrations for C6-SM Experiments

Application	Compound	Typical Working Concentration	Cell Type/System	Reference
Live Cell Imaging	NBD-C6-Ceramide (precursor)	1 - 5 µM	Mammalian Cells	[20]
Live Cell Labeling	C12 NBD Phytoceramide	2 - 10 µM	Mammalian Cells	[21]
SMase Activity Assay (MS/MS)	C6-Sphingomyelin	Varies by kit/protocol	Dried Blood Spots	[22]

| Apoptosis Induction | C6-Ceramide | 10 - 50 µM | Leukemic & Fibrosarcoma Cells |[9] |

Table 2: Comparison of Sphingomyelinase Assay Detection Methods

Feature	Fluorometric Assay	Tandem Mass Spectrometry (MS/MS)
Principle	Measures fluorescence of a product generated from a synthetic substrate.	Directly measures the mass of the C6-ceramide product.
Sensitivity	Moderate.	High.[1]
Specificity	Lower. Can yield false negatives with certain enzyme mutations (e.g., Q292K).[14]	High. Better differentiation between affected and unaffected individuals.[15]
Throughput	High (plate-reader based).	Can be high with multiplexing.[2]

| Equipment | Fluorescence microplate reader. | Tandem Mass Spectrometer. |

Experimental Protocols

Protocol: In Vitro Acid Sphingomyelinase (ASM) Activity Assay using C6-SM and LC-MS/MS

This protocol is adapted from methods used for diagnosing ASM deficiency.[2][22]

1. Materials:

• Substrate: N-Hexanoylsphingosylphosphorylcholine (C6-SM).

• Internal Standard: N-Butyroyl-D-erythro-sphingosine (C4-ceramide).

• Enzyme Source: Cell lysate, tissue homogenate, or dried blood spot punch.

• Assay Buffer: Sodium acetate (B1210297) buffer (e.g., 200 mM, pH 5.0) containing a detergent.

• Detergent: Sodium taurocholate (e.g., 4.5 mg/mL final concentration).[2]

• Stop Solution: Organic solvent, e.g., ethyl acetate/methanol mixture.

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

2. Procedure:

• Prepare Enzyme Sample: Homogenize cells or tissues in lysis buffer on ice. Determine the total protein concentration of the lysate using a standard method (e.g., BCA assay).

• Prepare Reaction Mix: In a microcentrifuge tube, combine the enzyme sample (e.g., 10-50 µg of protein) with the assay buffer containing C6-SM substrate and C4-ceramide internal standard.

• Enzymatic Reaction: Incubate the reaction mixture at 37°C for a defined period (e.g., 1-4 hours). The optimal time should be determined empirically to ensure the reaction is within the linear range.

• Stop Reaction: Terminate the reaction by adding a volume of ice-cold stop solution. This step also serves to extract the lipid products.

• Product Extraction: Vortex the sample vigorously and centrifuge to separate the organic and aqueous phases.

• Sample Preparation for LC-MS/MS: Carefully transfer the organic (upper) layer containing the C6-ceramide product and C4-ceramide internal standard to a new tube. Evaporate the solvent under a stream of nitrogen.

• Reconstitution & Analysis: Reconstitute the dried lipid film in a suitable injection solvent (e.g., methanol). Analyze the sample by LC-MS/MS.

• Data Analysis: Monitor the specific mass transitions for the C6-ceramide product (e.g., m/z 398.6 > 264.3) and the C4-ceramide internal standard (e.g., m/z 370.6 > 264.3).[22] Quantify the amount of product formed by comparing the peak area ratio of the product to the internal standard against a standard curve. Enzyme activity is typically expressed as µmol of product formed per hour per mg of protein.

Visualizations

Caption: General workflow for cell-based experiments using C6-SM.

Caption: A logical flowchart for troubleshooting low signal in SMase assays.

Caption: Simplified diagram of the C6-SM to C6-Ceramide signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. Improved sensitivity of an acid sphingomyelinase activity assay using a C6:0 sphingomyelin substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cusabio.com [cusabio.com]
• 5. KEGG PATHWAY: map04071 [genome.jp]
• 6. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Induction of apoptotic DNA damage and cell death by activation of the sphingomyelin pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Apoptosis and Sphingomyelin Hydrolysis: The Flip Side - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Neutral sphingomyelinase-2, acid sphingomyelinase, and ceramide levels in COPD patients compared to controls - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acid and neutral sphingomyelinases: roles and mechanisms of regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Acid sphingomyelinase - Wikipedia [en.wikipedia.org]
• 14. Reliable Assay of Acid Sphingomyelinase Deficiency with the Mutation Q292K by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Consensus recommendation for a diagnostic guideline for acid sphingomyelinase deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 19. Monitoring sphingolipid trafficking in cells using fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Analysis of acid sphingomyelinase activity in dried blood spots using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Double-Edged Sword of Sphingolipids: A Comparative Guide to N-Hexanoylsphingosylphosphorylcholine (C6-SPM) and Natural Sphingomyelin in Cellular Function

For researchers, scientists, and drug development professionals, understanding the nuanced roles of sphingolipids is paramount. This guide provides an objective comparison of the short-chain analog, N-Hexanoylsphingosylphosphorylcholine (C6-SPM), and endogenous, long-chain sphingomyelin (B164518) (SM), supported by experimental data and detailed methodologies.

Sphingolipids, once considered mere structural components of cell membranes, are now recognized as critical signaling molecules governing a spectrum of cellular processes, from proliferation and differentiation to apoptosis. At the heart of this signaling network lies sphingomyelin (SM), a major constituent of mammalian cell membranes, and its metabolic derivatives. To dissect the intricate sphingolipid signaling pathways, researchers often employ synthetic, short-chain analogs like N-Hexanoylsphingosylphosphorylcholine (C6-SPM). While a valuable tool, it is crucial to understand the functional disparities between C6-SPM and its natural, long-chain counterparts. This guide elucidates these differences, providing a framework for the judicious use and interpretation of data derived from C6-SPM in a research setting.

At a Glance: C6-SPM vs. Natural Sphingomyelin

Feature	N-Hexanoylsphingosylphosphorylcholine (C6-SPM)	Natural Sphingomyelin (e.g., C16:0/C18:0-SPM)
Acyl Chain Length	Short (6 carbons)	Long (typically 16-24 carbons)
Water Solubility	Higher	Lower
Membrane Integration	More rapid and potentially disruptive	Stable integration into the lipid bilayer
Metabolism	Readily metabolized to C6-ceramide	Metabolized to long-chain ceramides (B1148491)
Effect on Apoptosis	Generally pro-apoptotic	Can be pro-survival or pro-apoptotic depending on context and ceramide generated
Effect on Proliferation	Generally anti-proliferative	Can be pro-proliferative
Membrane Raft Perturbation	Can disrupt the stability of lipid rafts	Key component and stabilizer of lipid rafts

The Crucial Role of Acyl Chain Length in Cellular Fate

The defining difference between C6-SPM and natural sphingomyelin is the length of the N-acyl chain. This seemingly subtle structural variation has profound implications for their biophysical properties and, consequently, their biological functions. Natural sphingomyelins, with their long saturated acyl chains, integrate stably into the lipid bilayer, where they play a crucial role in the formation and stabilization of cholesterol- and sphingolipid-enriched microdomains known as lipid rafts. These rafts serve as platforms for signal transduction, concentrating or excluding specific proteins to regulate their activity.[1]

In contrast, the short acyl chain of C6-SPM imparts greater water solubility and allows for more rapid insertion into cell membranes. However, this can also lead to detergent-like effects, potentially disrupting membrane integrity and the organization of lipid rafts. This disruption can, in itself, trigger cellular stress responses and influence signaling pathways.

A key area where the differential effects of short- and long-chain sphingolipids are evident is in the regulation of apoptosis and cell proliferation. Studies have shown that ceramides, the metabolic products of sphingomyelin hydrolysis, exhibit chain length-dependent effects on cell fate. Long-chain ceramides (e.g., C16:0, C18:0) are often associated with the inhibition of cell proliferation and the induction of apoptosis.[2] Conversely, very-long-chain ceramides (e.g., C24:0, C24:1) have been linked to the promotion of cell proliferation.[2]

While direct quantitative comparisons of C6-SPM and natural sphingomyelins on these processes are limited, the well-documented opposing effects of their respective ceramide backbones provide a strong basis for inferring their differential impacts. The pro-apoptotic and anti-proliferative effects observed with C6-SPM are likely mediated by its rapid conversion to C6-ceramide, which can mimic some, but not all, of the actions of endogenous long-chain ceramides.

Signaling Pathways: A Tale of Two Ceramides

The hydrolysis of sphingomyelin by sphingomyelinases (SMases) generates ceramide, a pivotal second messenger in a variety of signaling cascades. The distinct biophysical properties of short-chain versus long-chain ceramides influence their ability to modulate downstream signaling pathways.

Ceramide-Induced Apoptosis: Ceramide can induce apoptosis through both intrinsic and extrinsic pathways. It can promote the formation of pores in the mitochondrial outer membrane, leading to the release of cytochrome c and the activation of the caspase cascade. Additionally, ceramide can facilitate the clustering of death receptors, such as Fas, amplifying the apoptotic signal. The ability of different ceramide species to induce these events is dependent on their acyl chain length. While C6-ceramide is widely used to experimentally induce apoptosis, its mechanism may not fully recapitulate the nuanced regulation exerted by endogenous long-chain ceramides generated in response to physiological stimuli.

Ceramide-Mediated Apoptotic Signaling Pathways

Experimental Protocols

Protocol 1: Sphingomyelinase Activity Assay Using a Fluorescent Short-Chain Analog

This protocol describes a common method to measure the activity of sphingomyelinases (SMases) using a fluorescently labeled short-chain sphingomyelin analog.

Materials:

• Fluorescent sphingomyelin substrate (e.g., NBD-C6-sphingomyelin)

• Assay buffer (e.g., 250 mM sodium acetate, 0.1% NP-40, pH 5.0 for acid SMase)[3]

• Cell or tissue lysates

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare cell or tissue homogenates in an appropriate lysis buffer.

• Determine the protein concentration of the lysates using a standard method (e.g., Bradford assay).

• Prepare a reaction mixture containing the assay buffer and the fluorescent sphingomyelin substrate.

• Add a standardized amount of protein lysate to each well of the 96-well plate.

• Initiate the reaction by adding the reaction mixture to each well.

• Incubate the plate at 37°C for a defined period (e.g., 1-3 hours).

• Measure the increase in fluorescence resulting from the hydrolysis of the substrate using a fluorescence microplate reader at the appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex/Em = 465/536 nm for NBD).

• Calculate the SMase activity based on a standard curve generated with a known amount of the fluorescent product (e.g., NBD-C6-ceramide).

Workflow for Sphingomyelinase Activity Assay

Protocol 2: Analysis of Sphingolipid Composition by Mass Spectrometry

This protocol provides a general workflow for the quantitative analysis of different sphingolipid species in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Cell or tissue samples

• Internal standards for various sphingolipid classes

• Organic solvents (e.g., chloroform, methanol)

• LC-MS/MS system

Procedure:

• Homogenize cell or tissue samples in the presence of a cocktail of internal standards.

• Perform a lipid extraction using a method such as the Folch or Bligh-Dyer procedure.[3]

• Dry the lipid extract under a stream of nitrogen and reconstitute in an appropriate solvent for LC-MS/MS analysis.

• Separate the different lipid species using a suitable liquid chromatography method (e.g., reversed-phase or normal-phase HPLC).

• Detect and quantify the individual sphingolipid species using a mass spectrometer operating in a multiple reaction monitoring (MRM) mode.[4]

• Normalize the abundance of each endogenous sphingolipid to its corresponding internal standard to obtain quantitative data.

Workflow for Sphingolipid Analysis by LC-MS/MS

Conclusion: A Tool to Be Used with Insight

N-Hexanoylsphingosylphosphorylcholine (C6-SPM) is an invaluable tool for probing the intricate world of sphingolipid metabolism and signaling. Its short acyl chain facilitates experimental manipulation and allows for the study of enzymes in their native membrane environment. However, researchers must remain cognizant of the significant biophysical and functional differences between C6-SPM and natural, long-chain sphingomyelins. The chain length-dependent effects of sphingolipids on membrane properties, raft stability, and the regulation of cell fate decisions are critical considerations in experimental design and data interpretation. By understanding these distinctions, the scientific community can continue to leverage the utility of C6-SPM while appreciating the complexity of endogenous sphingolipid biology, ultimately advancing our knowledge and paving the way for novel therapeutic strategies targeting these vital signaling pathways.

References

• 1. Sphingomyelin Structure Influences the Lateral Diffusion and Raft Formation in Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sphingomyelin: Mechanisms, Functions, Extraction, and Detection - Creative Proteomics [creative-proteomics.com]
• 4. Changes in membrane biophysical properties induced by sphingomyelinase depend on the sphingolipid N-acyl chain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Short-Chain Sphingolipids: N-Hexanoylsphingosylphosphorylcholine vs. Other Bioactive Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Hexanoylsphingosylphosphorylcholine (C6-SPPC), also known as C6-sphingomyelin, with other widely studied short-chain sphingolipids, including C6-ceramide, C6-sphingosine, and sphingosine-1-phosphate (S1P). By presenting supporting experimental data, detailed methodologies, and signaling pathway visualizations, this document aims to be a valuable resource for researchers investigating the therapeutic potential and cellular functions of these bioactive lipids.

Introduction to Short-Chain Sphingolipids

Sphingolipids are a class of lipids characterized by a sphingoid base backbone. While they are integral structural components of cellular membranes, their metabolites have emerged as critical signaling molecules involved in a diverse array of cellular processes, including proliferation, apoptosis, and inflammation.[1][2] Short-chain sphingolipids, which are synthetic, cell-permeable analogs of their natural long-chain counterparts, have become invaluable tools for studying these signaling pathways.[3] Their enhanced solubility and ability to cross cell membranes allow for the direct investigation of their intracellular effects.[3]

This guide focuses on comparing the biological activities of four key short-chain sphingolipids:

• N-Hexanoylsphingosylphosphorylcholine (C6-SPPC or C6-Sphingomyelin): A synthetic analog of sphingomyelin (B164518) with a six-carbon acyl chain.

• C6-Ceramide: A synthetic, cell-permeable analog of ceramide, a central molecule in sphingolipid metabolism known for its pro-apoptotic and anti-proliferative effects.[4]

• C6-Sphingosine: A synthetic analog of sphingosine, the backbone of sphingolipids.

• Sphingosine-1-Phosphate (S1P): A critical signaling molecule that generally promotes cell survival and proliferation, often acting in opposition to ceramide.[1]

Quantitative Comparison of Biological Activities

The biological effects of short-chain sphingolipids can vary significantly depending on the cell type and the specific lipid. The following tables summarize quantitative data from various studies to provide a comparative overview of their impact on cell viability, apoptosis, and other cellular processes.

Sphingolipid	Cell Line	Assay	Concentration	Result	Reference
C6-SPPC (Sphingomyelin)	C6 (Glioma)	Antiproliferation	IC50: 0.25 µM (in ethanol)	Potent inhibition of proliferation.	[5]
HT-29 (Colon Cancer)	Antiproliferation	IC50: 0.25 µM (in ethanol)	Potent inhibition of proliferation.	[5]
OV2008 (Ovarian Cancer)	Antiproliferation	IC50: 0.28 µM (in ethanol)	Potent inhibition of proliferation.	[5]
CCD-18Co (Normal Colon)	Antiproliferation	IC50: 0.45 µM (in ethanol)	Less cytotoxic to normal cells compared to cancer cells.	[5]
C6-Ceramide	C6 (Glioma)	Antiproliferation	IC50: 32.7 µM (in DMSO)	Inhibition of proliferation.	[5][6]
HT-29 (Colon Cancer)	Antiproliferation	IC50: 48.97 µM (in DMSO)	Inhibition of proliferation.	[5]
OV2008 (Ovarian Cancer)	Antiproliferation	IC50: 44.59 µM (in DMSO)	Inhibition of proliferation.	[5]
CCD-18Co (Normal Colon)	Antiproliferation	IC50: 56.91 µM (in DMSO)	Less cytotoxic to normal cells.	[5]
Kupffer Cells (Rat)	Cell Viability	Up to 10 µM (2h)	No effect on cell viability.	[7]
Kupffer Cells (Rat)	Cell Viability	20 µM (2h)	10% decrease in cell viability.	[7]
Kupffer Cells (Rat)	Cell Viability	30 µM (2h)	49% decrease in cell viability.	[7]
C6-Glucosylceramide	CHP-100 (Neuroepithelioma)	Apoptosis	-	Inhibition of C6-ceramide-induced apoptosis.	[8]

Signaling Pathways and Mechanisms of Action

The diverse biological effects of short-chain sphingolipids stem from their involvement in complex and interconnected signaling pathways. The "sphingolipid rheostat" is a key concept, where the balance between pro-apoptotic ceramide and pro-survival S1P often dictates cell fate.[9]

The Sphingolipid Rheostat: A Balance of Life and Death

Caption: The Sphingolipid Rheostat model illustrating the balance between pro-apoptotic ceramide and pro-survival S1P.

Ceramide-Induced Apoptosis Pathway

Exogenously added short-chain ceramides, like C6-ceramide, can directly activate the intrinsic pathway of apoptosis. This process often involves the activation of caspases, a family of proteases that execute programmed cell death.

Caption: Simplified pathway of C6-ceramide-induced apoptosis.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide, enabling researchers to replicate and build upon these findings.

Cell Viability/Antiproliferation Assay (MTT/XTT Assay)

Principle: These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active dehydrogenases can reduce tetrazolium salts (MTT or XTT) to colored formazan (B1609692) products. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Short-chain sphingolipid of interest (e.g., C6-SPPC, C6-ceramide)

• Vehicle (e.g., DMSO or ethanol)

• Complete cell culture medium

• Cancer cell lines (e.g., C6, HT-29, OV2008) and a normal cell line (e.g., CCD-18Co)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent

• Solubilization solution (for MTT assay, e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the short-chain sphingolipids in complete culture medium. Remove the old medium from the cells and add the treatment solutions. Include a vehicle control.

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Addition of Reagent:

  • MTT: Add MTT solution to each well and incubate for 2-4 hours. Then, add the solubilization solution to dissolve the formazan crystals.

  • XTT: Add the XTT reagent mixture to each well and incubate for 2-4 hours.

• Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for XTT) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caspase-3 Activity Assay

Principle: This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway. Activated caspase-3 cleaves a specific substrate, releasing a fluorescent or colorimetric molecule that can be measured.

Materials:

• Cells treated with short-chain sphingolipids

• Lysis buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA for colorimetric assay or Ac-DEVD-AFC for fluorometric assay)

• Assay buffer

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Cell Lysis: After treatment, harvest the cells and lyse them to release the cellular contents, including caspases.

• Protein Quantification: Determine the protein concentration of the cell lysates to normalize the caspase activity.

• Assay Reaction: Add the cell lysate to a reaction mixture containing the caspase-3 substrate and assay buffer.

• Incubation: Incubate the reaction at 37°C for a specified time to allow the caspase to cleave the substrate.

• Measurement: Measure the absorbance or fluorescence of the cleaved substrate using a microplate reader.

• Data Analysis: Calculate the caspase-3 activity and express it as a fold change relative to the vehicle control.

Experimental Workflow for Comparing Short-Chain Sphingolipids

Caption: A general experimental workflow for comparing the effects of short-chain sphingolipids on cell lines.

Conclusion

This comparative guide highlights the distinct biological activities of N-Hexanoylsphingosylphosphorylcholine and other short-chain sphingolipids. The provided quantitative data indicates that C6-SPPC (C6-sphingomyelin) can exhibit potent antiproliferative effects, in some cases at lower concentrations than C6-ceramide, particularly when dissolved in ethanol.[5] However, the cellular effects are highly dependent on the solvent used, cell type, and experimental conditions.

C6-ceramide remains a well-established inducer of apoptosis through the activation of the intrinsic caspase cascade.[10] The opposing roles of ceramide and S1P, as depicted in the sphingolipid rheostat, underscore the complexity of this signaling network.

Further research is warranted to fully elucidate the specific signaling pathways modulated by C6-SPPC and to directly compare its mechanistic effects with other short-chain sphingolipids across a broader range of cell lines and in vivo models. The experimental protocols and pathway diagrams provided in this guide offer a foundational framework for such future investigations.

References

• 1. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 2. cusabio.com [cusabio.com]
• 3. benchchem.com [benchchem.com]
• 4. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]
• 7. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Sphingolipid Signaling Pathways → Term [fashion.sustainability-directory.com]
• 10. Ordering of ceramide formation, caspase activation, and Bax/Bcl-2 expression during etoposide-induced apoptosis in C6 glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Cross-Validation of N-Hexanoylsphingosylphosphorylcholine Quantification Methods

For researchers, scientists, and drug development professionals, the accurate quantification of N-Hexanoylsphingosylphosphorylcholine (C6:0-Sphingomyelin) is critical for advancing our understanding of its role in cellular signaling and disease pathogenesis. This guide provides an objective comparison of three common analytical methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Enzyme-Linked Immunosorbent Assay (ELISA). Supported by experimental data, this document aims to assist in the selection of the most appropriate method for your research needs.

N-Hexanoylsphingosylphosphorylcholine is a short-chain sphingomyelin (B164518) that plays a role in various cellular processes, including signal transduction and apoptosis. Its accurate measurement in biological matrices is paramount for elucidating its physiological and pathological functions. This guide offers a comparative overview of the performance, protocols, and applications of the principal methods used for its quantification.

Comparative Performance of Quantification Methods

The selection of an analytical method is often a trade-off between sensitivity, specificity, throughput, and cost. The following table summarizes the key performance characteristics of LC-MS/MS, HPLC-UV, and ELISA for the quantification of sphingomyelins, providing a framework for choosing the optimal method.

Feature	LC-MS/MS	HPLC-UV (with Enzymatic Hydrolysis)	ELISA
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Enzymatic hydrolysis to a UV-active derivative, separation by chromatography, and UV detection.	Antigen-antibody binding with enzymatic signal amplification.
Specificity	Very High (distinguishes structurally similar molecules).	Moderate to High (dependent on chromatography and enzyme specificity).	Moderate (potential for cross-reactivity).
Sensitivity	Very High (pmol to fmol range).	Moderate (pmol range)[1].	High (ng/mL to pg/mL range)[2].
Linearity Range	Wide.	Moderate.	Narrow.
Accuracy	High.	Moderate to High.	Moderate.
Precision (CV%)	< 15%.	< 15%.	Intra-assay: <10%, Inter-assay: <12%[3].
Throughput	High (with automation).	Moderate.	High.
Cost	High (instrumentation and maintenance).	Moderate.	Low to Moderate (per sample).
Sample Prep	Moderate (lipid extraction).	Complex (extraction, hydrolysis, derivatization).	Simple (dilution).

Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible and reliable quantification. Below are representative protocols for each of the discussed methods for the analysis of N-Hexanoylsphingosylphosphorylcholine.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity, making it a gold standard for lipidomics.

1. Sample Preparation (Lipid Extraction):

• To 100 µL of plasma or cell lysate, add 1 mL of a chloroform:methanol (2:1, v/v) mixture containing an appropriate internal standard (e.g., C12:0-sphingomyelin).

• Vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase.

• Dry the organic phase under a stream of nitrogen gas.

• Reconstitute the lipid extract in 100 µL of the mobile phase.

2. LC Separation:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile (B52724)/Isopropanol (50:50, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 60% B to 100% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. MS/MS Detection:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor the transition of the precursor ion (m/z for N-Hexanoylsphingosylphosphorylcholine) to a specific product ion (e.g., m/z 184.1, corresponding to the phosphocholine (B91661) headgroup).

• Quantification: Generate a calibration curve using known concentrations of N-Hexanoylsphingosylphosphorylcholine standard.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method, while less sensitive than LC-MS/MS, is a cost-effective alternative. It typically requires enzymatic hydrolysis and derivatization for UV detection.

1. Sample Preparation:

• Perform lipid extraction as described for the LC-MS/MS method.

• To the dried lipid extract, add 100 µL of a reaction buffer containing sphingomyelinase to hydrolyze N-Hexanoylsphingosylphosphorylcholine to ceramide.

• Incubate at 37°C for 1 hour.

• Add a derivatizing agent that reacts with the ceramide to produce a UV-active product.

• Stop the reaction and prepare the sample for HPLC injection.

2. HPLC Separation:

• Column: C18 reversed-phase column.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at the maximum absorbance wavelength of the derivatized product.

3. Quantification:

• Construct a standard curve by subjecting known concentrations of N-Hexanoylsphingosylphosphorylcholine to the same enzymatic hydrolysis and derivatization procedure.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput method suitable for screening large numbers of samples. Commercial kits for general sphingomyelin are available, and their protocols can be adapted.

1. Sample Preparation:

• Dilute plasma, serum, or cell lysate samples in the assay buffer provided with the kit.

2. Assay Procedure (based on a competitive ELISA format):

• Add standards and diluted samples to the wells of a microplate pre-coated with a sphingomyelin antibody.

• Add a fixed amount of biotinylated sphingomyelin to each well. This will compete with the sphingomyelin in the sample for binding to the antibody.

• Incubate for 1-2 hours at room temperature.

• Wash the plate to remove unbound reagents.

• Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes.

• Wash the plate again.

• Add a chromogenic substrate (e.g., TMB) and incubate until color develops.

• Stop the reaction with a stop solution.

3. Quantification:

• Measure the absorbance at 450 nm using a microplate reader.

• The concentration of sphingomyelin is inversely proportional to the absorbance.

• Generate a standard curve using the provided standards to determine the concentration in the samples.

Signaling Pathway and Experimental Workflow

To visualize the biological context and the analytical process, the following diagrams have been generated.

Fig 1. Experimental workflow for the cross-validation of N-Hexanoylsphingosylphosphorylcholine quantification methods.

The hydrolysis of sphingomyelin at the plasma membrane by sphingomyelinase is a key event in cellular signaling. This process generates ceramide, a bioactive lipid second messenger that can initiate a cascade of downstream events, including the activation of pathways leading to apoptosis. Short-chain sphingomyelins like N-Hexanoylsphingosylphosphorylcholine can be metabolized and participate in these signaling cascades.[4]

Fig 2. Simplified signaling pathway of N-Hexanoylsphingosylphosphorylcholine metabolism leading to apoptosis.

References

• 1. fn-test.com [fn-test.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fluorescent, short-chain C6-NBD-sphingomyelin, but not C6-NBD-glucosylceramide, is subject to extensive degradation in the plasma membrane: implications for signal transduction related to cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activity of N-Hexanoylsphingosylphosphorylcholine and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of N-Hexanoylsphingosylphosphorylcholine (C6-ceramide-1-phosphate) and its analogs. Sphingolipids, including ceramide and its phosphorylated derivatives, are crucial signaling molecules that regulate a multitude of cellular processes, from proliferation and survival to apoptosis and inflammation.[1][2] The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P) and ceramide-1-phosphate (C1P) is often referred to as the "sphingolipid rheostat" and is a critical determinant of cell fate.[3] Short-chain, cell-permeable analogs of these lipids, such as C6-ceramide-1-phosphate, are invaluable tools for elucidating these signaling pathways and represent promising candidates for therapeutic development.[4]

Comparative Biological Activity of N-Hexanoylsphingosylphosphorylcholine and Analogs

Table 1: Comparative Biological Activities of C1P Analogs

Compound	N-Acyl Chain Length	Key Biological Activities	Effective Concentration	Cell Type(s)	Reference(s)
N-Hexanoylsphingosylphosphorylcholine (C6-C1P)	C6	Induces cell toxicity; Inhibits cytosolic phospholipase A2α (cPLA2α)	Not specified for toxicity; Inhibition of cPLA2α observed	CHO, L929, RLC-18	[5]
N-Acetylsphingosylphosphorylcholine (C2-C1P)	C2	Stimulates DNA synthesis and cell division	1-10 µM	Rat-1 fibroblasts	[4]
N-Octanoylsphingosylphosphorylcholine (C8-C1P)	C8	Stimulates DNA synthesis and cell division	1-10 µM	Rat-1 fibroblasts	[4]
N-Pentanoylsphingosylphosphorylcholine dimethyl-ester (C5-DM-C1P)	C5	Inhibits arachidonic acid release mediated by cPLA2α; Induces cell toxicity	Not specified	Chinese hamster ovary (CHO)	[5]
N-Hexanoylsphingosylphosphorylcholine dimethyl-ester (C6-DM-C1P)	C6	Inhibits arachidonic acid release mediated by cPLA2α; Induces cell toxicity	Not specified	CHO, L929, RLC-18	[5]
Long-N-acyl-DM-C1P analogs	>C8	No significant effect on cPLA2α activity or cell toxicity	Not specified	Not applicable	[5]
Phospho-ceramide analogue-1 (PCERA-1)	Synthetic mimic	Suppresses TNFα production; Amplifies IL-10 production	Not specified	RAW264.7 macrophages	[6]

Key Signaling Pathways

Ceramide-1-phosphate (C1P) and its analogs exert their biological effects by modulating several key signaling pathways. Unlike sphingosine-1-phosphate (S1P), which primarily acts through G protein-coupled receptors, C1P can act both intracellularly and, in some cases, through putative cell surface receptors.[7][8]

One of the primary intracellular targets of C1P is cytosolic phospholipase A2α (cPLA2α), a key enzyme in the inflammatory response that mediates the release of arachidonic acid for eicosanoid production.[7] C1P also plays a significant role in promoting cell survival and proliferation by activating the PI3K/Akt and MAPK (ERK1/2) pathways.[3]

Ceramide-1-Phosphate Signaling Pathways.

Experimental Protocols

Cell Viability Assessment: MTT Assay

This protocol is adapted from standard methodologies for determining cell viability through metabolic activity.[9][10]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting purple formazan (B1609692) crystals are solubilized, and the absorbance is measured, which is directly proportional to the number of viable cells.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with varying concentrations of N-Hexanoylsphingosylphosphorylcholine or its analogs and incubate for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, add 100 µL of solubilization solution to each well.

• Mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

Apoptosis Detection: Caspase-3/7 Activity Assay

This protocol outlines a general method for quantifying apoptosis by measuring the activity of executioner caspases.

Principle: Caspase-3 and -7 are key executioner caspases in the apoptotic pathway. This assay utilizes a luminogenic substrate containing the DEVD peptide, which is cleaved by active caspase-3/7, generating a luminescent signal proportional to the amount of caspase activity.

Materials:

• Caspase-Glo® 3/7 Assay Kit (or equivalent)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and treat with the test compounds as described for the MTT assay.

• After the treatment period, equilibrate the plate to room temperature.

• Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Mix gently by orbital shaking for 30 seconds.

• Incubate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence of each sample using a luminometer.

A representative experimental workflow.

Conclusion

N-Hexanoylsphingosylphosphorylcholine and its short-chain analogs are potent bioactive lipids with diverse cellular effects. The available data strongly suggest a structure-activity relationship where the length of the N-acyl chain is a critical determinant of their biological activity, particularly in modulating cPLA2α and inducing cytotoxicity. While there is a need for more comprehensive quantitative studies to establish precise IC50 and EC50 values for a wider range of analogs, the existing research provides a solid foundation for their use as tools to investigate sphingolipid signaling and as starting points for the development of novel therapeutics targeting pathways involved in cancer, inflammation, and other diseases. The detailed protocols and pathway diagrams provided in this guide offer a framework for researchers to further explore the biological landscape of these fascinating molecules.

References

• 1. cdn-links.lww.com [cdn-links.lww.com]
• 2. Ceramide 1-Phosphate in Cell Survival and Inflammatory Signaling - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Short-chain ceramide-1-phosphates are novel stimulators of DNA synthesis and cell division: antagonism by cell-permeable ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Newly synthetic ceramide-1-phosphate analogs; their uptake, intracellular localization, and roles as an inhibitor of cytosolic phospholipase A(2)α and inducer of cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exogenous ceramide-1-phosphate (C1P) and phospho-ceramide analogue-1 (PCERA-1) regulate key macrophage activities via distinct receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ceramide-1-phosphate in cell survival and inflammatory signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Role of Ceramide-1-Phosphate in Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Confirming the Structure of N-Hexanoylsphingosylphosphorylcholine: A Comparative Guide to NMR Analysis

For researchers, scientists, and drug development professionals, the precise structural elucidation of lipid molecules is paramount. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for confirming the structure of N-Hexanoylsphingosylphosphorylcholine, alongside alternative analytical techniques. Detailed experimental protocols and comparative data are presented to aid in methodological selection and application.

N-Hexanoylsphingosylphosphorylcholine is a member of the sphingomyelin (B164518) family, characterized by a sphingosine (B13886) backbone, a phosphocholine (B91661) headgroup, and an N-linked hexanoyl fatty acid. Its specific structure dictates its physicochemical properties and biological function, making unambiguous confirmation essential. While several analytical methods can be employed, NMR spectroscopy offers a powerful, non-destructive approach to delineate the complete chemical structure in solution.

Comparative Analysis of Structural Elucidation Techniques

Nuclear Magnetic Resonance (NMR) spectroscopy, Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography (HPLC) are primary techniques for the analysis of sphingolipids. Each method offers distinct advantages and limitations.

Feature	NMR Spectroscopy	LC-MS/MS	HPLC with UV/ELSD
Principle	Measures the magnetic properties of atomic nuclei to provide detailed information about molecular structure and connectivity.	Separates molecules by liquid chromatography and detects them based on their mass-to-charge ratio, providing mass and fragmentation data.[1][2][3]	Separates molecules by liquid chromatography with detection based on ultraviolet absorbance or evaporative light scattering.[4][5]
Structural Information	Provides unambiguous atom-level structural information, including stereochemistry and intermolecular interactions.	Gives precise molecular weight and fragmentation patterns that help identify the headgroup, sphingoid base, and fatty acyl chain.[6]	Primarily provides retention time for identification against standards; limited structural information.
Sensitivity	Relatively low sensitivity, typically requiring micromolar to millimolar sample concentrations.[7][8]	High sensitivity, capable of detecting picomolar to femtomolar quantities.[9]	Moderate sensitivity, generally in the nanogram to microgram range.
Quantification	Can be highly quantitative (qNMR) with appropriate internal standards.	Quantitative with the use of stable isotope-labeled internal standards for each lipid class.[1][9]	Quantitative with the use of external calibration curves.
Sample Preparation	Minimal and non-destructive.	Requires extraction and can be destructive.	Requires extraction and can be destructive.
Throughput	Relatively low throughput due to longer acquisition times for 2D experiments.	High throughput, suitable for lipidomics profiling.[3]	High throughput.
Instrumentation	Requires high-field NMR spectrometers.	Requires a tandem mass spectrometer coupled to an LC system.	Requires an HPLC system with a UV or ELSD detector.

Confirming N-Hexanoylsphingosylphosphorylcholine Structure with NMR

A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for the complete structural assignment of N-Hexanoylsphingosylphosphorylcholine.

Predicted ¹H and ¹³C NMR Chemical Shifts

The following tables summarize the predicted chemical shifts for N-Hexanoylsphingosylphosphorylcholine in a common NMR solvent like CDCl₃/MeOD. These values are estimated based on data for structurally similar compounds, such as sphingomyelin, and typical chemical shifts for N-acyl chains.

Table 1: Predicted ¹H NMR Chemical Shifts for N-Hexanoylsphingosylphosphorylcholine

Atom Position	Predicted Chemical Shift (ppm)	Multiplicity
Sphingosine Backbone
H-1	~3.9 - 4.1	m
H-2	~4.1 - 4.3	m
H-3	~3.5 - 3.7	m
H-4 (vinyl)	~5.4 - 5.6	dd
H-5 (vinyl)	~5.6 - 5.8	dt
H-6	~2.0 - 2.2	m
-(CH₂)n-	~1.2 - 1.4	br s
-CH₃ (terminal)	~0.8 - 0.9	t
NH	~7.0 - 7.5	d
Phosphocholine Headgroup
N⁺(CH₃)₃	~3.2	s
-CH₂-N⁺	~3.6 - 3.8	m
-CH₂-O-P	~4.2 - 4.4	m
N-Hexanoyl Chain
H-2'	~2.1 - 2.3	t
H-3'	~1.5 - 1.7	quint
H-4', H-5'	~1.2 - 1.4	m
H-6'	~0.8 - 0.9	t

Table 2: Predicted ¹³C NMR Chemical Shifts for N-Hexanoylsphingosylphosphorylcholine

Atom Position	Predicted Chemical Shift (ppm)
Sphingosine Backbone
C-1	~60 - 62
C-2	~53 - 55
C-3	~74 - 76
C-4 (vinyl)	~128 - 130
C-5 (vinyl)	~130 - 132
C-6	~32 - 34
-(CH₂)n-	~29 - 30
-CH₃ (terminal)	~14
Phosphocholine Headgroup
N⁺(CH₃)₃	~54
-CH₂-N⁺	~66 - 68
-CH₂-O-P	~59 - 61
N-Hexanoyl Chain
C-1' (C=O)	~174 - 176
C-2'	~36 - 38
C-3'	~25 - 27
C-4'	~31 - 33
C-5'	~22 - 24
C-6'	~14

Experimental Protocols for NMR Analysis

A detailed protocol for the NMR-based structural confirmation of N-Hexanoylsphingosylphosphorylcholine is provided below.

Sample Preparation

• Dissolution: Dissolve 5-10 mg of N-Hexanoylsphingosylphosphorylcholine in 0.5-0.7 mL of a deuterated solvent mixture, typically chloroform-d (B32938) (CDCl₃) and methanol-d₄ (MeOD) in a 2:1 or 1:1 ratio to ensure complete dissolution.

• Internal Standard: Add a suitable internal standard for chemical shift referencing, such as tetramethylsilane (B1202638) (TMS) at 0 ppm.

• Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• 1D ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Relaxation Delay (d1): 2-5 seconds.

• 1D ¹³C NMR:

  • Pulse Program: A proton-decoupled single-pulse experiment with NOE (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: 200-220 ppm.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2 seconds.

• 2D ¹H-¹H COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton spin-spin couplings within the sphingosine and hexanoyl chains.

  • Pulse Program: Standard COSY sequence (e.g., cosygpqf on Bruker instruments).

  • Data Points: 2048 in the direct dimension (F2) and 256-512 in the indirect dimension (F1).

• 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify direct one-bond correlations between protons and their attached carbons.

  • Pulse Program: Standard HSQC sequence with sensitivity enhancement (e.g., hsqcedetgpsisp2.2 on Bruker instruments).

  • ¹J(C,H) Coupling Constant: Set to an average value of 145 Hz.

Data Processing and Interpretation

• Processing: Process the acquired spectra using appropriate software (e.g., TopSpin, Mnova). This includes Fourier transformation, phase correction, baseline correction, and referencing.

• Assignment:

  • Assign the prominent signals in the ¹H spectrum, such as the N⁺(CH₃)₃ singlet and the terminal methyl groups.

  • Use the HSQC spectrum to correlate these proton signals to their directly attached carbons in the ¹³C spectrum.

  • Utilize the COSY spectrum to trace the connectivity of the proton spin systems in the sphingosine and hexanoyl chains, starting from the assigned signals.

  • Integrate the information from all spectra to achieve a complete and unambiguous assignment of all proton and carbon resonances, confirming the structure of N-Hexanoylsphingosylphosphorylcholine.

Workflow for Structural Confirmation

The following diagram illustrates a typical workflow for the structural confirmation of N-Hexanoylsphingosylphosphorylcholine, integrating NMR with complementary techniques like mass spectrometry.

Caption: Workflow for the structural confirmation of N-Hexanoylsphingosylphosphorylcholine.

This comprehensive approach, combining the detailed structural insights from NMR with the molecular weight and fragmentation data from mass spectrometry, provides a robust and reliable method for the complete characterization of N-Hexanoylsphingosylphosphorylcholine, ensuring data integrity for research and development applications.

References

• 1. Analysis of mammalian sphingolipids by liquid chromatography tandem mass spectrometry (LC-MS/MS) and tissue imaging mass spectrometry (TIMS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingolipid analysis by high performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. lipidmaps.org [lipidmaps.org]
• 7. MS vs. NMR: Which One Is a Better Pick for Bio-fluids Analysis? — Nanalysis [nanalysis.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Navigating the Cellular Landscape: A Comparative Guide to N-Hexanoylsphingosylphosphorylcholine Lipidomics

A scarcity of direct comparative data on N-Hexanoylsphingosylphosphorylcholine (C6-SPPC) across different cell models necessitates a foundational guide for researchers. This document provides a framework for conducting such comparative studies, detailing established methodologies in lipidomics and discussing the known signaling pathways of closely related sphingolipids to infer potential mechanisms of C6-SPPC action.

N-Hexanoylsphingosylphosphorylcholine (C6-SPPC) is a synthetic, short-chain derivative of sphingosylphosphorylcholine (B14255) (SPC). As a bioactive sphingolipid, it is often utilized in research to probe the complex roles of sphingolipids in cellular processes. Sphingolipids are a class of lipids that are integral components of cell membranes and are involved in a multitude of signaling pathways that regulate cell growth, differentiation, apoptosis, and migration. Understanding the differential effects of C6-SPPC across various cell types is crucial for elucidating its therapeutic potential and mechanism of action.

Comparative Quantitative Data Framework

Cell Model	Cell Type	Baseline C6-SPPC Level (pmol/mg protein)	C6-SPPC Level after Treatment (pmol/mg protein)	Effect on Cell Viability (IC50, µM)	Apoptosis Induction (% of Annexin V positive cells)	Key Signaling Pathway Alteration
MCF-7	Breast Cancer	N/A	N/A	N/A	N/A	e.g., PI3K/Akt, MAPK/ERK
MDA-MB-231	Breast Cancer	N/A	N/A	N/A	N/A	e.g., PI3K/Akt, MAPK/ERK
C6 Glioma	Glial Brain Cancer	N/A	N/A	N/A	N/A	e.g., Rho/ROCK, PLC/PKC
SH-SY5Y	Neuronal	N/A	N/A	N/A	N/A	e.g., BDNF/TrkB, PI3K/Akt
Primary Astrocytes	Glial	N/A	N/A	N/A	N/A	e.g., NF-κB, JAK/STAT

N/A: Data not available in the searched literature. This table is a template for desired experimental outcomes.

Experimental Protocols

A robust comparative lipidomics study of C6-SPPC would involve the following key experimental procedures:

Cell Culture and Treatment

Different cell lines (e.g., MCF-7 and MDA-MB-231 for breast cancer, C6 for glioma, and SH-SY5Y for a neuronal model) would be cultured under standard conditions. For experiments, cells would be treated with varying concentrations of C6-SPPC or a vehicle control for specific time points.

Lipid Extraction

A common method for extracting sphingolipids is a modified Bligh-Dyer extraction.

• Cells are harvested and washed with ice-cold phosphate-buffered saline (PBS).

• A mixture of chloroform (B151607):methanol (1:2, v/v) is added to the cell pellet, followed by vortexing.

• Additional chloroform and water are added to induce phase separation.

• The lower organic phase, containing the lipids, is collected and dried under a stream of nitrogen.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying specific lipid species.

• The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol).

• An aliquot is injected into a liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Separation of lipids is typically achieved using a C18 reversed-phase column.

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify C6-SPPC and other relevant sphingolipids. An internal standard (e.g., a deuterated analog of C6-SPPC) is used for accurate quantification.

Cell Viability and Apoptosis Assays

• MTT Assay: To assess the effect of C6-SPPC on cell proliferation, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be performed.

• Annexin V/Propidium (B1200493) Iodide Staining: To determine if C6-SPPC induces apoptosis, cells are stained with Annexin V-FITC and propidium iodide (PI) and analyzed by flow cytometry.

Western Blotting for Signaling Pathway Analysis

To investigate the molecular mechanisms of C6-SPPC, the activation of key signaling proteins can be assessed by Western blotting.

• Cells are treated with C6-SPPC and lysed.

• Protein concentrations are determined, and equal amounts of protein are separated by SDS-PAGE.

• Proteins are transferred to a PVDF membrane and probed with primary antibodies against phosphorylated and total forms of proteins such as Akt, ERK, and JNK.

• Blots are then incubated with HRP-conjugated secondary antibodies and visualized using a chemiluminescence detection system.

Visualizing the Workflow and Potential Pathways

To better understand the experimental process and potential signaling cascades, the following diagrams are provided.

Caption: Experimental workflow for comparative lipidomics of C6-SPPC.

Inferred Signaling Pathways from Related Sphingolipids

Given the structural similarity of C6-SPPC to other bioactive sphingolipids like sphingosine-1-phosphate (S1P) and SPC, it is plausible that it may activate similar signaling pathways.

In many cancer cells, including breast cancer and glioma cell lines, S1P and SPC have been shown to bind to G protein-coupled receptors (GPCRs), leading to the activation of downstream signaling cascades.[1] These can include:

• PI3K/Akt Pathway: This is a crucial survival pathway that is often hyperactivated in cancer. Activation can lead to increased cell proliferation and inhibition of apoptosis.

• MAPK/ERK Pathway: This pathway is also central to cell proliferation, differentiation, and survival.

• PLC/PKC Pathway: Activation of phospholipase C (PLC) and protein kinase C (PKC) can lead to changes in intracellular calcium levels and the activation of various downstream targets involved in cell growth and migration.

• Rho/ROCK Pathway: This pathway is primarily involved in regulating the actin cytoskeleton and is critical for cell migration and invasion.

Caption: A potential signaling pathway for C6-SPPC based on related sphingolipids.

Conclusion

While direct comparative experimental data on the lipidomics of N-Hexanoylsphingosylphosphorylcholine in different cell models is currently limited in publicly accessible literature, this guide provides a comprehensive framework for researchers and drug development professionals. By employing the detailed experimental protocols and leveraging the knowledge of related sphingolipid signaling pathways, future studies can systematically elucidate the comparative effects of C6-SPPC. This will be instrumental in understanding its biological functions and evaluating its potential as a therapeutic agent in various diseases, including cancer and neurological disorders.

References

• 1. mdpi.com [mdpi.com]

A Comparative Analysis of N-Hexanoylsphingosylphosphorylcholine and Other Lysophospholipid Analogues in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the differential effects of N-Hexanoylsphingosylphosphorylcholine (HS-PPC) in comparison to other key lysophospholipid analogues, including Lysophosphatidylcholine (LPC), Sphingosine-1-Phosphate (S1P), and Lysophosphatidic Acid (LPA).

This guide provides a detailed comparison of the biological effects of N-Hexanoylsphingosylphosphorylcholine (HS-PPC), a short-chain synthetic sphingolipid, with other well-characterized lysophospholipid analogues. Understanding the distinct cellular responses elicited by these molecules is crucial for advancing research in areas such as cancer biology, inflammation, and neuroscience. This document summarizes key quantitative data, provides detailed experimental protocols for assessing their effects, and visualizes the primary signaling pathways involved.

Comparative Biological Effects: A Quantitative Overview

The biological activities of lysophospholipids are diverse and often cell-type dependent, influencing critical cellular processes such as proliferation, apoptosis, and migration. The following tables summarize the comparative effects of HS-PPC, LPC, S1P, and LPA on these key cellular functions.

Compound	Cell Proliferation/Viability	Apoptosis	Cell Migration
N-Hexanoylsphingosylphosphorylcholine (HS-PPC)	Inhibitory	Pro-apoptotic	Variable
Lysophosphatidylcholine (LPC)	Generally pro-proliferative at low concentrations, inhibitory at high concentrations	Pro-apoptotic[1][2][3][4]	Pro-migratory
Sphingosine-1-Phosphate (S1P)	Pro-proliferative/Pro-survival[5][6][7]	Anti-apoptotic[6]	Pro-migratory[8][9][10]
Lysophosphatidic Acid (LPA)	Generally pro-proliferative[11][12][13]	Anti-apoptotic	Pro-migratory[13]

Key Experimental Protocols

To facilitate reproducible research, this section provides detailed methodologies for assessing the cellular effects of lysophospholipids.

Cell Proliferation/Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability and proliferation.[5][14][15][16]

Materials:

• Cells of interest

• 96-well plates

• Complete culture medium

• Lysophospholipid stock solutions (HS-PPC, LPC, S1P, LPA)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of the lysophospholipids in serum-free medium. Remove the culture medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (medium with the same concentration of solvent used to dissolve the lipids).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[17]

Materials:

• Cells of interest

• 6-well plates

• Lysophospholipid stock solutions

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of lysophospholipids for a specified duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within 1 hour.

Cell Migration Assay (Transwell Assay)

The Transwell assay, or Boyden chamber assay, is used to assess the migratory capacity of cells in response to a chemoattractant.

Materials:

• Transwell inserts (typically 8 µm pore size)

• 24-well plates

• Cells of interest

• Serum-free medium

• Chemoattractant (e.g., FBS or specific lysophospholipids)

• Cotton swabs

• Fixation solution (e.g., methanol)

• Staining solution (e.g., Crystal Violet)

• Microscope

Procedure:

• Preparation: Place Transwell inserts into the wells of a 24-well plate.

• Chemoattractant Addition: Add 600 µL of medium containing the chemoattractant to the lower chamber.

• Cell Seeding: Resuspend cells in serum-free medium and add 1-5 x 10⁴ cells in 100 µL to the upper chamber of the insert.

• Incubation: Incubate the plate for a period that allows for cell migration (e.g., 6-24 hours) at 37°C.

• Removal of Non-migrated Cells: Carefully remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10 minutes, then stain with Crystal Violet for 15 minutes.

• Quantification: Wash the inserts with water, allow them to dry, and count the stained cells in several microscopic fields. Alternatively, the dye can be eluted and the absorbance measured.

Signaling Pathways

The diverse biological effects of lysophospholipids are mediated by their interaction with specific G protein-coupled receptors (GPCRs) and subsequent activation of downstream signaling cascades. While HS-PPC is a synthetic analogue, its effects are likely mediated through pathways similar to its natural counterpart, sphingosylphosphorylcholine (B14255) (SPC), and other sphingolipids.

General Sphingolipid Signaling

Sphingolipids like ceramide and S1P are key players in the "sphingolipid rheostat," which determines cell fate. Ceramide generally promotes apoptosis, while S1P promotes cell survival and proliferation.[5][6][14] SPC and S1P can elicit similar cellular responses, although they may act through distinct receptors and signaling pathways.

Caption: Generalized signaling pathways of lysophospholipids.

Experimental Workflow for Signaling Pathway Analysis (Western Blot)

Western blotting is a key technique to analyze the activation of specific signaling proteins by detecting their phosphorylation status.

Caption: Western blot workflow for analyzing signaling pathways.

References

• 1. Lysophospholipid receptors: signalling, pharmacology and regulation by lysophospholipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Experimental Protocol for Western Blotting Clinisciences [clinisciences.com]
• 3. Lysophospholipid Metabolism and Signalling in Non-Alcoholic Fatty Liver Disease [foliamedica.bg]
• 4. researchgate.net [researchgate.net]
• 5. cusabio.com [cusabio.com]
• 6. mdpi.com [mdpi.com]
• 7. dovepress.com [dovepress.com]
• 8. A single amino acid determines lysophospholipid specificity of the S1P1 (EDG1) and LPA1 (EDG2) phospholipid growth factor receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Druggable Lysophospholipid Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A functional role for eicosanoid-lysophospholipids in activating monocyte signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sphingolipid Signaling Pathways → Term [fashion.sustainability-directory.com]
• 12. researchgate.net [researchgate.net]
• 13. Sphingolipid signaling in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sphingosine-1-phosphate and sphingosylphosphorylcholine: two of a kind? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Regulation of cancer cell migration and invasion by sphingosine-1-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of N-Hexanoylsphingosylphosphorylcholine

For Immediate Implementation by Laboratory Professionals

The proper disposal of N-Hexanoylsphingosylphosphorylcholine, a synthetic sphingolipid, is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides essential, step-by-step procedures for its safe handling and disposal, designed for researchers, scientists, and drug development professionals. Adherence to these protocols is paramount to mitigate potential hazards and prevent environmental contamination.

Pre-Disposal Safety and Handling

Personal Protective Equipment (PPE): All personnel handling N-Hexanoylsphingosylphosphorylcholine waste must wear appropriate PPE to prevent skin and eye contact.

PPE Component	Specification
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or goggles.
Lab Coat	Standard laboratory coat.

Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Waste Segregation and Containment

Proper segregation of chemical waste is fundamental to safe disposal.[1][2] N-Hexanoylsphingosylphosphorylcholine waste should be categorized and handled as follows:

• Solid Waste: Unused or expired N-Hexanoylsphingosylphosphorylcholine powder, as well as contaminated materials such as weigh boats, pipette tips, and absorbent pads, should be collected in a designated, leak-proof, and clearly labeled hazardous waste container.[1][3]

• Liquid Waste: Solutions containing N-Hexanoylsphingosylphosphorylcholine, typically dissolved in organic solvents, must be collected in a separate, labeled container for flammable liquid waste.[2] Do not mix with aqueous or other incompatible waste streams. [1]

• Contaminated Sharps: Any needles, syringes, or broken glassware contaminated with N-Hexanoylsphingosylphosphorylcholine must be disposed of in a designated sharps container.[2]

All waste containers must be securely closed and clearly labeled with "Hazardous Waste," the full chemical name "N-Hexanoylsphingosylphosphorylcholine," and the primary hazard associated with the solvent if applicable (e.g., "Flammable Liquid").[2][4]

Disposal Procedure: A Step-by-Step Guide

The following protocol outlines the general steps for the proper disposal of N-Hexanoylsphingosylphosphorylcholine waste.

Experimental Protocol for Disposal:

• PPE Adherence: Confirm that all required personal protective equipment is correctly worn before handling any waste materials.

• Waste Segregation: Carefully place solid, liquid, and sharp waste into their respective, pre-labeled hazardous waste containers as described in Section 2.

• Secure Containment: Ensure all waste containers are tightly sealed to prevent leaks or spills.[3]

• Temporary Storage: Store the sealed waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area within the laboratory. This area should be away from general laboratory traffic and incompatible chemicals.[5]

• Waste Pickup Request: Follow your institution's established procedure to request a hazardous waste pickup from the EHS department. Do not allow hazardous waste to accumulate in the laboratory.[4][5]

• Documentation: Complete all necessary waste disposal forms and manifests as required by your institution and local regulations.

In Case of a Spill:

In the event of a spill, immediately alert personnel in the area.[1] Wearing appropriate PPE, contain and absorb the spill using an inert absorbent material such as vermiculite (B1170534) or sand.[1] Collect the contaminated absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[1] Clean the spill area with a suitable solvent, and dispose of the cleaning materials as hazardous waste.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-Hexanoylsphingosylphosphorylcholine.

Caption: Logical workflow for N-Hexanoylsphingosylphosphorylcholine disposal.

Disclaimer: This document provides general guidance based on standard laboratory safety practices for lipid and hazardous chemical waste. It is not a substitute for a substance-specific Safety Data Sheet (SDS) or your institution's established waste disposal protocols. Always consult with your institution's Environmental Health and Safety (EHS) office for specific disposal requirements.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. chemistry.utoronto.ca [chemistry.utoronto.ca]

Essential Safety and Operational Guide for Handling N-Hexanoylsphingosylphosphorylcholine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with N-Hexanoylsphingosylphosphorylcholine. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment

N-Hexanoylsphingosylphosphorylcholine is a chemical that requires careful handling due to its potential health hazards. The primary routes of exposure are ingestion and inhalation. It is classified as harmful if swallowed or inhaled, and it can cause skin and serious eye irritation. Additionally, it is harmful to aquatic life.[1] Below is a summary of the hazards and the recommended personal protective equipment (PPE).

Hazard Type	GHS Classification	Required Personal Protective Equipment (PPE)
Acute Toxicity (Oral)	Category 4	Standard laboratory attire (lab coat, long pants, closed-toe shoes), Nitrile gloves.
Acute Toxicity (Inhalation)	Category 4	Work in a well-ventilated area, preferably within a chemical fume hood. Use respiratory protection if dust is generated.
Skin Corrosion/Irritation	Category 2	Nitrile gloves, lab coat.[1]
Serious Eye Damage/Irritation	Category 2A	Safety glasses with side shields or chemical safety goggles.[1] A face shield may be necessary for splash hazards.
Hazardous to the Aquatic Environment (Acute)	Category 3	Prevent release to the environment. Dispose of waste in designated chemical waste containers.

Safe Handling and Operational Workflow

A systematic approach to handling N-Hexanoylsphingosylphosphorylcholine is essential to minimize risk. The following workflow diagram outlines the key steps from preparation to disposal.

Caption: Workflow for safe handling of N-Hexanoylsphingosylphosphorylcholine.

Experimental Protocol: Solubilization for In-Vitro Studies

The following is a generalized protocol for the solubilization of N-Hexanoylsphingosylphosphorylcholine for use in cell culture experiments.

Materials:

• N-Hexanoylsphingosylphosphorylcholine powder

• Ethanol (B145695)

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a Stock Solution: In a chemical fume hood, carefully weigh the desired amount of N-Hexanoylsphingosylphosphorylcholine powder. Dissolve the powder in ethanol to create a stock solution. For example, a 10 mg/mL stock solution can be prepared.

• Prepare a BSA-Lipid Complex:

  • In a sterile tube, dissolve fatty acid-free BSA in PBS to a concentration of 10 mg/mL.

  • While vortexing the BSA solution, slowly add the ethanolic stock solution of N-Hexanoylsphingosylphosphorylcholine to achieve the desired final concentration. The ethanol concentration should be kept low (typically less than 1%) to avoid cell toxicity.

• Incubation: Gently mix the solution and incubate at 37°C for 15-30 minutes to allow for the formation of the lipid-BSA complex.

• Sterilization: If required for cell culture, sterilize the final solution by passing it through a 0.22 µm syringe filter.

• Application: The prepared solution can now be added to your cell culture medium at the desired final concentration.

Disposal Plan

Proper disposal of N-Hexanoylsphingosylphosphorylcholine and associated waste is critical to prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal:

• Solid Waste:

  • Collect unused N-Hexanoylsphingosylphosphorylcholine powder and any contaminated disposable materials (e.g., weigh boats, pipette tips) in a clearly labeled hazardous waste container.

  • The container should be sealed and stored in a designated hazardous waste accumulation area.

• Liquid Waste:

  • Solutions containing N-Hexanoylsphingosylphosphorylcholine should be collected in a designated hazardous liquid waste container.

  • Do not pour solutions down the drain.

• Contaminated PPE:

  • Used gloves, disposable lab coats, and other contaminated PPE should be disposed of as hazardous solid waste.

Always follow your institution's specific guidelines for hazardous waste disposal. Contact your Environmental Health and Safety (EHS) department for detailed procedures.

References

• 1. benchchem.com [benchchem.com]